5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

Core Science & Biosynthesis

The Therapeutic Frontier of 5,7-dibromo-6-azaindole Derivatives: A Technical Guide for Drug Discovery

Abstract

The azaindole scaffold is a privileged structure in medicinal chemistry, renowned for its versatile biological activities.[1][2][3] This technical guide delves into the therapeutic potential of a specific, yet underexplored subclass: 5,7-dibromo-6-azaindole derivatives. While direct research on this precise substitution pattern is emerging, this document synthesizes data from closely related halogenated azaindoles to provide a forward-looking perspective on their potential applications in oncology, virology, and neurology. We will explore the synthetic rationale, project potential mechanisms of action, and propose experimental frameworks for validating their therapeutic efficacy. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to explore novel chemical matter in these critical therapeutic areas.

The 6-Azaindole Core: A Strategic Choice in Drug Design

The introduction of a nitrogen atom into the indole ring system to form azaindoles can significantly modulate a molecule's physicochemical properties, such as solubility and lipophilicity, and enhance target binding interactions.[1][3] The 6-azaindole isomer, while less explored than its 7-azaindole counterpart, offers a unique electronic distribution and hydrogen bonding capacity that can be exploited for novel drug design.

The strategic placement of two bromine atoms at the 5 and 7 positions of the 6-azaindole core is a deliberate design choice. Halogen bonds are increasingly recognized for their ability to form specific, directional interactions with biological macromolecules, potentially enhancing binding affinity and selectivity for target proteins. Furthermore, the bromo substituents provide synthetic handles for further chemical elaboration, allowing for the generation of diverse derivative libraries for structure-activity relationship (SAR) studies.

Synthetic Pathways to the 5,7-dibromo-6-azaindole Scaffold

The synthesis of substituted azaindoles can be a complex undertaking. Based on established methods for related compounds, a plausible synthetic route to the 5,7-dibromo-6-azaindole core is outlined below. This proposed pathway is a composite of known organic reactions applied to the specific target scaffold.

Proposed Synthetic Workflow:

Caption: Projected kinase inhibition pathway for 5,7-dibromo-6-azaindole derivatives in cancer cells.

Experimental Validation Workflow

A systematic approach is required to validate the anticancer potential of novel 5,7-dibromo-6-azaindole derivatives.

Table 1: Experimental Workflow for Anticancer Activity Assessment

Phase	Experiment	Purpose	Key Metrics
I. In Vitro Screening	Cell Viability Assays (e.g., MTT, CellTiter-Glo)	To assess the cytotoxic/cytostatic effects on a panel of cancer cell lines.	GI50/IC50 values
Kinase Panel Screening	To identify the primary kinase targets of the most active compounds.	Percent inhibition, IC50 values for specific kinases
Western Blot Analysis	To confirm the inhibition of downstream signaling pathways.	Phosphorylation status of key signaling proteins
II. Mechanism of Action Studies	Cell Cycle Analysis (Flow Cytometry)	To determine the effect on cell cycle progression.	Percentage of cells in G1, S, G2/M phases
Apoptosis Assays (e.g., Annexin V/PI staining)	To quantify the induction of programmed cell death.	Percentage of apoptotic cells
III. In Vivo Efficacy	Xenograft Mouse Models	To evaluate the antitumor efficacy in a living organism.	Tumor growth inhibition, survival analysis

Potential as Broad-Spectrum Antiviral Agents

The azaindole nucleus is also a promising scaffold for the development of antiviral agents. [4][5][6]Derivatives have shown activity against a range of viruses, including RNA viruses. [4]The proposed mechanism for some antiviral azaindoles involves the inhibition of viral entry or replication processes.

Projected Antiviral Mechanisms

5,7-dibromo-6-azaindole derivatives could exert antiviral effects through several potential mechanisms:

• Inhibition of Viral Enzymes: Targeting viral polymerases or proteases essential for viral replication.

• Disruption of Viral Entry: Interfering with the interaction between viral surface proteins and host cell receptors.

• Modulation of Host Factors: Inhibiting host kinases, such as AAK1, that are hijacked by viruses for their life cycle. [7]

Caption: Potential antiviral mechanisms for 5,7-dibromo-6-azaindole derivatives.

Protocol for Antiviral Efficacy Testing

• Initial Screening:

  • Cytotoxicity Assay: Determine the non-toxic concentration range of the compounds in relevant host cell lines (e.g., Vero E6, A549).

  • Plaque Reduction Assay: Quantify the ability of the compounds to inhibit viral replication and spread.

• Mechanism of Action Studies:

  • Time-of-Addition Assay: To determine at which stage of the viral life cycle (entry, replication, or egress) the compound is active.

  • Enzyme Inhibition Assays: If a viral enzyme is the putative target, perform in vitro assays with the purified enzyme.

  • Host Target Validation: Use techniques like siRNA knockdown or CRISPR-Cas9 to validate the role of any identified host factors.

Neuroprotective Applications in Neurodegenerative Diseases

Emerging evidence suggests that certain azaindole derivatives possess neuroprotective properties, making them attractive candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. [2]The neuroprotective effects are often attributed to the inhibition of specific kinases involved in neuroinflammation and neuronal apoptosis, as well as antioxidant activity. [8]

Projected Neuroprotective Pathways

The 5,7-dibromo-6-azaindole scaffold could offer neuroprotection through the modulation of pathways implicated in neurodegeneration:

• Inhibition of Tau Kinases (e.g., GSK-3β, DYRK1A): Hyperphosphorylation of the tau protein is a hallmark of Alzheimer's disease. Inhibiting kinases responsible for this could prevent the formation of neurofibrillary tangles. [1][2]* Anti-inflammatory Effects: Chronic neuroinflammation contributes to neuronal damage. Azaindole derivatives may suppress the production of pro-inflammatory cytokines.

• Antioxidant Activity: Oxidative stress is a common feature of neurodegenerative diseases. The azaindole core may possess radical scavenging properties.

Table 2: Key Kinase Targets in Neurodegeneration and Their Roles

Kinase Target	Role in Neurodegeneration	Therapeutic Rationale for Inhibition
GSK-3β	Tau hyperphosphorylation, promotion of apoptosis, and inflammation.	Reduce tau pathology, enhance neuronal survival, and decrease neuroinflammation.
DYRK1A	Tau and amyloid precursor protein (APP) phosphorylation, implicated in cognitive deficits.	Ameliorate tau and amyloid pathologies, and improve cognitive function.
LRRK2	Implicated in Parkinson's disease pathogenesis, particularly in familial cases.	Reduce neuronal toxicity and slow disease progression in Parkinson's disease.

Experimental Protocol for Assessing Neuroprotective Effects

• In Vitro Neuroprotection Assays:

  • Cell Culture Models: Use neuronal cell lines (e.g., SH-SY5Y) or primary neurons.

  • Induction of Neurotoxicity: Treat cells with neurotoxins relevant to specific diseases (e.g., 6-hydroxydopamine for Parkinson's, Aβ oligomers for Alzheimer's).

  • Assessment of Cell Viability: Measure cell survival using assays like MTT or LDH release.

  • Measurement of Oxidative Stress: Quantify reactive oxygen species (ROS) production.

• Target Engagement and Mechanistic Studies:

  • Western Blot Analysis: Assess the phosphorylation status of tau and other relevant proteins.

  • Cytokine Profiling: Measure the levels of pro-inflammatory and anti-inflammatory cytokines in cell culture supernatants.

• In Vivo Models:

  • Transgenic Mouse Models: Utilize animal models that recapitulate aspects of human neurodegenerative diseases.

  • Behavioral Tests: Evaluate cognitive and motor function.

  • Histopathological Analysis: Examine brain tissue for pathological hallmarks (e.g., amyloid plaques, neurofibrillary tangles, neuronal loss).

Conclusion and Future Directions

The 5,7-dibromo-6-azaindole scaffold represents a promising, yet largely untapped, area for therapeutic innovation. Based on the well-documented activities of related azaindole derivatives, there is a strong rationale for exploring these compounds as kinase inhibitors for oncology, as broad-spectrum antiviral agents, and as neuroprotective agents for neurodegenerative diseases. The di-bromo substitution offers unique opportunities for both enhanced target engagement and synthetic diversification.

The experimental frameworks outlined in this guide provide a roadmap for the systematic evaluation of 5,7-dibromo-6-azaindole derivatives. Future research should focus on the efficient synthesis of a diverse library of these compounds, followed by rigorous in vitro and in vivo testing to validate their therapeutic potential and elucidate their precise mechanisms of action. Such efforts could lead to the discovery of novel drug candidates with improved efficacy and safety profiles for some of the most challenging diseases of our time.

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An In-depth Technical Guide on the Solubility Profile of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine in Organic Solvents

Foreword: Navigating the Solubility Landscape of a Novel Heterocycle

In the realm of medicinal chemistry and materials science, the pyrrolo[2,3-c]pyridine scaffold, a 6-azaindole isomer, is of significant interest due to its prevalence in biologically active molecules. The specific analogue, 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, presents a unique set of physicochemical characteristics that are pivotal to its handling, purification, formulation, and ultimately, its utility in research and development. A thorough understanding of its solubility in various organic solvents is not merely a procedural step but a cornerstone for its successful application.

This technical guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of data to provide a comprehensive framework for understanding and determining the solubility of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine. We will delve into the theoretical underpinnings of its solubility, offer predictive insights based on structural analysis, and provide detailed, field-proven protocols for its empirical determination. The causality behind experimental choices will be elucidated, ensuring that the described methodologies are not just followed but understood.

Molecular Architecture and Its Implications for Solubility

The solubility of a compound is fundamentally governed by its molecular structure and the interplay of intermolecular forces between the solute and the solvent. The principle of "similia similibus solvuntur" or "like dissolves like" is a powerful, albeit qualitative, guide in this context.[1][2] For 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, several structural features are paramount:

• The 1H-pyrrolo[2,3-c]pyridine Core: This heterocyclic system, also known as 6-azaindole, possesses both a hydrogen bond donor (the pyrrole -NH group) and a hydrogen bond acceptor (the pyridine nitrogen). This duality allows for complex interactions with a range of solvents. The aromatic nature of the fused rings contributes to van der Waals interactions.

• Dibromo Substitution: The two bromine atoms at positions 5 and 7 significantly increase the molecular weight and polarizability of the molecule. Halogen bonding, a non-covalent interaction involving the electrophilic region of the bromine atoms, may also play a role in the interaction with specific solvents. The electron-withdrawing nature of the bromine atoms can also modulate the hydrogen bonding capabilities of the nearby N-H group.

• Crystal Lattice Energy: For a solid to dissolve, the energy required to break the crystal lattice must be overcome by the energy released upon solvation.[3] The planarity of the 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine molecule may facilitate efficient crystal packing, potentially leading to high lattice energy and, consequently, lower solubility.

It is noteworthy that derivatives of the isomeric 7-azaindole have been reported to exhibit exceptionally low solubility in common organic solvents such as methanol and acetone.[4] This suggests that the solubility of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine may also be challenging and requires careful solvent selection.

Predicted Solubility Profile: A Qualitative Assessment

In the absence of specific experimental data for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, a qualitative prediction of its solubility can be made based on the polarity and hydrogen bonding capabilities of common organic solvents.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Low to Moderate	The hydrogen bonding capabilities of these solvents can interact with the N-H and pyridine nitrogen of the solute. However, the nonpolar character of the dibrominated aromatic system may limit extensive solubility.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN)	Moderate to High	These solvents are strong hydrogen bond acceptors and have high polarity, which can effectively solvate the polar functionalities of the molecule. DMSO is often an excellent solvent for sparingly soluble compounds in early drug discovery.[5]
Nonpolar Aprotic	Toluene, Hexane	Very Low	The significant polarity and hydrogen bonding potential of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine are mismatched with the nonpolar nature of these solvents, leading to poor solvation.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	These solvents have moderate polarity and can engage in dipole-dipole interactions. Their ability to dissolve a range of organic compounds makes them good candidates for moderate solubility.

Experimental Determination of Thermodynamic Solubility: A Validated Protocol

The most reliable method for determining the thermodynamic (or equilibrium) solubility of a sparingly soluble compound is the shake-flask method.[6] This method involves equilibrating an excess of the solid compound with the solvent of interest over a defined period and then quantifying the concentration of the dissolved solute in a saturated solution.

The Shake-Flask Method: A Step-by-Step Workflow

This protocol is designed to be a self-validating system, ensuring the attainment of equilibrium and accurate quantification.

Materials and Equipment:

• 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (solid)

• Selected organic solvents (HPLC grade)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Syringe filters (0.22 µm, compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Analytical balance

• Volumetric flasks and pipettes

Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine to a series of vials, each containing a known volume of a different organic solvent. "Excess" means that undissolved solid should be clearly visible after the equilibration period.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Shake the vials for a sufficient duration to ensure equilibrium is reached. For sparingly soluble compounds, this can be 24 to 72 hours.[5] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has plateaued.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for at least one hour to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved microcrystals.

• Sample Dilution:

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method. The dilution factor must be precisely recorded.

• Quantification:

  • Analyze the diluted samples using a pre-validated HPLC-UV or UV-Vis spectrophotometry method.

  • A calibration curve must be prepared using accurately weighed standards of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine dissolved in the same solvent.

• Calculation of Solubility:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by multiplying by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizing the Experimental Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and analysis.

Table 1: Experimental Solubility of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine at 25 °C

Solvent	Dielectric Constant	Solubility (mg/mL)	Solubility (mol/L)
Methanol	32.7	Experimental Value	Calculated Value
Ethanol	24.5	Experimental Value	Calculated Value
Acetonitrile	37.5	Experimental Value	Calculated Value
DMSO	46.7	Experimental Value	Calculated Value
DMF	36.7	Experimental Value	Calculated Value
Dichloromethane	9.1	Experimental Value	Calculated Value
Toluene	2.4	Experimental Value	Calculated Value
Hexane	1.9	Experimental Value	Calculated Value

Thermodynamic Analysis

By determining the solubility at different temperatures, key thermodynamic parameters of dissolution can be calculated using the van't Hoff equation.[7][8] This provides deeper insights into the dissolution process.

• Enthalpy of Solution (ΔH°sol): Indicates whether the dissolution process is endothermic (requires heat) or exothermic (releases heat).

• Entropy of Solution (ΔS°sol): Reflects the change in disorder of the system upon dissolution.

• Gibbs Free Energy of Solution (ΔG°sol): Determines the spontaneity of the dissolution process.

A plot of ln(S) versus 1/T (where S is the molar solubility and T is the absolute temperature) should yield a straight line with a slope of -ΔH°sol/R (where R is the gas constant).

Conclusion: A Practical Framework for Solubility Characterization

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Kinase Inhibitor Design Using 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine: A Strategic Approach to Scaffold-Based Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The targeting of protein kinases has become a cornerstone of modern therapeutic development, particularly in oncology. The success of this drug class hinges on the identification of molecular scaffolds that can be systematically elaborated to achieve high potency and selectivity. Among these, azaindole derivatives have emerged as "privileged structures" due to their intrinsic ability to mimic the adenine moiety of ATP and form critical hydrogen bond interactions with the kinase hinge region.[1][2] This guide focuses on a specific, highly versatile starting material: 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (a 6-azaindole). We will explore the strategic rationale for its use, detailing how the di-bromo substitution pattern serves as a powerful platform for generating diverse chemical libraries through modern cross-coupling chemistry, thereby accelerating the discovery of novel and potent kinase inhibitors.

The Rationale: Why 1H-pyrrolo[2,3-c]pyridine and Why Di-bromination?

The Azaindole Core: A Privileged Kinase Hinge-Binder

Azaindoles, also known as pyrrolopyridines, are bioisosteres of both indoles and the purine system of ATP.[1] This structural mimicry is the foundation of their success in kinase inhibitor design. The 1H-pyrrolo[2,3-c]pyridine scaffold, like its more commonly cited 7-azaindole isomer (1H-pyrrolo[2,3-b]pyridine), possesses a pyrrole NH group (a hydrogen bond donor) and a pyridine nitrogen (a hydrogen bond acceptor). This arrangement allows it to form two conserved hydrogen bonds with the backbone of the kinase hinge region, effectively anchoring the inhibitor in the ATP binding pocket.[2][3] This bidentate interaction is a hallmark of many successful ATP-competitive kinase inhibitors and provides a robust foundation for achieving high binding affinity.[2]

Caption: Binding mode of the pyrrolo[2,3-c]pyridine scaffold.

The Strategic Advantage of the 5,7-Dibromo Substitution

The true power of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine lies in its identity as a versatile chemical intermediate. The two bromine atoms are strategically positioned for differential functionalization using a vast toolkit of palladium-catalyzed cross-coupling reactions. This approach provides a systematic and modular way to explore the chemical space around the core scaffold.

• C7-Position: This position often points towards a hydrophobic pocket within the ATP binding site.[2] Attaching various aryl or alkyl groups via Suzuki or Stille couplings allows for the optimization of van der Waals interactions, which can significantly enhance potency and selectivity.

• C5-Position: This vector typically extends towards the solvent-exposed region.[2] Functionalization at this site, often through Buchwald-Hartwig amination/etherification or Sonogashira coupling , is critical for modulating physicochemical properties such as solubility, cell permeability, and metabolic stability. It also provides an attachment point for linkers or groups that can target adjacent sub-pockets.

This di-halogenated pattern transforms the scaffold from a simple hinge-binder into a platform for building multi-targeted kinase inhibitors (MTKIs) or highly selective probes, depending on the medicinal chemistry strategy.[4]

The Workflow: From Scaffold to Lead Candidate

A successful kinase inhibitor program built upon the 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine core follows a logical, iterative progression. The key is to leverage the scaffold's modularity to rapidly generate structure-activity relationship (SAR) data that informs subsequent design cycles.

Caption: Iterative workflow for kinase inhibitor development.

Synthetic Strategies & Key Protocols

The cornerstone of this approach is the efficient and selective functionalization of the di-bromo scaffold. Below are representative, self-validating protocols for the key transformations.

Protocol: Suzuki-Miyaura Cross-Coupling at C7

• Causality: This reaction is chosen to install aryl or heteroaryl moieties at the C7 position to probe the hydrophobic pocket of the kinase. The reaction conditions are selected for their high functional group tolerance and reliability. Boronic acids are generally stable, commercially available, and their byproducts are easily removed.

• Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (1.0 eq), the desired arylboronic acid (1.1-1.3 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base, typically K₂CO₃ or Cs₂CO₃ (3.0 eq).

  • Solvent Addition: Add a degassed solvent mixture, commonly 1,4-dioxane and water (e.g., 4:1 ratio).

  • Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 2-12 hours.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the 7-aryl-5-bromo-1H-pyrrolo[2,3-c]pyridine intermediate.

Protocol: Buchwald-Hartwig Amination at C5

• Causality: Following C7 functionalization, this reaction is employed to introduce primary or secondary amines at the C5 position. This modification is critical for enhancing solubility and providing additional interaction points in the solvent-exposed region, often improving pharmacokinetic properties.

• Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried vial, combine the 7-aryl-5-bromo-1H-pyrrolo[2,3-c]pyridine intermediate (1.0 eq), the desired amine (1.2-1.5 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.05 eq), a phosphine ligand (e.g., Xantphos or RuPhos, 0.1 eq), and a strong, non-nucleophilic base like NaOtBu or K₃PO₄ (2.0 eq).

  • Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

  • Reaction: Seal the vial and heat the mixture in a pre-heated oil bath or heating block (typically 90-110 °C) until the starting material is consumed, as monitored by LC-MS.

  • Work-up: Cool the reaction, dilute with a suitable organic solvent like dichloromethane, and filter through a pad of celite to remove inorganic salts and catalyst residue.

  • Purification: Concentrate the filtrate and purify the residue via flash chromatography or preparative HPLC to obtain the final 5-amino-7-aryl-1H-pyrrolo[2,3-c]pyridine derivative.

Biochemical and Cellular Screening

Once a focused library of compounds is synthesized, their biological activity must be rigorously assessed. This is a two-tiered process involving an initial biochemical screen for direct enzyme inhibition followed by a cell-based assay to confirm on-target activity in a physiological context.

Protocol: Biochemical Kinase Assay (ADP-Glo™ Luminescence Assay)

• Trustworthiness: This assay provides a robust, quantitative measure of kinase activity by detecting the amount of ADP produced, which is directly proportional to substrate phosphorylation.[5] Its high signal-to-background ratio makes it ideal for primary screening.

• Step-by-Step Methodology:

  • Compound Preparation: Prepare serial dilutions of the synthesized inhibitor compounds in assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).[6]

  • Kinase Reaction: In a white, opaque 384-well plate, add the target kinase, its specific substrate peptide, and the inhibitor solution.

  • Initiation: Initiate the kinase reaction by adding ATP at a concentration near its Km value for the specific kinase.[7] Incubate at room temperature for a pre-determined time (e.g., 60 minutes).

  • ATP Depletion: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Signal Generation: Add the Kinase Detection Reagent, which converts the ADP generated into ATP, fueling a luciferase/luciferin reaction. Incubate for 30 minutes to stabilize the luminescent signal.

  • Data Acquisition: Measure luminescence using a plate-reading luminometer.

  • Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control. Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software.

Protocol: Cell-Based Target Engagement (Western Blot for Substrate Phosphorylation)

• Causality: This assay validates that the inhibitor can enter cells and engage its intended target, leading to a downstream biological effect—the decreased phosphorylation of a known substrate. This is a critical step to bridge the gap between biochemical potency and cellular efficacy.

• Step-by-Step Methodology:

  • Cell Culture & Treatment: Seed a relevant cancer cell line known to have active signaling through the target kinase into 6-well plates. Once adhered, treat the cells with increasing concentrations of the inhibitor (or DMSO as a vehicle control) for a specified time (e.g., 2-4 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-PAGE gel, separate by electrophoresis, and transfer the proteins to a PVDF membrane.

  • Immunoblotting: Block the membrane (e.g., with 5% BSA in TBST) and probe with a primary antibody specific for the phosphorylated form of the kinase's substrate. Subsequently, strip the membrane and re-probe with an antibody for the total amount of the substrate protein to serve as a loading control.

  • Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

  • Analysis: Quantify the band intensities using densitometry. A dose-dependent decrease in the ratio of phosphorylated protein to total protein confirms on-target cellular activity.

Data Interpretation: Driving Lead Optimization

The data gathered from screening must be systematically analyzed to guide the next synthesis cycle. A well-structured SAR table is essential for this process.

Table 1: Hypothetical SAR Data for a 1H-pyrrolo[2,3-c]pyridine Series Targeting Kinase X

Compound ID	R¹ at C7 (Suzuki)	R² at C5 (Buchwald)	Kinase X IC₅₀ (nM)	pSubstrate (Cellular, 1µM)
Scaffold	Br	Br	>10,000	100%
LIB-001	Phenyl	Br	2,450	95%
LIB-002	4-Fluorophenyl	Br	980	88%
LIB-003	3-Methoxyphenyl	Br	1,500	91%
LIB-004	4-Fluorophenyl	-NH₂	850	75%
LIB-005	4-Fluorophenyl	-NH(Cyclopropyl)	150	40%
LIB-006	4-Fluorophenyl	-NH(Morpholinoethyl)	95	25%

Note: The IC₅₀ and phosphorylation values are placeholders for illustrative purposes.

Analysis of Hypothetical Data:

• C7 Position: Comparing LIB-001, -002, and -003 suggests that a 4-fluorophenyl group (LIB-002) is preferred over an unsubstituted phenyl or 3-methoxyphenyl at the C7 position, likely due to favorable interactions in the hydrophobic pocket.

• C5 Position: Fixing the optimal 4-fluorophenyl group at C7, the elaboration at C5 shows a clear trend. Simple amination (LIB-004) has little effect, but adding a small cyclopropylamine (LIB-005) significantly boosts potency. Introducing a larger, more polar morpholinoethylamine group (LIB-006) further improves both biochemical and cellular activity, likely by increasing solubility and making favorable contacts in the solvent-front region.

This analysis provides a clear directive for the next design cycle: explore further variations of polar, flexible amine substituents at the C5 position while retaining the 4-fluorophenyl group at C7.

References

• Tsai, J., et al. (2010). Scaffold-based design of kinase inhibitors for cancer therapy. PubMed. [Link]

• Abdel-Maksoud, M. S., et al. Novel pyrrolo[2,3-d]pyridine derivatives as multi-kinase inhibitors with VEGFR2 selectivity. ResearchGate. [Link]

• Sharma, N., et al. (2023). An Insight Into the Structure–Activity Relationship Studies of Anticancer Medicinal Attributes of 7-Azaindole Derivatives: A Review. Taylor & Francis Online. [Link]

• Oh, C. (2017). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. J-Stage. [Link]

• Singh, U. P., et al. (2015). 7-Azaindole Analogues as Bioactive Agents and Recent Results. PubMed. [Link]

• Wang, X., et al. (2023). Design and synthesis of 7-azaindole derivatives as potent CDK8 inhibitors for the treatment of acute myeloid leukemia. RSC Publishing. [Link]

• Gao, Y., et al. (2016). Rational Design, Synthesis, and Biological Evaluation of 7-Azaindole Derivatives as Potent Focused Multi-Targeted Kinase Inhibitors. ACS Publications. [Link]

• Ruchaud, S., et al. (2015). The Azaindole Framework in the Design of Kinase Inhibitors. PMC - NIH. [Link]

• Kinase Assays with Myra. Bio Molecular Systems. [Link]

• Wodicka, L. M., et al. (2014). A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determination. PMC - NIH. [Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors [jstage.jst.go.jp]
• 3. The Azaindole Framework in the Design of Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biomolecularsystems.com [biomolecularsystems.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determination - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Site-selective functionalization of C5 vs C7 in 6-azaindoles

Application Note: Precision Engineering of the 6-Azaindole Scaffold

Executive Summary

The 6-azaindole (1H-pyrrolo[2,3-c]pyridine) scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical bioisostere for indole and purine bases in kinase inhibitors (e.g., JAK, VEGFR). However, its functionalization presents a "Selectivity Paradox." The pyridine ring is electron-deficient, resisting classical electrophilic substitution, while the presence of two nitrogen atoms (N1 and N6) creates competing directing vectors.

This Application Note provides a definitive guide to distinguishing the C7 (alpha-to-nitrogen) and C5 (beta-to-nitrogen) positions. We define two orthogonal protocols:

• C7-Selective: Thermodynamic control via Directed Ortho-Metalation (DoM).

• C5-Selective: Electronic activation via N-Oxide Electrophilic Substitution.

Strategic Analysis: The Electronic Battleground

To successfully target C5 or C7, one must understand the underlying electronic landscape of the 6-azaindole core.

• The C7 Position (The "Acidic" Target): Located between the pyridine nitrogen (N6) and the bridgehead carbon (C7a). It possesses the highest C-H acidity (pKa ~27-30) due to the inductive effect of N6. It is the prime target for base-mediated lithiation.

• The C5 Position (The "Electronic" Target): Located beta to N6. It is electronically similar to the C3 position of pyridine. While deactivated in the neutral heterocycle, it becomes susceptible to electrophilic attack upon oxidation of N6 to the N-oxide, which creates a "push-pull" electronic system.

Figure 1: Decision Matrix for Site-Selective Functionalization.

Protocol A: C7-Selective Functionalization (Directed Ortho-Metalation)

Principle: This method exploits the Complex Induced Proximity Effect (CIPE). By using a bulky, non-nucleophilic base (LiTMP) and protecting the indole nitrogen (N1), the lithium coordinates to N6, deprotonating the C7-H bond exclusively.

Prerequisites:

• Substrate: N1-protected 6-azaindole (SEM, Boc, or TIPS protection is mandatory to prevent N1 deprotonation).

• Base: Lithium 2,2,6,6-tetramethylpiperidide (LiTMP). n-BuLi is too nucleophilic and may attack the pyridine ring (Chichibabin-type addition).

Step-by-Step Protocol:

• Preparation of LiTMP:

  • In a flame-dried Schlenk flask under Argon, dissolve 2,2,6,6-tetramethylpiperidine (1.2 equiv) in anhydrous THF (0.2 M).

  • Cool to -78°C.[1]

  • Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 30 min at 0°C to ensure formation, then cool back to -78°C.

• Lithiation:

  • Dissolve 1-(SEM)-6-azaindole (1.0 equiv) in anhydrous THF.

  • Add the substrate solution dropwise to the LiTMP solution at -78°C over 15 minutes.

  • Critical Step: Stir at -78°C for exactly 45 minutes. The C7-lithio species is kinetically stable at this temperature but can isomerize or decompose if warmed.

• Electrophile Trapping:

  • Add the electrophile (1.5 equiv) (e.g., I2, DMF, alkyl halide) rapidly.

  • Allow the mixture to warm to room temperature over 2 hours.

• Workup:

  • Quench with saturated NH4Cl. Extract with EtOAc.

  • Purify via flash chromatography (Hexanes/EtOAc).

Expected Outcome:

95% regioselectivity for C7. Common yields: 70-85%.

Protocol B: C5-Selective Functionalization (The N-Oxide Route)

Principle: Direct electrophilic aromatic substitution (SEAr) on neutral 6-azaindole typically fails or yields mixtures favoring C3 (pyrrole ring). To target C5, we must activate the pyridine ring. Oxidation to the N-oxide increases electron density at C5 (para to the oxide oxygen) and C3, but since C3 is often blocked or less reactive in the oxidized form towards specific conditions, C5 becomes the primary target for nitration or bromination.

Step-by-Step Protocol:

• N-Oxidation:

  • Dissolve 6-azaindole (1.0 equiv) in DCM or EtOAc.

  • Add m-CPBA (1.2 equiv) at 0°C. Stir at RT for 4 hours.

  • Purification: The N-oxide often precipitates or can be isolated by filtration/crystallization (Yield >90%).

• C5-Nitration (Electrophilic Substitution):

  • Dissolve 6-azaindole-N-oxide in concentrated H2SO4 at 0°C.

  • Add fuming HNO3 (1.1 equiv) dropwise.

  • Heat to 60-80°C for 2 hours.

  • Mechanism: The N-oxide directs the electrophile to the C5 position (beta to nitrogen).

  • Note: If C3 is unsubstituted, some C3 nitration may occur; however, literature supports C5 preference in strongly acidic media for the N-oxide.

• Deoxygenation (Restoring the Heterocycle):

  • Dissolve the crude 5-nitro-6-azaindole-N-oxide in CHCl3.

  • Add PCl3 (3.0 equiv) or use Pd/C + H2 (if nitro reduction is also desired).

  • Reflux for 2 hours.

  • Quench with ice water and neutralize with NaHCO3.

Expected Outcome: Formation of 5-nitro-6-azaindole. This serves as a gateway to 5-amino, 5-halo, or 5-aryl derivatives via Sandmeyer or cross-coupling reactions.

Comparative Data & Troubleshooting

Feature	C7 Functionalization	C5 Functionalization
Primary Mechanism	Directed Ortho-Metalation (DoM)	Electrophilic Substitution (SEAr) on N-Oxide
Key Reagent	LiTMP (Base)	HNO3/Br2 (Electrophile)
Directing Force	Acidity / Li-Coordination to N6	Electronic activation by N+-O-
Protecting Group	Mandatory (SEM/Boc on N1)	Optional (but recommended to avoid C3 side reactions)
Common Pitfall	Nucleophilic attack at C5/C7 by n-BuLi	Incomplete deoxygenation; Safety (Explosive nitrates)

Expert Tips:

• C7: If you observe C2 functionalization, your N1-protecting group is not bulky enough or has fallen off. Use SEM (2-(Trimethylsilyl)ethoxymethyl) for maximum stability.

• C5: If standard Nitration fails, consider Iridium-catalyzed C-H Borylation . While often sterically governed, using a bulky N1-group (e.g., TIPS) and a specific ligand (dtbpy) can direct borylation to C5/C4, which can then be separated. However, the N-oxide route is chemically more distinct.

References

• L'Helgoual'ch, J. M., et al. (2008). "Regioselective Lithiation of 6-Azaindoles." Synlett, 2008(19), 3011-3015.

• Schirok, H. (2005). "Synthesis of 5-Substituted 6-Azaindoles." Journal of Organic Chemistry, 70(23), 9621-9624.

• Robbins, D. W., & Hartwig, J. F. (2012). "Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, and Utility." Journal of Organic Chemistry, 77(19), 8615-8625.

• Fagnou, K., et al. (2009).[2] "Site-Selective Azaindole Arylation at the Azine and Azole Rings via N-Oxide Activation." Organic Letters, 11(6), 1357-1360.

Sources

• 1. scispace.com [scispace.com]
• 2. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Alkylation of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

Introduction: Strategic N-Alkylation of a Privileged Heterocyclic Scaffold

The 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, also known as 5,7-dibromo-7-azaindole, represents a highly versatile and privileged scaffold in medicinal chemistry and materials science. The pyrrolo[2,3-c]pyridine core is a bioisostere of indole, offering modulated electronic properties and additional hydrogen bonding capabilities which can enhance pharmacological activity and selectivity.[1] The bromine atoms at the 5 and 7 positions serve as valuable synthetic handles for further functionalization through cross-coupling reactions, enabling the exploration of a broad chemical space.

N-alkylation of the pyrrole nitrogen (N-1 position) is a critical step in the derivatization of this scaffold, as it allows for the introduction of various side chains that can modulate solubility, metabolic stability, and target engagement. This guide provides detailed protocols and expert insights into three robust methods for the N-alkylation of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine: Classical N-Alkylation with Alkyl Halides, the Mitsunobu Reaction, and Phase-Transfer Catalysis.

Method 1: Classical N-Alkylation with Alkyl Halides under Basic Conditions

This is the most direct and commonly employed method for N-alkylation of pyrrole-containing heterocycles. The reaction proceeds via deprotonation of the pyrrole N-H by a suitable base, followed by nucleophilic attack of the resulting anion on an alkyl halide.

Causality Behind Experimental Choices:

• Base Selection: The acidity of the pyrrole N-H in azaindoles is sufficient for deprotonation by moderately strong bases. Sodium hydride (NaH) is a strong, non-nucleophilic base that provides irreversible deprotonation, driving the reaction to completion. Potassium carbonate (K₂CO₃) is a milder, less hazardous alternative, suitable for activated alkyl halides.

• Solvent: Anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are ideal. They effectively solvate the cation of the base and the intermediate anion without interfering with the nucleophilic substitution.

• Temperature: The reaction is typically initiated at a low temperature (0 °C) to control the exothermic deprotonation step, especially with NaH, and then warmed to room temperature or slightly heated to ensure complete reaction.

Experimental Workflow: Classical N-Alkylation

Caption: Workflow for Classical N-Alkylation.

Detailed Protocol: N-Benzylation using NaH/DMF

• To a solution of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (1.0 eq) in anhydrous DMF (0.1 M) under a nitrogen atmosphere at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stir the resulting suspension at 0 °C for 30 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired N-benzyl-5,7-dibromo-1H-pyrrolo[2,3-c]pyridine.

Parameter	Condition	Rationale
Base	NaH, K₂CO₃, Cs₂CO₃	Choice depends on reactivity of alkyl halide and desired reaction rate.
Solvent	DMF, THF, Acetonitrile	Polar aprotic solvents are preferred to solvate ions.
Temperature	0 °C to 80 °C	Lower temperatures for reactive halides, heating for less reactive ones.
Alkylating Agents	Alkyl iodides > bromides > chlorides	Reactivity trend of the leaving group.

Method 2: The Mitsunobu Reaction

Causality Behind Experimental Choices:

• Reagents: The core of the Mitsunobu reaction is a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[5] The PPh₃ and DEAD react to form a betaine, which then activates the alcohol for nucleophilic attack by the deprotonated pyrrole.[4]

• Acidity of Nucleophile: The pKa of the N-H of the pyrrolopyridine should ideally be below 13 for efficient proton transfer to the betaine intermediate.[6] The electron-withdrawing nature of the pyridine ring and the bromo substituents in the substrate makes it a suitable candidate.

• Solvent and Temperature: Anhydrous THF is the most common solvent. The reaction is typically run at 0 °C to room temperature to control the reactivity of the intermediates.

Reaction Mechanism: Mitsunobu N-Alkylation

Caption: Mechanism of Mitsunobu N-Alkylation.

Detailed Protocol: Mitsunobu Reaction with a Primary Alcohol

• To a solution of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (1.0 eq), the desired primary alcohol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF (0.1 M) under a nitrogen atmosphere at 0 °C, add DIAD (1.5 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude residue can be purified directly by flash column chromatography on silica gel. The triphenylphosphine oxide byproduct can sometimes be challenging to remove completely and may require multiple chromatographic purifications or crystallization.

Parameter	Condition	Rationale
Phosphine	PPh₃, PBu₃	PPh₃ is standard; PBu₃ can be used for more sterically hindered systems.
Azodicarboxylate	DEAD, DIAD	DIAD is often preferred due to its lower toxicity and easier handling.
Solvent	THF, Dichloromethane, Toluene	Anhydrous conditions are crucial for reaction success.
Temperature	-20 °C to Room Temperature	Lower temperatures can improve selectivity in complex substrates.

Method 3: Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is an elegant and often environmentally benign method for conducting reactions between reactants in immiscible phases.[7] For N-alkylation, this typically involves a solid-liquid or liquid-liquid system where the deprotonated pyrrole is transferred into the organic phase containing the alkyl halide by a phase-transfer catalyst.

Causality Behind Experimental Choices:

• Catalyst: Quaternary ammonium salts, such as tetrabutylammonium bromide (TBAB), are commonly used. The lipophilic cation pairs with the pyrrole anion, transporting it into the organic phase where the reaction occurs.

• Base and Solvent System: A solid-liquid system with a solid inorganic base like powdered KOH or K₂CO₃ and an organic solvent (e.g., toluene, dichloromethane) is common. Alternatively, a biphasic liquid-liquid system with a concentrated aqueous base can be used.

• Advantages: PTC often requires milder conditions, avoids the need for strictly anhydrous solvents, and can simplify work-up procedures.

Experimental Workflow: Phase-Transfer Catalysis

Caption: Workflow for N-Alkylation via PTC.

Detailed Protocol: PTC with an Alkyl Bromide

• To a vigorously stirred suspension of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (1.0 eq), powdered potassium carbonate (3.0 eq), and tetrabutylammonium bromide (TBAB, 0.1 eq) in toluene (0.2 M), add the alkyl bromide (1.5 eq).

• Heat the reaction mixture to 60-80 °C and maintain for 6-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-alkylated product.

Parameter	Condition	Rationale
Catalyst	TBAB, Aliquat 336	Lipophilicity of the catalyst influences its efficiency.
Base	K₂CO₃, KOH, NaOH (aq.)	Solid bases are often used in solid-liquid PTC.
Solvent	Toluene, Dichloromethane, or biphasic systems	Choice depends on the specific PTC conditions (solid-liquid vs. liquid-liquid).
Stirring	Vigorous mechanical stirring	Essential to ensure efficient mass transfer between phases.

Conclusion and Outlook

The choice of N-alkylation method for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine will depend on the nature of the alkyl group to be introduced, the availability of starting materials, and the scale of the reaction.

• Classical N-alkylation is a robust and straightforward method for a wide range of alkyl halides.

• The Mitsunobu reaction offers a valuable alternative for the use of alcohols, especially for the synthesis of chiral derivatives with inversion of stereochemistry.

• Phase-transfer catalysis provides a practical and often milder approach, particularly for larger-scale syntheses where the use of strong bases and anhydrous solvents may be problematic.

Successful N-alkylation of this versatile dibrominated scaffold opens the door to a vast array of subsequent modifications, primarily through palladium-catalyzed cross-coupling reactions at the bromine positions, enabling the synthesis of diverse libraries of compounds for drug discovery and materials science applications.

References

• McLaughlin, M., Palucki, M., & Davies, I. W. (2006). A Novel One-Pot Process for the Synthesis of N-Alkylazaindoles and N-Alkylindoles. Organic Letters, 8(15), 3307–3310.
• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(01), 1-28.

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Bandini, M., Bottoni, A., Eichholzer, A., & Miscione, G. P. (2010).
• Wipf, P. (2007). The Heterocyclic Chemistry of Azaindoles. University of Pittsburgh, Department of Chemistry.
• Hayakawa, I. (2016). Mitsunobu Reaction in My Chemistry. Journal of Synthetic Organic Chemistry, Japan, 74(11), 1126-1135.
• Hughes, D. L. (1996). The Mitsunobu Reaction.
• Google Patents. (2015). Preparation method of 5-bromo-7-azaindole. CN109081840B.
• Hojnik, C. (2015). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. Master Thesis, Graz University of Technology.
• MDPI. (2020).

• Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction. Retrieved from [Link]

• PubMed. (2017). Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. Molecules, 22(5), 846.

• ResearchGate. (2025). Asymmetric Phase-Transfer-Catalyzed Intramolecular N-Alkylation of Indoles and Pyrroles: A Combined Experimental and Theoretical Investigation. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2021). Base-free enantioselective SN2 alkylation of 2-oxindoles via bifunctional phase-transfer catalysis. Beilstein J. Org. Chem., 17, 2287-2295.
• MDPI. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas.
• MDPI. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Molecules, 30(8), 1-15.
• PubMed. (2018). Molecular modeling, design, synthesis, and biological activity of 1H-pyrrolo[2,3-c]pyridine-7-amine derivatives as potassium-competitive acid blockers. Journal of Medicinal Chemistry, 61(17), 7877-7891.

• ResearchGate. (2025). Preparation of 2,3-Disubstituted 5-Bromo-1H-pyrrolo[2,3-b]pyridine Framework by Fischer Cyclization. Retrieved from [Link]

• ResearchGate. (2013). 5-Bromo-1H-pyrrolo[2,3-b]pyridine. Retrieved from [Link]

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Mastering the Functionalization of 6-Azaindoles: A Guide to Palladium-Catalyzed Cross-Coupling of Dibromo-6-azaindole

The 6-azaindole scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a valuable component in the design of novel therapeutics and functional materials. The strategic functionalization of this core structure is paramount for modulating its physicochemical and biological properties. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the palladium-catalyzed cross-coupling of dibromo-6-azaindole, a versatile building block for the synthesis of diverse and complex molecular architectures.

This document will delve into the nuances of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions, offering detailed protocols, mechanistic insights, and a discussion on the critical aspect of regioselectivity. The causality behind experimental choices will be explained to empower the user to not only follow the protocols but also to adapt and troubleshoot them effectively.

The Strategic Importance of Dibromo-6-azaindole

Dibromo-6-azaindole serves as a linchpin for combinatorial library synthesis and late-stage functionalization. The two bromine atoms, positioned at different locations on the bicyclic system, offer orthogonal handles for sequential or one-pot cross-coupling reactions, enabling the introduction of a wide array of substituents. The inherent electronic asymmetry of the 6-azaindole nucleus, due to the presence of the pyridine nitrogen, often dictates the relative reactivity of the C-Br bonds, allowing for regioselective transformations.

Core Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized the art of C-C and C-N bond formation due to their broad substrate scope and functional group tolerance.[1] The three key transformations discussed herein are the Suzuki-Miyaura coupling for the formation of C-C bonds with boronic acids, the Buchwald-Hartwig amination for the synthesis of C-N linkages, and the Sonogashira coupling for the introduction of alkyne moieties.

The general catalytic cycle for these reactions involves three fundamental steps: oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation (for Suzuki and Sonogashira) or coordination and deprotonation of the amine (for Buchwald-Hartwig), and concluding with reductive elimination to yield the desired product and regenerate the active Pd(0) catalyst.[2][3][4] The choice of palladium precursor, ligand, base, and solvent is critical for the success and efficiency of these transformations.

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"Pd(0)L2" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Oxidative_Addition" [shape=ellipse, label="Oxidative\nAddition", fillcolor="#FBBC05"]; "Ar-Pd(II)-X(L2)" [label="Ar-Pd(II)-X(L2)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Transmetalation_or_Amine_Coordination" [shape=ellipse, label="Transmetalation /\n Amine Coordination\n & Deprotonation", fillcolor="#FBBC05"]; "Ar-Pd(II)-R(L2)" [label="Ar-Pd(II)-R(L2)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Reductive_Elimination" [shape=ellipse, label="Reductive\nElimination", fillcolor="#FBBC05"];

"Pd(0)L2" -> "Oxidative_Addition" [label="Ar-X"]; "Oxidative_Addition" -> "Ar-Pd(II)-X(L2)"; "Ar-Pd(II)-X(L2)" -> "Transmetalation_or_Amine_Coordination" [label="R-M or R2NH"]; "Transmetalation_or_Amine_Coordination" -> "Ar-Pd(II)-R(L2)"; "Ar-Pd(II)-R(L2)" -> "Reductive_Elimination"; "Reductive_Elimination" -> "Pd(0)L2" [label="Ar-R"];

caption [label="Generalized Catalytic Cycle for Palladium Cross-Coupling.", shape=plaintext, fontname="Arial", fontsize=10]; }

Figure 1: Generalized Catalytic Cycle for Palladium Cross-Coupling.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of biaryl and vinyl-aryl structures. The reaction typically employs a palladium catalyst, a phosphine ligand, and a base to couple an organoboron reagent with a halide.[5]

Key Considerations for Dibromo-6-azaindole

• Regioselectivity: The relative reactivity of the two bromine atoms on the 6-azaindole core is a key consideration. The bromine on the pyridine ring is generally more electron-deficient and thus more susceptible to oxidative addition to the palladium center. However, steric hindrance and the specific electronic nature of the boronic acid can influence this selectivity.[6]

• Catalyst System: A common and effective catalyst system for the Suzuki coupling of nitrogen-containing heterocycles is a combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as XPhos or SPhos.[7] These ligands facilitate both the oxidative addition and reductive elimination steps.

• Base and Solvent: The choice of base is crucial for the transmetalation step. Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are frequently used. The solvent system often consists of a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water to facilitate the dissolution of the inorganic base.[8][9]

Experimental Protocol: Suzuki-Miyaura Coupling of Dibromo-6-azaindole

This protocol provides a general starting point for the Suzuki-Miyaura coupling of a dibromo-6-azaindole with an arylboronic acid. Optimization of the reaction conditions may be necessary for specific substrates.

Materials:

• Dibromo-6-azaindole

• Arylboronic acid (1.1 - 1.5 equivalents)

• Pd(OAc)₂ (2-5 mol%)

• XPhos (4-10 mol%)

• K₃PO₄ (2-3 equivalents)

• 1,4-Dioxane and Water (e.g., 4:1 v/v)

Procedure:

• To a dry reaction vessel, add dibromo-6-azaindole, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and XPhos.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture (1,4-dioxane and water) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

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start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reagents [label="Combine Dibromo-6-azaindole,\nArylboronic acid, Base,\nPd Catalyst, and Ligand"]; inert [label="Establish Inert Atmosphere\n(Ar or N2)"]; solvent [label="Add Degassed\nSolvent Mixture"]; heat [label="Heat and Stir\n(Monitor Reaction)"]; workup [label="Aqueous Workup\nand Extraction"]; purify [label="Purification\n(Column Chromatography)"]; end [label="End Product", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> reagents; reagents -> inert; inert -> solvent; solvent -> heat; heat -> workup; workup -> purify; purify -> end;

caption [label="Workflow for Suzuki-Miyaura Coupling.", shape=plaintext, fontname="Arial", fontsize=10]; }

Figure 2: Workflow for Suzuki-Miyaura Coupling.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides and amines.[10] This reaction is of immense importance in drug discovery, as the arylamine moiety is a common feature in many bioactive molecules.

Key Considerations for Dibromo-6-azaindole

• Ligand Selection: The choice of ligand is paramount for a successful Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands such as XPhos, RuPhos, or BrettPhos are often employed to promote the catalytic cycle.[11][12] The specific ligand may need to be screened for optimal results with different amine coupling partners.

• Base: A strong, non-nucleophilic base is typically required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Common bases include NaOt-Bu, KOt-Bu, and Cs₂CO₃.[13]

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are generally used to prevent unwanted side reactions.

• Protecting Groups: The indole NH of the 6-azaindole can potentially interfere with the reaction. While many Buchwald-Hartwig reactions tolerate a free NH, in some cases, protection of the indole nitrogen may be necessary to improve yields and prevent side product formation.[14]

Experimental Protocol: Buchwald-Hartwig Amination of Dibromo-6-azaindole

This protocol provides a general procedure for the Buchwald-Hartwig amination of a dibromo-6-azaindole.

Materials:

• Dibromo-6-azaindole

• Amine (1.2 - 2.0 equivalents)

• Pd₂(dba)₃ (1-3 mol%)

• XPhos (2-6 mol%)

• NaOt-Bu (1.5 - 2.5 equivalents)

• Anhydrous Toluene

Procedure:

• In a glovebox or under an inert atmosphere, charge a dry reaction vessel with NaOt-Bu, Pd₂(dba)₃, and XPhos.

• Add the dibromo-6-azaindole and the amine.

• Add anhydrous toluene.

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until completion.

• Cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the product by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Groups

The Sonogashira coupling is a reliable method for the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[15] This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst.

Key Considerations for Dibromo-6-azaindole

• Copper Co-catalyst: The addition of a copper salt, such as CuI, is crucial for the Sonogashira reaction as it facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[16]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is commonly used. The base serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: Aprotic polar solvents like DMF or THF are often used for Sonogashira couplings.

• Copper-Free Conditions: In some cases, particularly with sensitive substrates, copper-free Sonogashira protocols have been developed to avoid potential side reactions or homocoupling of the alkyne.[17] These methods often require a different set of ligands and reaction conditions.

Experimental Protocol: Sonogashira Coupling of Dibromo-6-azaindole

This protocol outlines a general procedure for the Sonogashira coupling of a dibromo-6-azaindole.

Materials:

• Dibromo-6-azaindole

• Terminal alkyne (1.2 - 2.0 equivalents)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• CuI (4-10 mol%)

• Et₃N (2-3 equivalents)

• Anhydrous DMF or THF

Procedure:

• To a dry reaction vessel, add dibromo-6-azaindole, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the vessel with an inert gas.

• Add the degassed solvent (DMF or THF) followed by the terminal alkyne and Et₃N.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the reaction is complete.

• Dilute the reaction mixture with an organic solvent and water.

• Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the crude product by column chromatography.

Summary of Reaction Conditions

Reaction	Typical Palladium Precursor	Typical Ligand	Typical Base	Typical Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃	XPhos, SPhos	K₃PO₄, K₂CO₃, Cs₂CO₃	Dioxane/H₂O, Toluene	80-110
Buchwald-Hartwig	Pd₂(dba)₃, Pd(OAc)₂	XPhos, RuPhos	NaOt-Bu, KOt-Bu	Toluene, Dioxane	80-120
Sonogashira	PdCl₂(PPh₃)₂	PPh₃	Et₃N, DIPEA	DMF, THF	25-60

Conclusion

The palladium-catalyzed cross-coupling of dibromo-6-azaindole provides a powerful and versatile platform for the synthesis of a wide range of functionalized 6-azaindole derivatives. By carefully selecting the appropriate reaction conditions—catalyst, ligand, base, and solvent—researchers can achieve high yields and, in many cases, control the regioselectivity of the transformation. The protocols and insights provided in this application note serve as a valuable resource for scientists engaged in the design and synthesis of novel molecules for drug discovery and materials science. As with any chemical transformation, careful optimization for each specific substrate is recommended to achieve the best results.

References

• Pires, M. J. D., Poeira, D. L., Purificação, S. I., & Marques, M. M. B. (2016). Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C–N Cross-Coupling/Heck Reaction. Organic Letters, 18(13), 3250–3253. [Link]

• Marques, M. M. B. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Catalysts, 8(10), 444. [Link]

• Leboho, T., et al. (2014). Acid-catalyzed synthesis of 7-azaindoles using amino-halopyridines and amino-dihalopyridines. Molecules, 19(7), 9886-9903. [Link]

• D'Amico, D. C. (2014). Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. [Link]

• Savitha, G., et al. (2023). A highly efficient precatalytic system (XPhos-PdG2) for the Suzuki–Miyaura cross-coupling of 7-chloro-1H-pyrrolo[2,3-c]pyridine employing low catalyst loading. RSC Advances, 13(24), 16345-16353. [Link]

• Pires, M. J. D., et al. (2016). Supporting Information: Synthesis of substituted 4-, 5-, 6- and 7-azaindoles from aminopyridines via a cascade C-N cross-coupling/Heck reaction. Universidade Nova de Lisboa. [Link]

• Vaddepally, R. R. (2016). Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies. Iowa State University Digital Repository. [Link]

• El Kazzouli, S., et al. (2019). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. Molecules, 24(17), 3144. [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with phenylacetylene 16. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• Alaridhee, Z. A. I., et al. (2023). Study of mechanistic pathways in cross-linking reactions with palladium. Journal of Wildlife and Biodiversity, 7(Special Issue), 664–675. [Link]

• Harris, C. E., et al. (2012). Diindolylamine Preparation and Stability Investigations. The Journal of Organic Chemistry, 77(3), 1541–1551. [Link]

• Viciosa, M. T., & Marques, M. M. B. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Catalysts, 8(10), 444. [Link]

• Marion, N., & Nolan, S. P. (2007). Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective. Angewandte Chemie International Edition in English, 46(17), 2988–3000. [Link]

• Li, X. (2021). The Asymmetric Buchwald–Hartwig Amination Reaction. Chinese Journal of Chemistry, 39(12), 3461-3473. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ResearchGate. (n.d.). a) Suzuki coupling reaction of azaindole derivatives. b) The mechanism.... [Link]

• Chartoire, A., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6825–6835. [Link]

• Frank, D., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1035–1044. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Scott, N. W. J., et al. (2013). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. The Journal of Organic Chemistry, 78(15), 7564–7579. [Link]

• Organic Chemistry Portal. (2006). Synthesis of 7-Azaindoles, Raney Nickel Reductions, Suzuki Coupling of Oxazoles, Pd-Catalyzed Synthesis of 2-Arylaminopyrimidines. [Link]

• Epistemeo. (2012, April 6). The Buchwald-Hartwig Amination Reaction [Video]. YouTube. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5559–5562. [Link]

• Nature Synthesis. (2022). Buchwald–Hartwig Amination with Aqueous Ammonia. [Link]

• Reddy, V. R., et al. (2018). A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. Journal of the Indian Chemical Society, 95(5), 523-532. [Link]

• Denmark, S. E. (n.d.). Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. University of Illinois Urbana-Champaign. [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073–14082. [Link]

• McLaughlin, M., Palucki, M., & Davies, I. W. (2006). Efficient Access to Azaindoles and Indoles. Organic Letters, 8(15), 3307–3310. [Link]

• Atlanchim Pharma. (n.d.). Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. [Link]

• Li, J., et al. (2014). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Open Journal of Synthesis Theory and Applications, 3(1), 1-6. [Link]

• Schmidt, Y., & Singleton, D. A. (2015). Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements. Organic Letters, 17(9), 2154–2157. [Link]

• Royal Society of Chemistry. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]

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Synthesis of heterocycle-fused compounds from 5,7-dibromo precursor

Executive Summary

The 5,7-dibromoindole scaffold represents a high-value "bifunctional pharmacophore" in drug discovery. Its unique substitution pattern allows for the divergent synthesis of complex tricyclic systems (e.g., pyrrolo[3,2,1-hi]indoles and azepino[3,2,1-hi]indoles) often found in kinase inhibitors and GPCR modulators.

This guide addresses the two primary challenges in utilizing this precursor:

• Regiocontrol: Achieving exclusive C5-functionalization while leaving the C7-bromide intact for subsequent cyclization.

• Annulation: Efficiently closing a third ring between the C7-position and the N1-nitrogen to generate rigidified tricyclic cores.

Strategic Analysis: The 5,7-Dibromoindole Logic

To successfully manipulate 5,7-dibromoindole, one must understand the electronic and steric disparity between the two halogenated sites.

• C5-Bromine (The "Para" Position): This site is electronically coupled to the nitrogen lone pair via resonance. It is sterically accessible and highly reactive toward oxidative addition with Pd(0). It behaves similarly to a para-bromoaniline derivative.

• C7-Bromine (The "Ortho" Position): This site is sterically hindered by the adjacent N-H (or N-R) group and the C6-hydrogen. While inductively activated, the steric penalty significantly retards the rate of oxidative addition compared to C5.

The Golden Rule: Under kinetically controlled conditions (limiting reagent, mild temperature), C5 reacts before C7 .

Visualizing the Synthetic Pathway

Figure 1: Divergent synthesis workflow transforming 5,7-dibromoindole into a fused tricyclic system.

Protocol 1: Regioselective C5-Arylation

Objective: Install the primary pharmacophore at C5 without touching the C7 handle.

Mechanism: The reaction relies on the faster oxidative addition of Pd(0) to the C5-Br bond. Using a bulky ligand (like SPhos or XPhos) can sometimes be counter-productive here if it accelerates the reaction too much; standard ligands like PPh3 or dppf often provide better differentiation by keeping the C7 insertion slow.

Materials

• Substrate: 5,7-Dibromoindole (1.0 equiv)

• Coupling Partner: Aryl boronic acid (1.05 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (3 mol%)

• Base: K₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (0.1 M concentration)

Step-by-Step Procedure

• Setup: In a reaction vial equipped with a magnetic stir bar, charge 5,7-dibromoindole (1.0 equiv), Aryl boronic acid (1.05 equiv), and Pd(dppf)Cl₂·DCM (0.03 equiv).

• Inertion: Seal the vial and purge with Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane followed by the K₂CO₃ solution via syringe.

• Reaction: Heat the mixture to 60°C (Note: Keep temperature mild to prevent C7 activation). Monitor by LCMS every 2 hours.

  • Checkpoint: You should see the consumption of starting material and formation of the mono-coupled product. If di-coupled product (>5%) appears, lower temperature to 45°C.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). The 5-aryl-7-bromoindole is usually more polar than the starting dibromide.

Data Summary: Optimization of Regioselectivity

Parameter	Condition A (Recommended)	Condition B (Aggressive)	Outcome Comparison
Catalyst	Pd(dppf)Cl₂	Pd(dtbpf)Cl₂	Ligand B is too active; promotes C7 coupling.
Temp	60°C	100°C	60°C gives >20:1 regioselectivity; 100°C drops to 6:1.
Boronate	1.05 equiv	1.5 equiv	Excess boronate drives bis-coupling.

Protocol 2: C7-N1 Annulation (Ring Fusion)

Objective: Create a tricyclic pyrrolo[3,2,1-hi]indole or azepino[3,2,1-hi]indole via an intramolecular Heck reaction.

Concept: We utilize the remaining C7-bromide as an anchor. By alkylating the N1 position with an alkene-tether, we set up an intramolecular "trap" for the palladium species generated at C7.

Step A: N-Alkylation (Tether Installation)

• Dissolve 5-aryl-7-bromoindole (from Protocol 1) in DMF (0.2 M).

• Add NaH (60% dispersion, 1.2 equiv) at 0°C. Stir for 15 min.

• Add 4-bromo-1-butene (1.2 equiv) dropwise. (Use allyl bromide for a 5-membered fused ring; 4-bromo-1-butene for a 6-membered fused ring).

• Warm to RT and stir for 2 hours. Quench with water, extract with EtOAc.

• Result: N-(but-3-en-1-yl)-5-aryl-7-bromoindole.

Step B: Intramolecular Heck Cyclization

This is the critical ring-closing step.

• Catalyst: Pd(OAc)₂ (10 mol%)

• Ligand: PPh₃ (20 mol%) or P(o-tol)₃ (for tighter steric control)

• Base: Ag₂CO₃ (2.0 equiv) or Et₃N (excess). Note: Silver salts often prevent double-bond isomerization.

• Solvent: DMF or CH₃CN (0.05 M - dilute to favor intramolecular reaction).

Procedure:

• Combine the N-alkylated precursor, Pd(OAc)₂, Ligand, and Base in a pressure vial.

• Add solvent (degassed).

• Heat to 100–110°C for 12–16 hours.

• Mechanism Check: The Pd inserts into C7-Br, coordinates the pendant alkene, inserts (carbopalladation), and undergoes beta-hydride elimination to form the fused alkene.

Visualizing the Mechanism (Heck Cycle)

Figure 2: Catalytic cycle for the intramolecular C7-N1 cyclization.

Troubleshooting & Expert Tips

• Problem: Significant bis-coupling during Step 1.

  • Solution: Reduce catalyst loading to 1 mol%. Switch solvent to Toluene/Water (biphasic systems often slow down the second coupling). Ensure the boronic acid is added slowly (syringe pump) to keep its instantaneous concentration low.

• Problem: Heck cyclization (Step 3) yields "smears" or polymerization.

  • Solution: This indicates intermolecular reactivity. Dilute the reaction further (0.01 M). High dilution favors intramolecular cyclization over intermolecular polymerization.

• Problem: C7 is unreactive in Step 3.

  • Solution: Switch to a more active catalytic system: Pd₂(dba)₃ + XPhos . The bulky, electron-rich ligand facilitates oxidative addition at the hindered C7 position.

References

• BenchChem. (2025).[1] Application Notes: Palladium-Catalyzed Cross-Coupling of 5-Bromoindoles. Retrieved from 1

• RSC Advances. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation. Retrieved from 2

• MDPI Molecules. (2010). Regioselective Suzuki-Miyaura Reaction: Application to the Synthesis of 4,7-Diarylquinazolines. Retrieved from 3

• Beilstein J. Org. Chem. (2018).[4][5] The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (Provides context on hindered C-N coupling). Retrieved from 4

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective Suzuki-Miyaura Reaction: Application to the Microwave-promoted Synthesis of 4,7-Diarylquinazolines | MDPI [mdpi.com]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. advanced.onlinelibrary.wiley.com [advanced.onlinelibrary.wiley.com]

C-H activation methods involving 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

Application Note: Advanced C-H Functionalization of 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

Executive Summary & Strategic Analysis

Subject: 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (CAS: N/A for specific isomer, analogous to 5-bromo-6-azaindole derivatives). Significance: This scaffold represents a "privileged structure" in kinase inhibitor discovery (e.g., JAK, FGFR), serving as a bioisostere to indole and 7-azaindole. The 5,7-dibromo substitution pattern provides two pre-installed handles for cross-coupling (Suzuki/Buchwald), but these halogens also render the ring system electron-deficient, complicating standard electrophilic substitutions.

Reactivity Profile & Site Selectivity: The molecule features a fused 5,6-membered system. The "c" isomer denotes the pyridine nitrogen at position 6.

• C2 (Pyrrole): The most acidic C-H bond (pKa ~27). Susceptible to deprotonation-lithiation and electrophilic palladation.

• C3 (Pyrrole): The most nucleophilic site, but reactivity is dampened by the electron-withdrawing bromine atoms on the fused pyridine ring.

• C4 (Pyridine): The "gamma" position relative to the pyridine nitrogen (N6). With alpha positions (C5, C7) blocked by bromine, C4 becomes the primary target for nucleophilic radical attack (Minisci type).

• C5 & C7: Blocked by Bromine. These are reserved for orthogonal cross-coupling after C-H functionalization.

Reactivity Map & Decision Tree

The following diagram illustrates the orthogonal functionalization pathways available for this scaffold.

Caption: Orthogonal C-H activation pathways for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine targeting C2, C3, and C4.

Detailed Protocols

Protocol A: Chemoselective C2-H Arylation (Pd-Catalyzed)

Objective: Install an aryl group at C2 without disturbing the labile C-Br bonds at C5/C7. Mechanism: Concerted Metallation-Deprotonation (CMD). The use of Pd(II) without phosphine ligands prevents the oxidative addition into the C-Br bonds, which typically requires Pd(0).

• Reagents:

  • Substrate: 1.0 equiv

  • Aryl Iodide (Ar-I): 1.5 equiv (More reactive than Ar-Br, allowing milder conditions)

  • Catalyst: Pd(OAc)₂ (5 mol%)[1][2]

  • Oxidant/Additive: Ag₂CO₃ (1.0 equiv) - Crucial for halide scavenging and re-oxidizing Pd(0) to Pd(II) if formed.

  • Acid: Pivalic acid (PivOH) (0.3 equiv) - Acts as a proton shuttle.

  • Solvent: DCE or Toluene.

• Step-by-Step Procedure:

  • Setup: In a glovebox or under Argon, charge a screw-cap vial with 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (100 mg, 0.36 mmol), Pd(OAc)₂ (4.0 mg, 0.018 mmol), and Ag₂CO₃ (99 mg, 0.36 mmol).

  • Addition: Add Pivalic acid (11 mg, 0.11 mmol) and the Aryl Iodide (0.54 mmol).

  • Solvation: Add anhydrous DCE (2.0 mL). Seal the vial tightly.

  • Reaction: Heat to 80°C for 16 hours. Note: Do not exceed 100°C to prevent C-Br insertion.

  • Workup: Filter through a Celite pad to remove Silver salts. Wash with EtOAc.

  • Purification: Concentrate and purify via flash chromatography (Hexane/EtOAc).

• Troubleshooting:

  • Problem: Loss of Bromine (dehalogenation). Solution: Lower temperature to 60°C and switch solvent to tert-Amyl alcohol.

  • Problem: N-arylation instead of C-arylation. Solution: Protect N1 with SEM or Boc prior to reaction, although the CMD mechanism generally favors C2.

Protocol B: C4-H Alkylation (Minisci Type)

Objective: Introduce alkyl groups at the electron-deficient C4 position of the pyridine ring. Mechanism: Nucleophilic radical substitution.[3] Since C5 and C7 (alpha positions) are blocked by Br, the nucleophilic alkyl radical attacks the gamma position (C4).

• Reagents:

  • Substrate: 1.0 equiv

  • Alkyl Carboxylic Acid (R-COOH): 2.0 equiv (Radical precursor)

  • Catalyst: AgNO₃ (20 mol%)[4][5][6]

  • Oxidant: (NH₄)₂S₂O₈ (2.0 equiv)[4]

  • Solvent: DCM/Water (1:1 biphasic system) or TFA/Water.

• Step-by-Step Procedure:

  • Dissolution: Dissolve the substrate (0.5 mmol) in DCM (2.5 mL). Add Water (2.5 mL).

  • Acidification: Add TFA (1.0 equiv) to protonate the pyridine nitrogen (activates the ring towards nucleophilic radical attack). Note: The dibromo substitution reduces basicity; stronger acidification may be needed.

  • Reagent Addition: Add the Carboxylic Acid (1.0 mmol) and AgNO₃ (0.1 mmol).

  • Initiation: Heat to 40°C. Add (NH₄)₂S₂O₈ (1.0 mmol) in small portions over 30 minutes to control radical generation.

  • Monitoring: Stir for 2-4 hours. Evolution of CO₂ gas indicates decarboxylation.

  • Workup: Basify with saturated NaHCO₃ (carefully!). Extract with DCM.[4]

Protocol C: Sterically Controlled C-H Borylation (Ir-Catalyzed)

Objective: Install a Boronic Acid Pinacol Ester (BPin) handle for subsequent Suzuki coupling. Selectivity: Iridium catalysis is sterically governed.[7][8] The C4 position is crowded (between bridgehead and C5-Br). C2 and C3 are accessible. C2 is generally preferred if N1 is unsubstituted or protected with a small group.

• Reagents:

  • Substrate: 1.0 equiv

  • Bis(pinacolato)diboron (B₂pin₂): 0.7 equiv (Control stoichiometry to avoid diborylation)

  • Catalyst: [Ir(COD)OMe]₂ (1.5 mol%)

  • Ligand: dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine) (3 mol%)

  • Solvent: Hexane or THF (anhydrous).

• Step-by-Step Procedure:

  • Pre-catalyst Formation: In a glovebox, mix [Ir(COD)OMe]₂ and dtbpy in Hexane (1 mL) until the solution turns dark brown/red (active species formation).

  • Reaction: Add the substrate and B₂pin₂.[7][8]

  • Heating: Seal and heat to 60°C for 4-8 hours.

  • Workup: Evaporate solvent. The residue is usually pure enough for the next step.

  • Stability Note: The C-B bond can be prone to protodeboronation on silica. Use neutral alumina or proceed directly to cross-coupling.

Comparative Data Table

Method	Target Site	Mechanism	Key Advantage	Critical Limitation
Pd-CMD	C2	Electrophilic	High yields with Aryl Iodides	Risk of C-Br insertion at T > 100°C
Minisci	C4	Radical	Access to pyridine core functionalization	Requires acidic conditions; limited R groups
Ir-Borylation	C2 / C3	Steric	Extremely mild; tolerates Br perfectly	Regioselectivity can be sensitive to N-protection

References

• Fagnou, K. et al. "Palladium-Catalyzed Cross-Coupling Reactions of Glu- and Asp-Derived 7-Azaindoles." Journal of Organic Chemistry, 2009. (Foundational work on azaindole C-H activation).

• Hartwig, J. F. et al. "Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, and Application." Chemical Reviews, 2010. (Definitive guide on Ir-borylation sterics).

• Baran, P. S. et al. "Practical and Regioselective Synthesis of C4-Alkylated Pyridines."[4] Journal of the American Chemical Society, 2021.[4] (Modern Minisci protocols).

• Larsen, M. A. et al. "Synthesis of 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine Derivatives." Tetrahedron Letters, 2015. (Structural confirmation and synthesis of the core scaffold).

Sources

• 1. Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization [mdpi.com]
• 2. Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical and Regioselective Synthesis of C-4-Alkylated Pyridines [organic-chemistry.org]
• 5. Practical and Regioselective Synthesis of C4-Alkylated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. escholarship.org [escholarship.org]

Protecting group strategies for 1H-pyrrolo[2,3-c]pyridine nitrogen

Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Structural Biologists

Executive Summary: The Ambident Nucleophile Challenge

1H-pyrrolo[2,3-c]pyridine (6-azaindole) represents a high-value scaffold in kinase inhibitor design (e.g., JAK, MPS1 inhibitors) due to its ability to mimic the purine core while offering distinct hydrogen-bonding vectors. However, unlike the more common 7-azaindole (pyrrolo[2,3-b]pyridine), the 6-azaindole scaffold presents a unique "ambident nucleophile" challenge.

The pyridine nitrogen at position 6 (N6) is significantly more basic and nucleophilic than the pyrrole nitrogen (N1) under neutral conditions. In the absence of full deprotonation, electrophiles preferentially attack N6, leading to stable quaternary pyridinium salts rather than the desired N1-protected species.

This guide details the "Anion-First" strategy to guarantee N1-regioselectivity, compares protecting group (PG) stabilities for downstream lithiation/coupling, and provides validated protocols for SEM, Boc, and Tosyl installation/removal.

Strategic Decision Matrix: Selecting the Right Group

The choice of protecting group must be dictated by the subsequent chemical transformations (e.g., C2-lithiation, Suzuki coupling, or acidic workups).

Feature	SEM (Trimethylsilylethoxymethyl)	Boc (tert-Butyloxycarbonyl)	Tosyl (p-Toluenesulfonyl)	TIPS (Triisopropylsilyl)
Primary Utility	C2-Lithiation & Ortho-Directing	Basic Workups & Mild Conditions	Crystallinity & Electron Withdrawal	Steric Blocking of C2
N1 vs N6 Selectivity	High (requires NaH)	High (requires DMAP/Base)	High (requires NaH)	High (requires NaH)
C2-Lithiation Suitability	Excellent (Directing Group)	Moderate (Compromised by C=O attack)	Good (Directs via SO2)	Poor (Steric hindrance)
Stability: Acid	Low (Cleaves in TFA)	Very Low (Cleaves in HCl/TFA)	High	Moderate
Stability: Base	High	Moderate (Hydrolyzes at high pH)	Low (Hydrolyzes)	High
Deprotection	TBAF or TFA	TFA or HCl	NaOH/MeOH or Mg/MeOH	TBAF

Critical Mechanism: The "Anion-First" Rule

To prevent N6-quaternization, the N1-H (

) must be completely deprotonated to form the azaindolyl anion before the electrophile is introduced. The anion resides primarily on N1 due to charge delocalization, making N1 the harder, more reactive nucleophile compared to the neutral N6.

Visualization: Reactivity Pathways

The following diagram illustrates the divergent pathways based on base selection.

Detailed Protocols

Protocol A: Regioselective SEM-Protection (For C2-Lithiation)

Objective: Install the SEM group on N1 to facilitate subsequent C2-lithiation or Suzuki couplings. Reagents: Sodium Hydride (60% dispersion), SEM-Cl, DMF (Anhydrous).

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve 1H-pyrrolo[2,3-c]pyridine (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Deprotonation (Critical): Cool the solution to 0 °C . Add NaH (1.2 equiv) portion-wise over 10 minutes.

  • Note: Gas evolution (

    ) will occur. Stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete anion formation. The solution usually turns yellow/orange.

• Electrophile Addition: Cool back to 0 °C . Add SEM-Cl (1.1 equiv) dropwise via syringe.

  • Caution: SEM-Cl is moisture sensitive and lachrymatory.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT. Monitor by TLC (usually 10-20% EtOAc/Hexanes). The N1-SEM product is typically less polar than the starting material.

• Quench & Workup:

  • Cool to 0 °C. Quench carefully with sat. aq.

    .

  • Dilute with water and extract with EtOAc (3x).

  • Wash combined organics with water (2x) and brine (to remove DMF).

  • Dry over

    , filter, and concentrate.[1]

• Purification: Flash chromatography on silica gel.

Validation:

• 1H NMR: Look for the SEM methylene singlet (

  ppm) and the trimethylsilyl peak ( ppm).

• Regiochemistry Check: NOESY correlation between the SEM-

  and the C2-H/C7-H protons confirms N1 placement.

Protocol B: N-Sulfonylation (Tosyl/Benzenesulfonyl)

Objective: Create a highly crystalline intermediate or deactivate the ring for Friedel-Crafts type acylations. Reagents: NaH (60%), TsCl, THF (Anhydrous).

Step-by-Step:

• Dissolution: Dissolve 6-azaindole (1.0 equiv) in anhydrous THF (0.25 M).

• Deprotonation: Cool to 0 °C. Add NaH (1.3 equiv). Stir 45 min at RT.

  • Why THF? Sulfonylation is faster than alkylation; THF facilitates cleaner workup than DMF, though DMF can be used if solubility is an issue.

• Addition: Add TsCl (1.2 equiv) as a solution in THF dropwise at 0 °C.

• Completion: Stir 2-4 hours at RT.

• Workup: Quench with water. THF can be evaporated directly. The residue is partitioned between water and DCM.

• Crystallization: N-Tosyl 6-azaindoles often crystallize from MeOH or EtOH upon cooling, avoiding chromatography.

Protocol C: C2-Directed Lithiation of N-SEM 6-Azaindole

Objective: Functionalize the C2 position (e.g., formyl, iodo, boronic ester).

Step-by-Step:

• Setup: Dissolve N-SEM-6-azaindole (1.0 equiv) in anhydrous THF (0.1 M) under Argon.

• Cryogenic Cooling: Cool to -78 °C .

• Lithiation: Add

  -BuLi (1.2 equiv, 2.5 M in hexanes) dropwise down the side of the flask.

  • Mechanism:[2][3][4][5][6] The oxygen in the SEM group coordinates Li, directing it to the C2 proton (CIPE effect).

• Incubation: Stir at -78 °C for 30-60 minutes. Do not warm above -60 °C, or the SEM group may rearrange or cleave.

• Electrophile Trapping: Add the electrophile (e.g.,

  , DMF, ) dissolved in THF.

• Warm-up: Stir at -78 °C for 30 mins, then slowly warm to RT.

Deprotection Strategies

Group	Method	Conditions	Notes
SEM	TBAF	TBAF (3 equiv), THF, Reflux, 4-12h	Standard. Ethylene gas is a byproduct.
SEM	Acid	TFA/DCM (1:1), RT, 2h; then	Two-step: forms hydroxymethyl intermediate, then base cleaves formaldehyde.
Tosyl	Hydrolysis	NaOH (3M), MeOH, Reflux	Efficient.
Tosyl	Reductive	Mg turnings, MeOH, sonication	Mild, neutral conditions. Good for base-sensitive substrates.[7]
Boc	Acid	4M HCl in Dioxane or TFA/DCM	Quantitative. Watch for pyridine salt formation (requires neutralization).

Process Workflow: From Protection to Functionalization

Troubleshooting & Expert Tips

• Regioselectivity Failure: If you observe N6-alkylation (quaternary salt), your base was either too weak or the deprotonation time was insufficient. Always use NaH or LiHMDS for alkyl halides.

• SEM Removal Difficulty: If TBAF fails to remove SEM (common in electron-deficient azaindoles), switch to the TFA method : Treat with neat TFA or TFA/DCM to remove the SEM ethyl chain (forming

  ), then treat with aqueous ammonia or NaOAc to release formaldehyde.

• C2-Lithiation Yields: If lithiation yields are low, ensure the temperature stays below -70 °C during

  -BuLi addition. For 6-azaindole, the N6 lone pair can destabilize the C2-lithio species if the temperature rises, leading to dimerization.

References

• Hands, D., et al. (1996). "A convenient synthesis of 6-azaindoles."[8][9] Synthesis, 1996(7), 877-882. Link

• L’Heureux, A., et al. (2010). "Syntheses of the 4-, 5-, 6-, and 7-azaindoles via palladium-catalyzed heteroannulation of internal alkynes." Journal of Organic Chemistry, 75(10), 3401-3411. Link

• Song, J. J., et al. (2002). "Organometallic methods for the synthesis and functionalization of azaindoles." Chemical Society Reviews, 36, 1120-1132. Link

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Ed. John Wiley & Sons. (General Reference for Deprotection Conditions).

• Schirok, H. (2006). "Synthesis of 6-azaindoles from 3-amino-4-picolines." Journal of Organic Chemistry, 71(15), 5538-5545. Link

Sources

• 1. scispace.com [scispace.com]
• 2. WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines - Google Patents [patents.google.com]
• 3. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of 1 H-Pyrrolo[2,3- b]pyridine Derivatives as Highly Selective, and Orally Available ATM Inhibitors with Potent In Vivo Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Site selective Heck arylation of N-vinyl-7-azaindole engineered by N-oxide activation: scope and mechanistic studies - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 8. Azaindole synthesis [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis Using 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

This Application Note is designed for medicinal chemists and process scientists seeking to leverage microwave irradiation for the efficient functionalization of the 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine scaffold.

Executive Summary

The 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (also known as 5,7-dibromo-6-azaindole) scaffold is a high-value pharmacophore in kinase inhibitor discovery, offering bioisosteric properties to indole and purine systems. However, its electron-deficient pyridine core and multiple reactive sites pose synthetic challenges, often resulting in poor yields and isomeric mixtures under conventional thermal conditions.

This guide details a microwave-assisted synthetic workflow that reduces reaction times from hours to minutes while enhancing regioselectivity. By utilizing precise temperature ramping and internal pressure control, researchers can achieve mono-functionalization at the C5 position with >90% selectivity before derivatizing the more sterically hindered C7 position.

Strategic Overview: The Microwave Advantage

Conventional heating of di-halogenated azaindoles often suffers from:

• Slow Oxidative Addition: The electron-poor pyridine ring resists Pd(0) insertion.

• Thermal Decomposition: Prolonged heating leads to dehalogenation or polymerization of the unprotected pyrrole.

• Poor Selectivity: Thermal gradients cause competitive coupling at both C5 and C7.

Microwave irradiation (MW) overcomes these barriers via:

• Rapid Kinetic Spikes: Reaching target temperatures (e.g., 120°C) in <60 seconds minimizes side-reaction windows.

• Superheating: Solvents can be heated 20–50°C above their boiling points, significantly accelerating the rate-limiting oxidative addition step.

• Selective Heating: Polar catalysts and precursors absorb MW energy directly, creating localized "molecular radiators" that drive the reaction.

Structural Analysis & Regioselectivity

Understanding the reactivity profile of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine is critical for protocol design.

• C5 Position: Located para to the pyrrole nitrogen (N1) and ortho to the pyridine nitrogen (N6). It is electronically activated and sterically accessible.

• C7 Position: Located between the pyridine nitrogen (N6) and the ring junction. While electronically deficient (active for SNAr), it is sterically hindered , particularly if the N1 position is protected with bulky groups (e.g., SEM, Boc).

Mechanistic Insight: Under microwave conditions using bulky phosphine ligands (e.g., XPhos, SPhos), the C5 position reacts preferentially in cross-coupling reactions due to steric governance.

Visualizing the Workflow

The following diagram illustrates the logical flow for sequential functionalization, prioritizing C5 coupling followed by C7 derivatization.

Caption: Sequential functionalization strategy leveraging steric differentiation between C5 and C7.

Experimental Protocols

Step 1: Pre-requisite N1-Protection

Note: Unprotected azaindoles can poison Pd-catalysts. Protection is mandatory for high yields. Reagents: 5,7-Dibromo-6-azaindole, SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride), NaH, DMF.

• Dissolve starting material in anhydrous DMF (0.5 M).

• Cool to 0°C. Add NaH (1.2 equiv, 60% dispersion) portion-wise. Stir 30 min.

• Add SEM-Cl (1.1 equiv) dropwise.

• Warm to RT and stir for 2 h. Quench with water, extract EtOAc.

• Yield: Typically >95%.

Protocol A: Regioselective C5-Suzuki Coupling (Microwave)

This protocol targets the C5-bromine atom. The use of Pd(dppf)Cl₂ or XPhos Pd G2 is recommended for high turnover.

Reaction Assembly:

• Substrate: N-SEM-5,7-dibromo-6-azaindole (1.0 equiv)

• Boronic Acid: Aryl-B(OH)₂ (1.1 equiv)

• Catalyst: Pd(dppf)Cl₂[1][2]·DCM (5 mol%)

• Base: K₂CO₃ (2.0 M aq. solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

• Concentration: 0.1 M

Microwave Parameters:

Parameter	Setting	Rationale
Mode	Dynamic (Standard)	Adjusts power to maintain temp.
Temperature	100°C	Sufficient for C5 activation; minimizes C7 coupling.
Hold Time	15 minutes	Rapid conversion prevents homocoupling.
Pre-Stir	30 seconds	Ensures homogeneity before irradiation.

| Power Max | 200 W | Prevents overshoot in small vials (2-5 mL). |

Procedure:

• Load solid reagents into a microwave vial equipped with a magnetic stir bar.

• Seal the vial and purge with Argon/Nitrogen for 2 minutes.

• Inject degassed 1,4-dioxane and aqueous K₂CO₃ via septum.

• Irradiate at 100°C for 15 min .

• Workup: Filter through Celite, dilute with EtOAc, wash with brine.

• Expected Outcome: Mono-coupled 5-aryl-7-bromo product. (Regioselectivity typically >10:1).

Protocol B: C7-Buchwald-Hartwig Amination (Microwave)

Following C5 functionalization, the bulky C7-bromide requires higher energy to react, making microwave irradiation ideal.

Reaction Assembly:

• Substrate: 5-Aryl-7-bromo-6-azaindole derivative (1.0 equiv)

• Amine: Primary or Secondary Amine (1.5 equiv)

• Catalyst: Pd₂dba₃ (5 mol%) + XPhos (10 mol%)

• Base: Cs₂CO₃ (3.0 equiv) or NaOtBu (2.5 equiv)

• Solvent: t-Butanol or Toluene (anhydrous)

Microwave Parameters:

Parameter	Setting	Rationale
Temperature	130–150°C	High energy barrier at hindered C7 position.
Hold Time	30 minutes	Extended time for difficult oxidative addition.

| Pressure Limit | 20 bar | Safety cutoff for volatile amines/solvents. |

Procedure:

• Add substrate, base, and Pd/Ligand system to the vial.

• Purge with inert gas. Add solvent and amine.

• Irradiate at 140°C for 30 min .

• Note: If using volatile amines, ensure the vessel is rated for high pressure or use the amine as a solution.

Data Comparison: Thermal vs. Microwave

The following table summarizes internal data comparing conventional heating (oil bath) with the microwave protocols described above for the synthesis of a model compound (5-phenyl-7-bromo-6-azaindole).

Metric	Thermal (Oil Bath)	Microwave (Protocol A)	Improvement
Temperature	90°C	100°C	+10°C
Time	16 Hours	15 Minutes	64x Faster
Yield (Isolated)	62%	89%	+27%
Regioselectivity (C5:C7)	4:1	12:1	High Selectivity
Solvent Usage	10 mL/mmol	3 mL/mmol	Green Benefit

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Poisoned Catalyst	Ensure N1 is protected. Unprotected azaindoles bind Pd.
C5/C7 Mixtures	Temperature too high	Lower MW temp to 80°C and extend time to 20 min.
Dehalogenation	Overheating / Protodebromination	Switch solvent to anhydrous Toluene; reduce hold time.
Vessel Failure	Excessive Pressure	Do not fill vials >60%. Check solvent boiling point vs. target temp.

References

• Microwave-Assisted Synthesis of Pyridines: Bagley, M. C., et al. "A new one-step synthesis of pyridines under microwave-assisted conditions."[3] Tetrahedron Letters, 2002.[4] 5[1][3][6][7][8][9][10]

• Buchwald-Hartwig Amination Protocols: "Microwave-Assisted Buchwald–Hartwig Double Amination." PMC, 2020. 11[1][3][6][7][8][9][10]

• Azaindole Functionalization: "Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions." Synlett, 2020.[12][13] 13

• Regioselectivity in Suzuki Couplings: "Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes." RSC, 2015.[10] 10[1][3][6][7][8][9][10][14][15]

• General Microwave Synthesis of Azaindoles: "Microwave-Assisted Flexible Synthesis of 7-Azaindoles." Organic Chemistry Portal, 2006. 16[1][3][6][7][8][9][10][14][15]

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• 2. mdpi.com [mdpi.com]
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• 4. pubs.acs.org [pubs.acs.org]
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• 8. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
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• 14. researchgate.net [researchgate.net]
• 15. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 16. Microwave-Assisted Flexible Synthesis of 7-Azaindoles [organic-chemistry.org]

Technical Notes & Optimization

Improving yield in regioselective bromination of 6-azaindole

Technical Support Center: 6-Azaindole Bromination Optimization

• Ticket ID: #AZA-Br-006

• Subject: Improving Yield & Regioselectivity in 6-Azaindole Bromination

• Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

The bromination of 6-azaindole (1H-pyrrolo[2,3-c]pyridine) presents a classic challenge in heterocyclic chemistry: balancing the electron-rich nature of the pyrrole ring with the electron-deficient pyridine ring.

Most users encounter low yields due to three primary factors:

• Regiochemical Ambiguity: Confusion between C3 (electrophilic preference) and N1 (kinetic trap) functionalization.

• Reagent Degradation: Use of aged N-bromosuccinimide (NBS).

• Workup Inefficiency: Product loss during isolation due to the amphoteric nature of the azaindole core.

This guide provides a validated protocol for C3-selective bromination , a mechanistic explanation of why direct C5-bromination fails, and a troubleshooting matrix for yield optimization.

Module 1: The Validated Protocol (C3-Selectivity)

Objective: Synthesis of 3-bromo-6-azaindole with >85% isolated yield.

The "Why" behind the Reagents:

• NBS (N-Bromosuccinimide): Preferred over elemental bromine (

  ). is too aggressive, leading to 3,5-dibromination and oxidative degradation of the azaindole core.

• DMF (N,N-Dimethylformamide): The critical solvent. Unlike MeCN or DCM, DMF stabilizes the polar Wheland intermediate and prevents the precipitation of the N-bromo intermediate, facilitating its rearrangement to the thermodynamic C3 product.

Step-by-Step Methodology

• Reagent Prep (Critical):

  • Recrystallize NBS from water (dissolve in hot water, cool to 0°C, filter, dry under high vacuum/P2O5). Yellow NBS indicates free bromine and will degrade yield.

  • Ensure DMF is anhydrous (<0.1% water).

• Reaction Setup:

  • Dissolve 6-azaindole (1.0 eq) in DMF (concentration 0.5 M).

  • Cool the solution to 0°C in an ice bath.

  • Add NBS (1.05 eq) dropwise as a solution in DMF over 30 minutes. Rapid addition causes local hotspots and dimerization.

• Monitoring:

  • Allow to warm to Room Temperature (RT) and stir for 1–2 hours.

  • TLC Check: 50% EtOAc/Hexane. Product (

    ) is less polar than starting material.

• Workup (The "Yield Killer" Step):

  • Do NOT extract yet.

  • Pour the reaction mixture into 10 volumes of ice-water with vigorous stirring.

  • Adjust pH to ~8-9 with saturated

    (neutralizes HBr byproduct).

  • Precipitation: The product, 3-bromo-6-azaindole, should precipitate as a solid. Filter, wash with cold water, and dry.

  • If no precipitate forms (scale dependent): Extract with EtOAc (3x), wash organic layer with 5% LiCl (removes DMF), then Brine. Dry over

    .

Module 2: Mechanistic Insight & Visualization

Understanding the electronic bias is crucial. The pyrrole nitrogen (N1) donates electron density, activating C3. The pyridine nitrogen (N6) withdraws density, deactivating the 6-membered ring.

Why C3 and not C5? Direct electrophilic substitution at C5 is electronically disfavored because the pyridine ring is electron-deficient. To achieve C5 bromination, you must typically use N-oxide activation (converting N6 to the N-oxide) or synthesize the ring de novo from a brominated pyridine precursor.

Pathway Diagram: C3-Selective Bromination

Figure 1: Reaction pathway showing the conversion of 6-azaindole to the C3-bromo derivative. Note the diversion to side products if temperature is uncontrolled.

Module 3: Troubleshooting & FAQs

Q1: I am getting a mixture of starting material and product, but adding more NBS leads to over-bromination. What is wrong?

Diagnosis: This is likely an N-protonation issue. Explanation: The HBr generated during the reaction protonates the pyridine nitrogen (N6). This protonated species is highly electron-deficient and unreactive toward further electrophilic attack, stalling the reaction. Solution:

• Add 1.1 eq of solid KOH or

  to the DMF solution before adding NBS. This acts as a scavenger for HBr without interfering with the NBS.

• Alternatively, ensure the reaction concentration is not too high (>1M), which exacerbates acid concentration.

Q2: My product is an oil/gum instead of a solid. How do I purify it?

Diagnosis: Residual DMF or polysuccinimide contamination. Solution:

• DMF Removal: You must wash your organic extract with 5% LiCl (aq) at least 3 times. DMF partitions into the aqueous LiCl phase.

• Recrystallization: Dissolve the gum in a minimum amount of hot Toluene or DCM , then add Hexane dropwise until cloudy. Cool to 4°C.

Q3: Can I get 5-bromo-6-azaindole using this method?

Answer: No. Explanation: Direct bromination will exclusively target C3. If you force conditions (heat, excess

), you will get 3,5-dibromo-6-azaindole, not mono-5-bromo. Alternative: To access the 5-bromo analog, use the N-oxide route :

• Oxidize 6-azaindole with mCPBA

  6-azaindole-N-oxide.

• Brominate (electrophilic attack is now favored at C5/C7 due to N-oxide activation).

• Reduce the N-oxide (e.g.,

  ).

Module 4: Data & Stoichiometry Table

Parameter	Recommended Value	Impact of Deviation
Solvent	DMF (Anhydrous)	MeCN: Lower solubility, precipitation of intermediates.DCM: Slow reaction rate.
Temperature	0°C RT	>RT: Increases 3,5-dibromination.<0°C: Reaction stalls.
NBS Equivalents	1.00 – 1.05 eq	>1.1 eq: Significant di-bromo impurity.<1.0 eq: Incomplete conversion (difficult separation).
Concentration	0.2 – 0.5 M	>1.0 M: Protonation of N6 leads to stalling.

Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for resolving yield issues in azaindole bromination.

References

• Ujjainwalla, F., et al. (1998).[1] "Synthesis of 5- and 6-azaindoles." Tetrahedron Letters, 39(30), 5355-5358.

• Gronowitz, S., et al. (1993).[1] "Synthesis of 5- and 6-azaindoles via palladium-catalyzed heteroannulation." Chemica Scripta. (Foundational work on azaindole synthesis).

• Wei, Y., et al. (2018). "Optimization of the bromination of azaindoles for scale-up." Journal of Organic Chemistry. (General methodology reference for NBS/DMF systems).

• BenchChem Technical Notes. (2025). "Solubility and Workup Protocols for Halogenated Azaindoles."

Sources

• 1. mdpi.com [mdpi.com]

Technical Support Center: Purification of 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine Intermediates

Welcome to the technical support center for the purification of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine and its synthetic intermediates. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this important heterocyclic scaffold, a key building block in the synthesis of various pharmacologically active molecules.[1][2] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common purification challenges.

Purification Strategy Workflow

Choosing the right purification strategy is critical for obtaining high-purity material efficiently. The following workflow provides a general decision-making framework for a crude reaction mixture containing a 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine intermediate.

Sources

• 1. Synthetic process of 5-bromo-7-azaindole - Eureka | Patsnap [eureka.patsnap.com]
• 2. 5-Bromo-7-azaindole：Synthesis，XRD analysis and solubility under different condition_Chemicalbook [chemicalbook.com]

Technical Support Center: Resolving Solubility Challenges of 5,7-dibromo-6-azaindole in NMR Solvents

Welcome to the technical support center for handling 5,7-dibromo-6-azaindole. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility issues during NMR analysis of this compound. Here, we provide troubleshooting strategies and frequently asked questions to ensure you can acquire high-quality data for your research.

Introduction: Understanding the Solubility of Azaindoles

Azaindoles are privileged heterocyclic scaffolds in medicinal chemistry, often synthesized to improve the physicochemical properties of parent indole compounds. The introduction of a nitrogen atom into the indole ring system can modulate properties like binding affinity, metabolic stability, and, notably, solubility.[1][2] Generally, azaindoles exhibit enhanced aqueous solubility compared to their indole counterparts.[1] However, the presence of two bromine atoms on the 5,7-dibromo-6-azaindole structure can significantly decrease its solubility in common organic solvents due to increased molecular weight and crystal lattice energy.

This guide will walk you through a systematic approach to tackle these solubility challenges head-on.

Troubleshooting Guide: Step-by-Step Solutions for Solubility Issues

This section provides a logical workflow to address the poor solubility of 5,7-dibromo-6-azaindole in deuterated solvents for NMR spectroscopy.

Initial Assessment: Why is My Compound Not Dissolving?

Before attempting advanced techniques, it's crucial to assess the initial conditions. Poor solubility can stem from several factors, including the inherent properties of the compound, solvent choice, and sample preparation.

Q1: I'm having trouble dissolving 5,7-dibromo-6-azaindole in standard NMR solvents like CDCl₃ and DMSO-d₆. What should be my first step?

A1: Your initial approach should be a systematic trial of common deuterated NMR solvents with varying polarities. It's also essential to ensure your sample is pure and dry, as impurities and residual water can affect solubility.

Experimental Protocol: Systematic Solvent Screening

• Sample Preparation: Start with a small, accurately weighed amount of 5,7-dibromo-6-azaindole (e.g., 1-2 mg).

• Solvent Addition: Add a standard volume of the deuterated solvent (e.g., 0.6 mL) to the NMR tube.

• Initial Observation: Gently vortex or sonicate the sample for 1-2 minutes at room temperature.

• Visual Inspection: Observe the sample for any undissolved solid.

• Iterate: If the compound does not dissolve, proceed to the next solvent in the screening table.

Data Presentation: Common NMR Solvents for Initial Screening

Deuterated Solvent	Polarity Index	Chemical Shift (Residual Peak, ppm)	Key Considerations
Chloroform-d (CDCl₃)	4.1	7.26	Good for many organic compounds, but may not be polar enough for highly functionalized molecules.
Acetone-d₆	5.1	2.05	A more polar alternative to CDCl₃.
DMSO-d₆	7.2	2.50	A highly polar aprotic solvent, often a good choice for poorly soluble compounds.[3]
Methanol-d₄ (CD₃OD)	5.1	3.31	A polar protic solvent that can engage in hydrogen bonding.
D₂O	10.2	4.79	For highly polar or salt-form compounds.

Level 2 Troubleshooting: Enhancing Solubility with Co-Solvents and Temperature

If single-solvent systems fail, the next logical step is to employ co-solvents or vary the temperature to increase the dissolving power of your solvent system.

dot

Caption: A workflow for troubleshooting solubility issues.

Q2: My compound is still not dissolving. Can I use a mixture of solvents?

A2: Absolutely. Using a co-solvent system is a very effective technique.[4] A small amount of a more powerful solvent can significantly enhance the solubility in a bulk solvent. For 5,7-dibromo-6-azaindole, a mixture of a polar aprotic solvent with a less polar one is a good starting point.

Experimental Protocol: Co-Solvent Method

• Initial Dissolution Attempt: Attempt to dissolve the compound in the less polar solvent (e.g., CDCl₃).

• Co-Solvent Addition: Add a small amount (e.g., 1-2 drops) of a highly polar co-solvent like DMSO-d₆ or DMF-d₇.

• Mixing: Gently vortex or sonicate the sample.

• Observation: Check for dissolution. If necessary, add another drop of the co-solvent, but be mindful of the impact on the final spectrum.

Q3: Is it safe to heat my sample to improve solubility?

A3: Gentle heating can be an effective method to dissolve your compound.[5] However, you must be cautious as some compounds can degrade at elevated temperatures. It is advisable to first run a quick TLC or LC-MS on a heated and cooled aliquot to check for degradation before proceeding with the NMR experiment.

Experimental Protocol: Controlled Heating

• Solvent Selection: Choose a solvent with a relatively high boiling point, such as DMSO-d₆ or toluene-d₈.

• Gentle Warming: Use a heat gun or a warm water bath to gently warm the NMR tube. Avoid open flames.

• Monitoring: Agitate the sample while warming and visually inspect for dissolution.

• Cooling and Observation: Allow the sample to cool to room temperature. Observe if the compound remains in solution or precipitates out. If it precipitates, you may need to acquire the NMR spectrum at an elevated temperature.

Frequently Asked Questions (FAQs)

Q4: I've heard that adding a drop of acid can help with the solubility of nitrogen-containing heterocycles. Is this applicable to 5,7-dibromo-6-azaindole?

A4: Yes, this is a valid strategy. The nitrogen atom in the pyridine ring of the 6-azaindole scaffold can be protonated to form a salt.[6] Salts often have significantly higher solubility in polar solvents like D₂O or methanol-d₄. A drop of deuterated trifluoroacetic acid (TFA-d) or hydrochloric acid (DCl in D₂O) can be used. Be aware that protonation will cause significant changes in the chemical shifts of the protons near the nitrogen atom.

Q5: If all else fails, are there any other options besides these dissolution techniques?

A5: If you have exhausted all practical dissolution methods, you might consider chemical derivatization.[7] For instance, adding a solubilizing group to the molecule, such as a polyethylene glycol (PEG) chain, can dramatically improve solubility. However, this involves further synthetic steps. Alternatively, for compounds that are truly insoluble, solid-state NMR (ssNMR) is a powerful technique that provides structural information without the need for dissolution.[5][8]

Q6: How does the position of the nitrogen in the azaindole ring affect its properties?

A6: The position of the nitrogen atom in the azaindole ring has a profound effect on its electronic properties and, consequently, its physicochemical characteristics. For instance, 7-azaindoles are frequently used in kinase inhibitors.[1] The nitrogen atom can act as a hydrogen bond acceptor, which can influence both biological activity and solubility.[2]

Q7: Where can I find more information on the chemical properties of bromo-azaindoles?

A7: Several resources are available. Chemical databases like PubChem and chemical supplier websites often provide basic physical properties and safety information.[9][10][11] For more in-depth solubility data and synthetic procedures, scientific journals and patent literature are invaluable resources.[6][12][13]

Summary and Key Takeaways

Resolving the solubility of 5,7-dibromo-6-azaindole for NMR analysis requires a systematic and logical approach.

dot

Caption: A summary of strategies for enhancing solubility.

By following the troubleshooting steps outlined in this guide, from systematic solvent screening to more advanced techniques like co-solvency and temperature variation, you can significantly increase your chances of obtaining a high-quality NMR spectrum for 5,7-dibromo-6-azaindole.

References

• Latorraca, J., et al. (2020). Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis. ACS Infectious Diseases, 6(6), 1436-1447. Retrieved from [Link]

• Zhou, P., et al. (2013). Overcoming the Solubility Limit with Solubility-Enhancement Tags: Successful Applications in Biomolecular NMR Studies. Journal of Biomolecular NMR, 55(3), 253-264. Retrieved from [Link]

• ResearchGate. (2020). How to record NMR for organic compound which is not soluble in many common solvents used for NMR? Retrieved from [Link]

• Plexxikon Inc. (2011). Substituted azaindoles. Google Patents.

• Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. Retrieved from [Link]

• Sherman, S. E., et al. (2023). Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases. ACS Catalysis, 13(1), 587-595. Retrieved from [Link]

• Digital CSIC. (2024). Pharmacophore Identification and Structure–Activity Relationship Analysis of a Series of Substituted Azaindoles as Inhibitors. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

• Supporting Information. (n.d.). RNP-1107-701. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• ResearchGate. (2022). How to take NMR if compound is not soluble in DMSO-d6 and CDCl3? Retrieved from [Link]

• Wiley Online Library. (2025). Use of H-1 NMR to facilitate solubility measurement for drug discovery compounds. Retrieved from [Link]

• ACS Publications. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. Retrieved from [Link]

• AWS. (n.d.). Synthesis of substituted 4-, 5-, 6- and 7-azaindoles from aminopyridines via a cascade CN cross-coupling. Retrieved from [Link]

• ResearchGate. (2025). Improving solubility via structural modification. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.13: NMR in Lab- Solvent Impurities. Retrieved from [Link]

• RosDok. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. Retrieved from [Link]

• PubChem. (n.d.). 6-Azaindole. Retrieved from [Link]

• ChemWhat. (n.d.). 5-Bromo-7-azaindole CAS#: 183208-35-7. Retrieved from [Link]

• OUCI. (2022). Determination and analysis of solubility of 5-bromo-7-azaindole in pure and mixed solvent systems at different temperatures (T = 278.15–323.15 K). Retrieved from [Link]

• Mol-Instincts. (n.d.). 5-Bromo-7-azaindole：Synthesis，XRD analysis and solubility under different condition. Retrieved from [Link]

• HETEROCYCLES. (1988). NMR STUDIES OF INDOLE. Retrieved from [Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Unlocking New Prenylation Modes: Azaindoles as a New Substrate Class for Indole Prenyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijmsdr.org [ijmsdr.org]
• 5. researchgate.net [researchgate.net]
• 6. WO2011060216A1 - Substituted azaindoles - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 6-Azaindole | C7H6N2 | CID 9219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 6-Bromo-7-azaindole | Sigma-Aldrich [sigmaaldrich.com]
• 11. chemwhat.com [chemwhat.com]
• 12. Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination and analysis of solubility of 5-bromo-7-azaindole in pure and mixed solvent systems at different temperat… [ouci.dntb.gov.ua]

Technical Support Center: Advanced Mitigation of Debromination in Pd-Catalysis

Introduction: The "Silent Yield Killer"

Welcome to the Advanced Catalysis Support Center. You are likely here because your LC-MS shows a mass peak corresponding to [M-Br+H] .

Debromination (Hydrodehalogenation) is a competitive pathway where the oxidative addition intermediate (Ar-Pd-Br) intercepts a hydride source rather than the desired nucleophile (boronic acid, amine, etc.). This results in the reduction of the carbon-halogen bond to a carbon-hydrogen bond (Ar-H), permanently destroying your starting material.

This guide provides a diagnostic workflow, a mechanistic breakdown, and a specific troubleshooting matrix to eliminate this side reaction.

Module 1: Diagnostic Workflow (The Triage)

Before altering your conditions, confirm the side reaction is indeed debromination.

Step 1: Mass Spectral Confirmation

• Target: Aryl Bromide (

  )

• Observation: Disappearance of

  starting material.

• Signal: Appearance of a peak at

  (Loss of , gain of ).

• Note: If you see

  , that is Homocoupling , not debromination. The fixes are different.

Step 2: The Deuterium Test (Root Cause Analysis) To identify the hydride source, run a control experiment with deuterated solvents or reagents.

• Experiment: Run the reaction in

  -IPA or -Toluene.

• Result A: Product is

  . Source: Solvent (via -hydride elimination).

• Result B: Product is

  . Source: Base, Ligand, or Trace Water.[1]

Module 2: Mechanistic Topology

Understanding how the hydride enters the cycle is critical to stopping it. The diagram below illustrates the "Fork in the Road" where the catalyst diverges from the productive cycle into the destructive debromination cycle.

Figure 1: The Mechanistic Fork. Path A represents the desired coupling. Path B represents the failure mode where the Pd(II) intermediate undergoes

-hydride elimination (often from solvent or base) to form a Pd-H species.

Module 3: Troubleshooting Matrix & FAQs

Issue 1: Solvent-Induced Reduction (The "Alcohol" Problem)

Scenario: You are using Isopropanol (IPA), Ethanol, or secondary alcohols in a Suzuki coupling. Mechanism: Pd(II) coordinates to the alkoxide, undergoes

-hydride elimination, generating a Pd-H species and a ketone byproduct. Fix:

• Switch to Aprotic Solvents: Use Toluene, 1,4-Dioxane, or THF.

• If Protic Solvent is Required: Switch to tert-Amyl alcohol or tert-Butanol . These tertiary alcohols lack a

  -hydrogen and cannot serve as a hydride source.

Issue 2: The "Hydride" Impurity (Base Selection)

Scenario: Using organic bases (Triethylamine, Hünig's base) or alkoxides (NaOEt) in Buchwald-Hartwig aminations. Mechanism: Amines with

-hydrogens can act as reductants. Alkoxides can transfer hydrides.[1] Fix:

• Inorganic Bases: Switch to

  , , or . These are poor hydride donors.

• Base Strength: If debromination persists, the base might be too strong, promoting deprotonation of trace impurities. Downgrade from

  to or .

Issue 3: Ligand Selection (Sterics vs. Electronics)

Scenario: Slow transmetallation allows the oxidative addition intermediate (

) to "wait" long enough to intercept a hydride. Fix:

• Accelerate Transmetallation: Use bulky, electron-rich ligands (e.g., XPhos , SPhos , BrettPhos ). These facilitate the coupling step, outcompeting the side reaction.

• Bidentate Ligands: dppf is historically famous for suppressing debromination compared to

  because the bite angle favors reductive elimination of the product over the smaller hydride.

Module 4: Experimental Protocols

Protocol A: The "Low-Debromination" Screen (Suzuki-Miyaura)

Use this protocol when Ar-H > 10% in standard conditions.

Component	Standard Condition	Low-Debromination Condition	Reason
Solvent	DMF / EtOH / Water	1,4-Dioxane / Water (10:1)	Removes alcohol hydride source.
Base	or	(2.0 equiv)	Mild inorganic base; no -H.
Catalyst			Bidentate ligand suppresses hydride formation.
Temp	80 °C	60 °C	Lower temp reduces rate of -H elimination.

Step-by-Step:

• Charge a vial with Ar-Br (1.0 equiv), Boronic Acid (1.2 equiv),

  (2.0 equiv), and (0.02 equiv / 2 mol%).

• Evacuate and backfill with

  (3x). Oxygen promotes homocoupling, which confuses diagnosis.

• Add degassed 1,4-Dioxane and Water (ratio 10:1) to reach 0.1 M concentration.

• Stir at 60 °C for 4 hours.

• QC: Aliquot 50 µL into EtOAc, filter through silica, analyze via GC-MS or LC-MS.

Protocol B: Decision Tree for Persistent Debromination

Figure 2: Strategic decision tree for eliminating hydrodehalogenation.

References

• Mechanistic Origins: Navarro, O. et al. "Dehalogenation of Aryl Halides."[2] Journal of Organic Chemistry, 2005. Link

• Suzuki Optimization: Lennox, A. J. J., Lloyd-Jones, G. C.[3] "Selection of Boron Reagents for Suzuki-Miyaura Coupling." Chemical Society Reviews, 2014. Link

• Buchwald-Hartwig Specifics: Surry, D. S., Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011. Link

• Process Chemistry View: "Minimizing dehalogenation side reactions in Suzuki coupling." BenchChem Technical Guides, 2025. Link

• Solvent Effects: Molander, G. A. "Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Organotrifluoroborates." Journal of Organic Chemistry, 2003. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Halide Salts Alleviate TMSOK Inhibition in Suzuki–Miyaura Cross-Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Handling moisture sensitivity of 5,7-dibromo-6-azaindole anions

Technical Support Center: 5,7-dibromo-6-azaindole Anions

Welcome to the technical support center for 5,7-dibromo-6-azaindole. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this versatile building block in their synthetic endeavors. The generation and subsequent reaction of the 5,7-dibromo-6-azaindole anion is a powerful transformation, but its success is critically dependent on the rigorous exclusion of atmospheric moisture. This resource provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate the challenges associated with its moisture sensitivity.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the underlying chemical principles to empower you to solve challenges effectively.

Question 1: My reaction resulted in a low yield, and I've recovered a significant amount of my 5,7-dibromo-6-azaindole starting material. What went wrong?

Answer: This is the most common failure mode and almost always points to premature quenching of the anion by a proton source, with water being the most frequent culprit. The N-H bond of the azaindole is the most acidic proton, and upon deprotonation with a strong base (like n-BuLi or LDA), a highly reactive, nucleophilic anion is formed. This anion will readily react with even trace amounts of water, regenerating the neutral starting material.[1][2]

Root Causes & Corrective Actions:

• Incomplete Deprotonation: The strong base used for deprotonation (e.g., n-butyllithium) was quenched by moisture before it could fully react with the azaindole.

• Anion Quenching: The 5,7-dibromo-6-azaindole anion formed successfully but was subsequently quenched by residual moisture in the solvent, on the glassware surface, or introduced during reagent transfer.[3]

Solutions Workflow:

• Verify Solvent Anhydrousness: Commercially available "anhydrous" solvents often contain ppm levels of water, which is sufficient to disrupt the reaction.[4] It is best practice to dry and distill solvents immediately before use. Tetrahydrofuran (THF), a common solvent for these reactions, should be distilled from sodium/benzophenone ketyl, which provides a visual indicator (a deep blue or purple color) of anhydrous, oxygen-free conditions.[1]

• Ensure Rigorously Dry Glassware: Water adsorbs onto glass surfaces and can be a hidden source of moisture.[1] All glassware must be either oven-dried overnight at >125 °C or flame-dried under high vacuum immediately before use.[5][6][7] The hot glassware should be assembled quickly and allowed to cool under a positive pressure of dry, inert gas (Argon or Nitrogen).[6]

• Check Reagent Purity: The 5,7-dibromo-6-azaindole starting material itself can absorb moisture. If it is not a free-flowing powder, it may be hydrated. To remove water, the solid can be dried azeotropically by dissolving it in toluene and removing the solvent under reduced pressure. This process should be repeated three times, followed by drying under high vacuum.[8]

• Refine Your Inert Atmosphere Technique: Ensure a robust inert atmosphere is maintained throughout the entire process, from setup to quench.[9][10] Use a Schlenk line or a glovebox.[5][9] A gentle, positive pressure of inert gas should be maintained, which can be monitored with an oil bubbler.[6]

Question 2: My LC-MS analysis shows the expected product, but also a significant peak corresponding to a mono-bromo azaindole species. How is this happening?

Answer: The formation of a mono-bromo byproduct suggests that a metal-halogen exchange reaction is occurring. This is a known side reaction when using strong organolithium bases like n-butyllithium with aryl halides, especially at temperatures above -78 °C.

Mechanistic Insight:

The n-butyllithium can act as a nucleophile and exchange with one of the bromine atoms on the azaindole ring, generating a new lithiated azaindole species and 1-bromobutane. If this species is then quenched by a proton source (like adventitious water), it results in the undesired mono-bromo azaindole.

Preventative Measures:

• Lower the Reaction Temperature: Perform the deprotonation and subsequent reaction at -78 °C (a dry ice/acetone bath).[11] Low temperatures significantly disfavor the metal-halogen exchange pathway relative to the desired proton abstraction.

• Change the Base: Consider using Lithium diisopropylamide (LDA). LDA is a strong, non-nucleophilic base, making it much less prone to participating in metal-halogen exchange. You can prepare it in situ at -78 °C by adding n-BuLi to diisopropylamine in THF.

• Reverse the Order of Addition: Instead of adding the base to a solution of the azaindole, try adding the azaindole solution dropwise to the cooled base solution.[12][13] This ensures the base is never in large excess relative to the substrate, minimizing the opportunity for side reactions.

Question 3: The reaction worked, but the yield was still moderate. How can I optimize the process for better efficiency?

Answer: Once major issues like moisture contamination are resolved, several factors can be fine-tuned to improve yield.[14]

Optimization Strategies:

• Base Selection: The pKa of the azaindole N-H is crucial. While 7-azaindole is a weaker base than other isomers, its N-H proton is still acidic enough to be removed by common strong bases.[15] A comparison is useful:

  • n-BuLi: Highly effective but carries the risk of metal-halogen exchange.[2][16] Best used at -78 °C.

  • LDA: Excellent choice due to its non-nucleophilic nature. Minimizes side reactions.

  • NaH (Sodium Hydride): A heterogeneous base that can be effective but often requires higher temperatures and longer reaction times, which could lead to decomposition.

• Solvent Effects: The choice of solvent can influence the solubility and reactivity of the anion.[12]

  • THF: The most common and generally effective choice. Its Lewis basicity helps to solvate the lithium cation, breaking up aggregates and increasing reactivity.[16]

  • Toluene/Hexanes: Using a non-polar solvent can sometimes alter the aggregation state of the organolithium species and may suppress certain side reactions, but solubility of the anion can become a problem.[13]

• Monitor Reaction Progress: Use TLC or LC-MS to determine the optimal reaction time. Over- or under-reacting can lead to byproduct formation or incomplete conversion.[14]

Frequently Asked Questions (FAQs)

• Q1: How should I properly store 5,7-dibromo-6-azaindole?

  • A1: It should be stored in a tightly sealed container, preferably within a desiccator containing a drying agent like Drierite or phosphorus pentoxide to protect it from atmospheric moisture.[5] For long-term storage, keeping it in a freezer can slow down potential degradation.

• Q2: What is the best way to confirm my THF is truly anhydrous?

  • A2: The most reliable method is titration with a Karl Fischer coulometer, which can accurately measure water content in the ppm range.[17][18] A practical, qualitative indicator for THF distilled from sodium/benzophenone is the persistence of the deep blue/purple color of the ketyl radical, which is rapidly quenched by both water and oxygen.[1]

• Q3: How do I safely quench the reaction?

  • A3: Reactions involving highly reactive organometallic species must be quenched carefully, especially when excess base is present.[19] The reaction flask should be cooled in an ice bath. Slowly and dropwise, add a proton source like saturated aqueous ammonium chloride (NH₄Cl) solution or ethanol.[20] Never add water directly to a cold solution containing excess organolithium, as this can be violently exothermic and may cause the solvent to boil uncontrollably.[19]

• Q4: Can I use sodium sulfate or magnesium sulfate to dry my reaction solvent?

  • A4: While anhydrous salts like Na₂SO₄ and MgSO₄ are excellent for drying organic layers during an aqueous workup, they are not suitable for preparing the ultra-dry solvents needed for forming moisture-sensitive anions.[4][8] They bind water reversibly and do not reduce the water content to the low ppm levels required. For this purpose, reactive drying agents (like Na or CaH₂) followed by distillation, or passing the solvent through activated alumina columns are necessary.[4]

Visualizing the Problem: Anion Generation and Quenching

The following diagram illustrates the desired deprotonation reaction to form the reactive anion and the competing, undesired quenching pathway caused by water.

Sources

• 1. moodle2.units.it [moodle2.units.it]
• 2. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Troubleshooting [chem.rochester.edu]
• 8. Workup [chem.rochester.edu]
• 9. molan.wdfiles.com [molan.wdfiles.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pubs.acs.org [pubs.acs.org]
• 12. sites.wp.odu.edu [sites.wp.odu.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. diglib.tugraz.at [diglib.tugraz.at]
• 16. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 18. rubingroup.org [rubingroup.org]
• 19. chem.rochester.edu [chem.rochester.edu]
• 20. kgroup.du.edu [kgroup.du.edu]

Separation of mono-coupled vs di-coupled 6-azaindole products

Technical Support Center: 6-Azaindole Purification & Separation

Introduction: The Azaindole Challenge

Subject: Separation of Mono-Coupled vs. Di-Coupled 6-Azaindole Products Classification: Advanced Organic Synthesis / Purification Scientist Note: 6-Azaindole (1H-pyrrolo[2,3-c]pyridine) presents a unique "amphoteric" challenge in chromatography. Unlike standard indoles, the pyridine nitrogen at position 7 (N-7) is basic (pKa ~5.6–8.0 depending on substitution), while the pyrrole nitrogen (N-1) remains a hydrogen bond donor.[1]

When performing cross-couplings (e.g., Suzuki-Miyaura) on di-halogenated scaffolds (e.g., 4,7-dichloro-6-azaindole), you frequently generate a crude mixture containing:

• Starting Material (SM): Di-halogenated.

• Mono-Coupled Product (MP): Desired (contains one halogen + one R-group).

• Di-Coupled Product (DP): Over-reacted (contains two R-groups).

The separation difficulty arises because the polar azaindole core often dominates the physicochemical properties, masking the subtle polarity shifts caused by the R-groups.

Part 1: Strategic Decision Matrix

Before selecting a column, determine your separation strategy based on the solubility and calculated LogP of your products.

Figure 1: Decision matrix for selecting the stationary phase. Note that 6-azaindoles often require base-modified mobile phases to prevent interaction with silanols.

Part 2: Troubleshooting & Protocols

Scenario A: "My product is streaking/tailing on the Silica Column."

Root Cause: The basic nitrogen (N-7) of the 6-azaindole interacts strongly with the acidic silanol groups (Si-OH) on the silica gel surface. This causes peak broadening and co-elution of the mono- and di-coupled products.

Protocol: The "Amine-Doped" Normal Phase Do not use standard Hexane/EtOAc gradients.

• Stationary Phase: Standard Silica (40–63 µm).

• Mobile Phase A: Dichloromethane (DCM).

• Mobile Phase B: "Doped" Methanol (MeOH containing 1% v/v Triethylamine or 1% conc. NH₄OH).

  • Why? The amine additive competitively binds to the silanols, shielding them from the azaindole.

• Gradient:

  • Equilibrate with 100% DCM (with 0.5% TEA if possible).[1]

  • 0–5% B over 10 CV (Column Volumes).[1]

  • 5–10% B over 10 CV.

  • Note: Mono-coupled products usually elute before di-coupled products if the R-group is polar, but after if the R-group is non-polar and the halogen is lost.

Scenario B: "Mono and Di products co-elute on C18 (Reverse Phase)."

Root Cause: At neutral/acidic pH, both species may be protonated (cationic), reducing their interaction with the hydrophobic C18 chains and causing them to elute in the void volume or bunch together.[1]

Protocol: High-pH Reverse Phase (The "Gold Standard") Leveraging the neutral state for maximum hydrophobic discrimination.

• Column: C18 with high-pH stability (e.g., XBridge, Gemini NX, or equivalent).[1] Do not use standard silica-based C18 at pH > 8.

• Buffer Preparation (Mobile Phase A): 10 mM Ammonium Bicarbonate (NH₄HCO₃), adjusted to pH 9.5–10 with NH₄OH.

• Organic Solvent (Mobile Phase B): Acetonitrile (ACN).[2]

• Mechanism: At pH 10, the 6-azaindole (pKa ~8) is deprotonated (neutral).[1]

  • Mono-Coupled: Contains 1 hydrophobic R-group + 1 Halogen.

  • Di-Coupled: Contains 2 hydrophobic R-groups.

  • Result: The Di-coupled product will have significantly higher retention (elutes later) due to the second organic group interacting with the C18.

Data Comparison: Retention Shift

Species	Retention (pH 3, Formic Acid)	Retention (pH 10, NH₄HCO₃)	Separation Resolution
Mono-Coupled	Low ( )	Medium ( )	High
Di-Coupled	Low ( )	High ( )	High

Part 3: The "pH Switch" Workup (Pre-Purification)

If your crude mixture is complex, use the basicity of the azaindole to clean it before chromatography. This relies on the fact that di-coupling often changes the overall lipophilicity significantly.

Figure 2: Acid-Base extraction workflow to remove non-basic organic impurities (e.g., phosphine ligands, boronic acids) prior to separation.[1]

Part 4: Frequently Asked Questions (FAQs)

Q1: Why does my 6-azaindole product precipitate on the column during loading?

• Answer: Azaindoles have poor solubility in non-polar solvents (Hexane/Heptane) and even pure DCM.

• Fix: Use Dry Loading . Dissolve your crude in MeOH/DCM, add Celite or Silica (1:2 ratio), and evaporate to dryness.[1] Load this powder into a solid loader cartridge. This prevents precipitation "crashing" at the head of the column.

Q2: I see a "ghost peak" eluting very late in my gradient. What is it?

• Answer: This is likely the N-oxide or a metal-complexed species. Azaindoles are excellent ligands for Palladium (from the coupling reaction).

• Fix: Add a metal scavenger (e.g., QuadraPure™ TU or SiliaMetS® Thiol) to your crude mixture and stir for 1 hour before workup.[1] Alternatively, wash the organic layer with 10% aqueous N-Acetylcysteine.

Q3: Can I separate the Mono/Di products using recrystallization instead of chromatography?

• Answer: Yes, if the symmetry is high. Di-coupled products often have higher symmetry and lower solubility than mono-coupled products.

• Try: Trituration in hot Ethanol or Acetonitrile. The Di-coupled product often crystallizes out upon cooling, leaving the Mono-coupled product in the mother liquor.

References

• Physicochemical Properties of Azaindoles

  • Title: The Photophysical Properties of 6-Azaindole.[3]

  • Source: ResearchG
  • Context: Establishes pKa values (N7 protonation ~ pH 8.0)

  • URL:

• Chromatographic Behavior (RP-HPLC)

  • Title: Impact of mobile phase composition on reverse-phase separ
  • Source: Macedonian Pharmaceutical Bulletin.
  • Context: Details the effect of pH and organic modifiers on the retention of basic nitrogenous heterocycles.

  • URL:

• Synthesis & Selectivity (Suzuki-Miyaura)

  • Title: Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions.[4]

  • Source: Organic Chemistry Portal / Synlett.
  • Context: Discusses the formation of mono- vs di-coupled products and the conditions th

  • URL:

• Purification Methodology (Biotage)

  • Title: How do I choose between Normal- or Reversed-phase flash column chrom
  • Source: Biotage Knowledge Base.
  • Context: Guidelines for solubility-based column selection for heterocycles.

  • URL:

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. pure-synth.com [pure-synth.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions [organic-chemistry.org]

Scale-up challenges for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine synthesis

Technical Support Center: Scale-Up Engineering for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

Executive Summary

Scaling up the synthesis of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (also known as 5,7-dibromo-6-azaindole) presents a distinct set of challenges compared to its non-halogenated congeners. While medicinal chemistry routes often utilize the Bartoli indole synthesis for speed, this pathway becomes hazardous and inefficient at scales >100g due to cryogenic requirements and stoichiometric excesses of Grignard reagents.

This guide advocates for a Construction Strategy (building the pyrrole ring onto a pre-functionalized pyridine) rather than a Functionalization Strategy (brominating the azaindole core), as the latter suffers from poor regioselectivity (C3-bromination preference).

Module 1: Route Selection & Strategy

Q: Why shouldn't I just brominate 6-azaindole directly?

A: Direct electrophilic bromination (e.g., using NBS or Br2) of 6-azaindole is governed by the electron-rich pyrrole ring. The reaction will occur almost exclusively at the C3 position (beta to the pyrrole nitrogen). Forcing bromination at C5 and C7 on the electron-deficient pyridine ring requires harsh conditions that often lead to degradation or complex mixtures of poly-brominated species.

Q: Is the Bartoli reaction viable for kilo-scale?

A: Generally, no . While the Bartoli reaction (using 2,6-dibromo-4-nitropyridine and vinylmagnesium bromide) is a single-step operation, it poses significant safety risks at scale:

• Cryogenics: Requires -78°C to control exotherms.

• Stoichiometry: Requires 3-4 equivalents of vinyl Grignard, generating massive magnesium salts waste.

• Viscosity: The reaction slurry becomes unmanageable in large reactors.

Recommended Route: The "Amino-Pyridine" Approach

We recommend the Sonogashira/Cyclization sequence starting from 2,6-dibromo-pyridin-4-amine . This route locks in the 5,7-dibromo pattern from the start and builds the pyrrole ring under thermodynamically controlled conditions.

Caption: Comparison of Synthetic Strategies. The green path (Construction) avoids the regioselectivity trap of the red path (Direct Functionalization).

Module 2: Critical Process Parameters (The "How")

This section details the Amino-Pyridine Route .

Step 1: Iodination of 2,6-dibromo-pyridin-4-amine

• Reagents: N-Iodosuccinimide (NIS) or I2/Ag2SO4.

• Solvent: DMF or Acetonitrile.

• Goal: Install iodine at C3 (ortho to the amine).

Parameter	Specification	Troubleshooting Insight
Temperature	0°C to RT	High temps promote di-iodination (C3 and C5). Keep cool.
Stoichiometry	1.05 eq NIS	Excess NIS leads to unstable N-iodo species.
Monitoring	HPLC (254 nm)	Look for the disappearance of the starting amine. Product is less polar.

Step 2: Sonogashira Coupling

• Reagents: Pd(PPh3)2Cl2 (cat), CuI (cat), TMS-Acetylene, Et3N.[1][2]

• Challenge: The 2,6-dibromo positions are also reactive, but the 3-iodo position is significantly more labile due to the weaker C-I bond.

Q: My reaction is stalling. Should I add more heat? A: Do not overheat (>60°C). Higher temperatures will activate the C-Br bonds at positions 2 and 6, leading to oligomerization.

• Corrective Action: Degas the solvent thoroughly (sparge with Argon for 30 mins). Oxygen poisons the Pd(0) species. Add a fresh 1-2 mol% of catalyst if stalled, rather than heating.

Q: I see a "homocoupling" impurity. A: This is the dimer of the alkyne (Glaser coupling), caused by the presence of Oxygen.

• Prevention: Ensure rigorous exclusion of air.

Step 3: Cyclization (Ring Closure)

• Reagents: Potassium tert-butoxide (KOtBu) in NMP or THF.

• Mechanism: Base-mediated attack of the amine nitrogen onto the activated alkyne.

Q: The TMS group isn't coming off. A: If you used TMS-acetylene, the TMS group often cleaves in situ during the basic cyclization step. If it persists:

• Action: Add TBAF (1.0 eq) or treat with mild aqueous base (K2CO3/MeOH) post-cyclization.

Module 3: Purification & Isolation

The 5,7-dibromo-6-azaindole core is highly lipophilic and planar, leading to significant solubility challenges.

Solubility Profile

• Good Solvents: DMSO, DMAc, NMP, hot THF.

• Poor Solvents: Water, Hexanes, cold Methanol, DCM (moderate).

Isolation Protocol (Precipitation Method)

Avoid column chromatography for scales >50g.

• Quench: Pour the reaction mixture (NMP/THF) into a 5x volume of Ice Water .

• pH Adjustment: Adjust pH to ~7-8. (Azaindoles can be amphoteric; avoid very low pH where the pyridine nitrogen protonates).

• Filtration: The product should precipitate as a tan/brown solid.

• Trituration: Wash the filter cake with cold MeOH to remove organic impurities and residual iodine species.

Q: My product is a sticky gum, not a solid. A: This indicates trapped solvent (NMP) or impurities.

• Fix: Dissolve the gum in a minimum amount of hot Ethyl Acetate, then slowly add Hexanes (antisolvent) with vigorous stirring to induce crystallization.

Module 4: Safety & Stability

• Explosion Hazard (Acetylene): If using free acetylene gas (not recommended), use specialized regulators. We strongly advise using TMS-Acetylene or propargyl alcohol (followed by cleavage) as liquid alternatives.

• Skin Sensitization: Halogenated pyridines are potent sensitizers. Use double-gloving (Nitrile/Laminate) and work in a fume hood.

• Metal Scavenging: The final product will likely contain residual Palladium/Copper.

  • Treatment: Treat the organic solution with Thiol-functionalized Silica (SiliaMetS® Thiol) or Activated Carbon (Darco KB-G) before final crystallization.

References

• Regioselectivity in Azaindole Synthesis

  • Title: Practical Regioselective Bromination of Azaindoles and Diazaindoles.[3]

  • Source:Journal of Organic Chemistry (via ResearchG
  • Context: Discusses the difficulty of direct bromination

  • URL:

• Sonogashira Scale-Up Protocols

  • Title: Application Notes and Protocols for Sonogashira Coupling with 2-Amino-4-bromopyridine.[2]

  • Source: BenchChem Technical Protocols.[1][2]

  • Context: Provides the foundational stoichiometry and catalyst choices for amino-pyridine couplings.

  • URL:[2]

• General Azaindole Scale-Up

  • Title: Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole.[4]

  • Source:Organic Process Research & Development (ACS Public
  • Context: Illustrates the "Construction Strategy" principles on multi-kilogram scale for rel

  • URL:

• Bartoli Reaction Hazards

  • Title: From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis.
  • Source: HWS Mainz.
  • Context: Highlights safety risks of Grignard reactions and exotherms

  • URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Controlling Regioselectivity at C5 over C7 in Cross-Coupling Reactions

Welcome to the technical support center for advanced cross-coupling methodologies. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of regioselective C-H functionalization, specifically targeting the C5 position of indole scaffolds over the C7 position. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to enhance your experimental success.

Introduction: The Challenge of C5 vs. C7 Selectivity

The indole scaffold is a cornerstone in a vast array of natural products and pharmaceuticals. While functionalization at the C2 and C3 positions is well-established, achieving regioselectivity on the benzene ring (C4-C7) presents a significant synthetic hurdle.[1] The electronic and steric environments of the C5 and C7 positions are often quite similar, making it a formidable challenge to develop catalytic systems that can reliably differentiate between them. This guide will delve into the key factors that govern this selectivity and provide actionable strategies to steer your reactions toward the desired C5-functionalized product.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to selectively functionalize the C5 position of an indole?

A1: The difficulty arises from several factors. Firstly, the C-H bonds on the benzene ring of indole are less reactive than those on the pyrrole ring (C2 and C3).[1] Secondly, without a directing group, the intrinsic electronic properties of the indole nucleus do not strongly favor one of the benzenoid positions over the others. C5 functionalization is often described as the most "sparingly observed selectivity" in indole chemistry.[2] Achieving C5 selectivity typically requires a carefully designed catalytic system that can overcome the small energetic differences between the activation pathways at different C-H bonds.

Q2: What is the most common strategy to achieve C5 selectivity?

A2: The use of a directing group (DG) is the most prevalent and effective strategy.[1][3] A directing group is a functional group that is temporarily installed on the indole scaffold to chelate to the metal catalyst and position it in close proximity to the target C-H bond. For C5 selectivity, a directing group at the C3 position, such as a pivaloyl or other carbonyl-containing group, has proven to be highly effective in guiding the catalyst to functionalize the C4 and C5 positions.[1][4][5]

Q3: Can I achieve C5 selectivity without a directing group?

A3: While more challenging, directing-group-free C5 functionalization is possible. These methods often rely on the intrinsic electronic and steric properties of the substrate and a specialized catalyst/ligand system. For example, Pd/S,O-ligand catalysis has been successfully employed for the C5-olefination of indolines, which can then be oxidized to the corresponding indoles.[6][7] Gold-catalyzed C5-alkylation of indolines is another promising directing-group-free approach.[8]

Q4: What is the role of the ligand in controlling regioselectivity?

A4: The ligand plays a crucial role in tuning the steric and electronic properties of the metal catalyst, which in turn dictates the regioselectivity.[9][10] Bulky ligands can sterically block access to certain C-H bonds, favoring reaction at less hindered positions. The electronic properties of the ligand can influence the acidity of the C-H bond being activated and the stability of the resulting metal-carbon bond. In some cases, simply changing the ligand can completely switch the regioselectivity of a reaction.[11][12]

Q5: How does the choice of metal catalyst affect C5 vs. C7 selectivity?

A5: Different metals have distinct coordination preferences and reactivity profiles. Palladium is a workhorse for C-H functionalization, and its selectivity can be modulated by ligands and directing groups.[13] Copper catalysis, often in combination with a silver co-catalyst, has been shown to be effective for C5-alkylation reactions, particularly with directing groups at the C3 position.[4][14] Rhodium and Iridium have also been used, with the choice of metal sometimes leading to divergent selectivity.[15]

Troubleshooting Guide

This section addresses common problems encountered during experiments aimed at C5-selective cross-coupling reactions.

Problem 1: Poor C5:C7 Regioselectivity

You are observing a mixture of C5 and C7 isomers, with the C7 isomer being a significant or major product.

Possible Causes & Solutions:

• Ineffective Directing Group:

  • Q: Is your directing group properly coordinating to the metal center?

  • A: The pivaloyl group at C3 is a well-established directing group for C5 functionalization.[1][5] If you are using a different group, it may not be providing the necessary chelation assistance. Consider switching to a pivaloyl or another group known to direct to C5. Computational studies have shown that the initial C4-H alkylation can be directed by the carbonyl group at the 3-position of indoles.[16]

• Suboptimal Ligand:

  • Q: Have you screened a variety of ligands?

  • A: Ligand choice is paramount for regiocontrol.[9] For palladium catalysis, try screening a range of phosphine ligands with varying steric bulk and electronic properties. For copper-catalyzed reactions, bipyridine-based ligands are often effective.[5] A systematic ligand screen is often necessary to identify the optimal one for your specific substrate.

• Incorrect Metal/Catalyst System:

  • Q: Is your chosen metal catalyst known to favor C5 functionalization for your reaction type?

  • A: While palladium is versatile, copper(I) thiophene-2-carboxylate (CuTC) has been specifically reported to favor C5 arylation of 3-pivaloyl-substituted indoles.[5] If you are using a palladium catalyst and getting poor selectivity, consider exploring a copper-based system.

• Reaction Temperature:

  • Q: Could the reaction temperature be influencing the selectivity?

  • A: Temperature can significantly impact regioselectivity.[9] Lowering the temperature may favor the thermodynamically more stable C5-functionalized product. Conversely, in some cases, a higher temperature might be needed to overcome the activation barrier for the desired pathway. It is advisable to screen a range of temperatures.

Problem 2: Low Overall Yield of C5-Functionalized Product

You have good C5:C7 selectivity, but the overall conversion to the desired product is low.

Possible Causes & Solutions:

• Catalyst Deactivation:

  • Q: Are you observing the formation of palladium black or other signs of catalyst decomposition?

  • A: Catalyst deactivation can be a major issue. Ensure your reaction is performed under an inert atmosphere (e.g., argon or nitrogen) and that your solvents and reagents are anhydrous. The addition of a co-oxidant, such as silver oxide (Ag₂O) or copper(II) acetate, can help regenerate the active catalyst in some systems.[13][17]

• Suboptimal Reaction Conditions:

  • Q: Have you optimized the solvent, base, and reaction time?

  • A: These parameters can have a profound effect on yield. A polar aprotic solvent like DMF or DMA is often a good starting point. The choice of base is also critical; inorganic bases like K₂CO₃ or Cs₂CO₃ are commonly used, but organic bases like DBU may be required in some cases.[13] A time-course study can help determine the optimal reaction time to maximize yield while minimizing byproduct formation.

• Poor Substrate Solubility:

  • Q: Is your indole substrate fully dissolved in the reaction solvent at the reaction temperature?

  • A: Poor solubility can lead to low reaction rates and yields. If solubility is an issue, try a different solvent or a co-solvent system.

Problem 3: Reaction Fails to Initiate

You are not observing any product formation, and the starting material is recovered unchanged.

Possible Causes & Solutions:

• Inactive Catalyst:

  • Q: Is your catalyst precursor being activated under the reaction conditions?

  • A: Some catalyst precursors require an activation step. For example, a Pd(II) precatalyst needs to be reduced to Pd(0) to enter the catalytic cycle. Ensure your reaction conditions are suitable for catalyst activation.

• Incompatible Functional Groups:

  • Q: Does your substrate contain functional groups that could be interfering with the catalysis?

  • A: Certain functional groups can poison the catalyst or participate in undesired side reactions. For example, unprotected amines or thiols can coordinate strongly to the metal center and inhibit catalysis. It may be necessary to protect these functional groups before the cross-coupling reaction.

• Incorrect Reagent Stoichiometry:

  • Q: Have you carefully checked the stoichiometry of all your reagents?

  • A: The ratio of substrate, coupling partner, catalyst, ligand, and base is critical. Deviations from the optimal stoichiometry can lead to reaction failure.

Logical Workflow for Troubleshooting

The following diagram illustrates a systematic approach to troubleshooting poor regioselectivity in C5 vs. C7 cross-coupling reactions.

Caption: A logical workflow for troubleshooting poor regioselectivity.

Key Experimental Protocols

Protocol 1: Copper-Catalyzed C5-Arylation of 3-Pivaloyl-Indole

This protocol is adapted from the work of Yang and collaborators and is effective for the C5-selective arylation of indoles.[13]

Reagents and Equipment:

• 3-Pivaloyl-indole (1.0 equiv)

• Aryl iodide (1.2 equiv) or Diaryliodonium salt (1.2 equiv)

• Copper(I) thiophene-2-carboxylate (CuTC) (10 mol%)

• 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (12 mol%)

• Anhydrous dichloromethane (DCM)

• Schlenk flask and magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-pivaloyl-indole, the arylating agent, CuTC, and dtbpy.

• Add anhydrous DCM via syringe.

• Stir the reaction mixture at 40 °C for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with DCM.

• Filter the mixture through a pad of Celite, washing with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the C5-arylated indole.

Protocol 2: Palladium-Catalyzed C5-Olefination of N-Methylindoline

This protocol is based on the work of Fernández-Ibáñez and coworkers for the directing-group-free C5-olefination of indolines.[6][7]

Reagents and Equipment:

• N-Methylindoline (1.0 equiv)

• Olefin (e.g., ethyl acrylate) (2.0 equiv)

• Pd(OAc)₂ (5 mol%)

• S,O-ligand (e.g., 3-(methylthio)propan-1-ol) (10 mol%)

• Ag₂CO₃ (2.0 equiv)

• Anhydrous 1,2-dichloroethane (DCE)

• Schlenk tube and magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add Pd(OAc)₂, the S,O-ligand, and Ag₂CO₃.

• Add anhydrous DCE, followed by N-methylindoline and the olefin.

• Seal the tube and heat the reaction mixture at 80-100 °C for 12-24 hours.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with DCE.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the C5-olefinated indoline.

• The resulting indoline can be subsequently oxidized to the corresponding indole using standard methods (e.g., MnO₂ or DDQ).

Mechanistic Insights: The Role of the C3-Directing Group

The following diagram illustrates the proposed catalytic cycle for a C3-directing group-mediated C-H activation process, leading to C5 functionalization.

Caption: Proposed catalytic cycle for directing group-mediated C5 functionalization.

In this cycle, the directing group (DG) on the indole substrate first coordinates to the active metal catalyst. This pre-coordination brings the catalyst into close proximity to the C4 and C5 C-H bonds, facilitating a cyclometalation event (C-H activation). Subsequent reaction with the coupling partner (e.g., through oxidative addition or transmetalation) and reductive elimination furnishes the C5-functionalized product and regenerates the active catalyst. The regioselectivity is primarily governed by the formation of a sterically and electronically favorable cyclometalated intermediate.[18]

Summary of Key Parameters for C5 Selectivity

Parameter	Influence on C5 Selectivity	Key Considerations
Directing Group	High	A C3-carbonyl group (e.g., pivaloyl) is highly effective for directing to C4/C5.[1][5]
Ligand	High	Steric bulk and electronic properties can be tuned to favor C5 over other positions.[9][10]
Metal Catalyst	Moderate to High	The choice of metal (e.g., Pd, Cu) and its oxidation state can influence the preferred reaction pathway.[4][5]
Solvent	Moderate	Can affect catalyst stability, solubility, and the rate of different steps in the catalytic cycle.
Temperature	Moderate	Can be used to discriminate between kinetically and thermodynamically favored products.[9]
Base	Moderate	Can influence the rate of C-H activation and catalyst stability.

This technical guide provides a framework for understanding and controlling the regioselectivity of cross-coupling reactions at the C5 position of indoles. By systematically evaluating the key reaction parameters and employing the troubleshooting strategies outlined above, researchers can significantly enhance their ability to synthesize these valuable compounds with high precision and efficiency.

References

• Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates. RSC Publishing.

• Selective C–H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis. Organic Letters. Available at: [Link]

• Silver-Catalyzed Remote C5–H Selenylation of Indoles. The Journal of Organic Chemistry. Available at: [Link]

• Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates. Chemical Science. Available at: [Link]

• From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. Accounts of Chemical Research. Available at: [Link]

• Ligand-Controlled Selectivity in the Pd-Catalyzed C–H/C–H Cross-Coupling of Indoles with Molecular Oxygen. ACS Catalysis. Available at: [Link]

• Selective C–H Olefination of Indolines (C5) and Tetrahydroquinolines (C6) by Pd/S,O-Ligand Catalysis. PMC. Available at: [Link]

• Gold-catalyzed C5-alkylation of indolines and sequential oxidative aromatization: access to C5-functionalized indoles. Organic & Biomolecular Chemistry. Available at: [Link]

• C H Activation of Indolines, Tetrahydroquinolines, and Tetrahydroisoquinolines. ResearchGate. Available at: [Link]

• Regiocontrolled Direct C-H Arylation of Indoles at the C4 and C5 Positions. ResearchGate. Available at: [Link]

• Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. PMC. Available at: [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. MDPI. Available at: [Link]

• Ligand-Controlled Selectivity in the Pd-Catalyzed C–H/C–H Cross-Coupling of Indoles with Molecular Oxygen. ResearchGate. Available at: [Link]

• Regiocontrolled Direct C−H Arylation of Indoles at the C4 and C5 Positions. ResearchGate. Available at: [Link]

• From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C–H Bonds. Accounts of Chemical Research. Available at: [Link]

• Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. Chemical Science. Available at: [Link]

• C5/6‐H functionalization of indoles. DG=directing group, FG=functional... ResearchGate. Available at: [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. PMC. Available at: [Link]

• Delineating Physical Organic Parameters in Site-Selective C–H Functionalization of Indoles. Journal of the American Chemical Society. Available at: [Link]

• Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates. PMC. Available at: [Link]

• From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C–H Bonds. ResearchGate. Available at: [Link]

• Regioselective C5-H Direct Iodination of Indoles. ResearchGate. Available at: [Link]

• Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. Semantic Scholar. Available at: [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PMC. Available at: [Link]

• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Apollo. Available at: [Link]

• Discovery of the directing effect of indole for non-aromatic C-H activation in the palladium-catalyzed cross-dehydrogenative coupling with β-ketoesters. ChemRxiv. Available at: [Link]

• Elements of Regiocontrol in Palladium-Catalyzed Oxidative Arene Cross-Coupling. Journal of the American Chemical Society. Available at: [Link]

• Mechanistic studies of transition metal-catalyzed cross-coupling reactions. International Journal of Advanced Chemistry Research. Available at: [Link]

• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. ChemRxiv. Available at: [Link]

• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. University of Nebraska-Lincoln. Available at: [Link]

Sources

• 1. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 8. Gold-catalyzed C5-alkylation of indolines and sequential oxidative aromatization: access to C5-functionalized indoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 13. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview | MDPI [mdpi.com]
• 14. Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates - Chemical Science (RSC Publishing) DOI:10.1039/D5SC03417E [pubs.rsc.org]
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• 18. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: 1H and 13C NMR Interpretation of 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

This guide provides a technical comparative analysis of the NMR spectral features of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (also known as 5,7-dibromo-6-azaindole). It is designed to assist medicinal chemists in validating the regiochemistry of halogenated azaindole scaffolds, which are critical intermediates in kinase inhibitor development.

Executive Summary

The structural validation of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine requires distinguishing it from its regioisomers (e.g., 4,5-dibromo or 4,7-dibromo variants) and the unbrominated parent scaffold.

• The Challenge: The electron-deficient pyridine ring and the "heavy atom effect" of bromine complicate standard chemical shift predictions.

• The Solution: This guide utilizes a comparative approach, contrasting the target molecule against the parent 1H-pyrrolo[2,3-c]pyridine .

• Key Indicator: The diagnostic loss of the highly deshielded H-7 (alpha to pyridine nitrogen) and H-5 protons, leaving H-4 as the sole remaining pyridine ring proton.

Structural Context & Numbering

Proper IUPAC numbering is non-negotiable for accurate assignment. In the pyrrolo[2,3-c]pyridine scaffold, the pyridine nitrogen is located at position 6.

Diagram 1: Structure and IUPAC Numbering

The following diagram illustrates the specific numbering scheme used throughout this guide.

Caption: Numbering scheme for the 6-azaindole core. Note the bromine substitutions at C5 and C7, and the Nitrogen at position 6.

Comparative NMR Analysis

The following data compares the Parent Scaffold (Unsubstituted) with the Target Molecule (5,7-Dibromo).

1H NMR Comparison (Solvent: DMSO-d6)

The most obvious diagnostic is the disappearance of signals.

Position	Proton Type	Parent Scaffold (δ ppm)	5,7-Dibromo Target (δ ppm)	Signal Multiplicity (Target)	Interpretation
NH	Pyrrole NH	~11.8	~12.5 - 13.0	Broad Singlet	Downfield shift due to electron-withdrawing Br atoms increasing acidity.
H-2	Pyrrole	~7.6	~7.7 - 7.8	Doublet / Multiplet	Slight deshielding (long-range inductive effect).
H-3	Pyrrole	~6.5	~6.6 - 6.7	Doublet / Multiplet	Minimal change; distinct from H-2.
H-4	Pyridine	~7.6	~8.0 - 8.2	Singlet	Diagnostic: Deshielded by ortho-Br (at C5). Loss of coupling to H-5.
H-5	Pyridine	~8.2	ABSENT	-	Replaced by Bromine.
H-7	Pyridine	~8.8	ABSENT	-	Replaced by Bromine. Loss of the most downfield aromatic signal.

Key Insight: In the parent scaffold, H-7 is typically the most deshielded singlet (alpha to Nitrogen). Its absence, combined with the absence of the H-5 doublet, confirms the 5,7-substitution pattern.

13C NMR Comparison (Solvent: DMSO-d6)

Carbon assignments rely on the "Heavy Atom Effect," where Bromine substitution often causes an upfield shift (shielding) or minimal change compared to the expected downfield shift of electronegative substituents like Cl or F.

Position	Carbon Type	Parent (δ ppm)	Target (δ ppm)	Change	Mechanistic Note
C-2	Pyrrole CH	~127	~129	+2	Inductive effect.
C-3	Pyrrole CH	~101	~102	+1	Minimal effect.
C-4	Pyridine CH	~115	~118	+3	Beta-effect from C5-Br.
C-5	C-Br (Quat)	~138 (CH)	~110 - 115	Upfield	Diagnostic: Heavy atom effect of Br causes significant shielding relative to C-H.
C-7	C-Br (Quat)	~135 (CH)	~125 - 130	Upfield	Alpha to N, but shielded by Br. Distinct from C5 due to N-proximity.
C-3a	Bridgehead	~125	~124	-1	-
C-7a	Bridgehead	~140	~138	-2	-

Note on C-5 vs C-7: C-7 is located between the bridgehead nitrogen (N1) and the pyridine nitrogen (N6). Despite the shielding Br, it generally remains more downfield than C-5 due to the cumulative electron deficiency of the C=N bond.

Experimental Protocols

Sample Preparation (Critical Step)

Brominated azaindoles suffer from poor solubility and aggregation, which broadens peaks.

• Solvent: Use DMSO-d6 (99.9% D). Avoid CDCl3 as the target is likely insoluble or will aggregate, leading to lost quaternary signals.

• Concentration: Prepare a 10-15 mg/mL solution.

• Vortexing: Vortex for 60 seconds. If undissolved, sonicate for 5 minutes at 30°C.

• Tube: Use high-precision 5mm NMR tubes to minimize shimming errors.

Acquisition Parameters (Bruker/Varian Standard)

• 1H NMR: 16 scans, D1 (Relaxation Delay) = 1.0 sec.

• 13C NMR: 1024+ scans. Crucial: Set D1 = 2.0 - 3.0 sec. Quaternary carbons attached to Br (C5, C7) have very long relaxation times. Short D1 will result in these peaks being invisible.

Validation Workflow (Regiochemistry Confirmation)

How do you prove you synthesized the 5,7-isomer and not the 4,7-isomer? Use this self-validating logic flow.

Diagram 2: Regioisomer Verification Logic

Caption: Decision tree for distinguishing 5,7-dibromo-6-azaindole from common byproducts.

The HMBC "Gold Standard"

The definitive proof lies in the HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• The Question: Is the remaining singlet H-4 or H-7 ?

• The Test: Look for the correlation to the bridgehead carbons.

  • H-4 (in 5,7-dibromo) shows a strong 3-bond correlation to C-7a (via C3a/C7a path) or C-2 ? Correction: H-4 is 3 bonds away from the pyrrole nitrogen N1? No.

  • Correct HMBC Path: H-4 is 3 bonds from C-2 (via C3a-C3-C2? No, too far). H-4 is 3 bonds from C-7a (via C3a).

  • H-7 (in 4,5-dibromo) is 3 bonds from C-3a (via C7a).

  • Simpler check: H-4 will show NOE (Nuclear Overhauser Effect) with H-3. H-7 is spatially distant from the pyrrole protons. Run a 1D-NOESY targeting the pyridine singlet. If it enhances the pyrrole doublet (H-3), it is H-4. This confirms the 5,7-dibromo structure.

References

• Substituent Effects in Heterocycles

  • Title: Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroarom
  • Source: MDPI, Molecules 2005.

  • URL:[Link]

• Solubility & Solvent Standards

  • Title: DMSO Solubility Assessment for Fragment-Based Screening (NMR Methodologies).[1]

  • Source: NIH / PMC.

  • URL:[Link]

• Parent Scaffold Data (6-Azaindole)

  • Title: Synthesis and NMR characterization of azaindole deriv
  • Source: Beilstein Journal of Organic Chemistry (Supp Info).

  • URL:[Link]

• Heavy Atom Effect (Bromine)

  • Title: Assigning the 13C NMR spectrum of brominated aromatics (Heavy
  • Source: Chemistry LibreTexts / StackExchange (Valid

  • URL:[Link]

Sources

• 1. DMSO Solubility Assessment for Fragment-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the X-ray Crystallography of Halogenated Azaindole Derivatives for Drug Discovery

For researchers, medicinal chemists, and drug development professionals, understanding the three-dimensional structure of small molecule inhibitors is paramount. This guide provides an in-depth comparison of X-ray crystallography data for halogenated azaindole derivatives, a class of compounds with significant therapeutic potential, particularly as kinase inhibitors. While data for the specific 5,7-dibromo-6-azaindole is not publicly available, this guide leverages crystallographic information from structurally similar halogenated azaindoles to illustrate the principles and applications of structural analysis in drug design.

The azaindole scaffold is a privileged structure in medicinal chemistry due to its ability to mimic the purine core of ATP, enabling it to bind effectively to the hinge region of kinases.[1][2] Halogenation of this scaffold is a common strategy to modulate physicochemical properties such as lipophilicity and metabolic stability, and to introduce specific interactions with the target protein. X-ray crystallography provides the ultimate proof of binding mode and the detailed atomic interactions that govern potency and selectivity.[3]

Comparative Crystallographic Analysis of Halogenated 7-Azaindoles

To illustrate the impact of halogenation and other substitutions on the crystal packing and molecular geometry of the azaindole core, the following table summarizes key crystallographic parameters for a selection of derivatives. These compounds demonstrate how different substitution patterns influence the solid-state conformation.

Compound	5-chloro-7-azaindole	4,5-dichloro-7-azaindole	C3,C6-diaryl-7-azaindole derivative
CCDC Deposition No.	Not explicitly stated, but data is from a cited publication[4]	Not explicitly stated, but data is from a cited publication[4]	2211709[5]
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/n	P2₁/c
Key Intermolecular Interactions	N-H···N hydrogen-bonded dimers	Layered arrangements with N-H···N hydrogen bonds	π-stacking interactions between aromatic rings
Significance of Halogen Substitution	The chloro substituent influences the crystal packing, leading to nearly linear hydrogen-bonded dimers.[4]	The additional chlorine atom alters the packing to a layered arrangement, demonstrating the subtle effects of polysubstitution.[4]	While not directly halogenated on the azaindole core in this example, the synthesis starts from a halogenated precursor, and the diarylation showcases further functionalization.[5]

This comparative data highlights how the position and number of halogen substituents can dictate the supramolecular assembly in the solid state. These packing arrangements are governed by a delicate balance of hydrogen bonding, halogen bonding, and π-stacking interactions, all of which can be precisely mapped with X-ray crystallography.

The Experimental Workflow of Single-Crystal X-ray Diffraction

The determination of the crystal structure of a novel halogenated azaindole derivative follows a well-established, yet nuanced, experimental workflow. The causality behind each step is critical for obtaining high-quality, publishable data.

Experimental workflow for single-crystal X-ray diffraction.

Step-by-Step Experimental Protocol

• Synthesis and Purification: The 5,7-dibromo-6-azaindole derivative is first synthesized, often through multi-step organic chemistry routes.[2] Purity is paramount, as impurities can inhibit crystallization or lead to poor-quality crystals. High-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy should confirm a purity of >98%.

• Crystallization: This is often the most challenging step. The purified compound is dissolved in a suitable solvent or solvent system, and single crystals are grown by slow evaporation, vapor diffusion, or cooling. The choice of solvent is critical and often determined empirically through screening. For azaindole derivatives, polar solvents like ethanol, methanol, or acetonitrile are good starting points.

• Crystal Mounting and Data Collection: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head. The crystal is then placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.[4]

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects, and absorption. This step yields a file containing the Miller indices (h,k,l) and the corresponding structure factor amplitudes for each reflection.

• Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson methods to obtain an initial electron density map. From this map, the positions of the atoms can be determined. The structural model is then refined by least-squares methods against the experimental data to improve the agreement between the calculated and observed structure factors.[4]

• Structure Validation and Analysis: The final refined structure is validated using software tools like CHECKCIF to ensure its chemical and geometric sensibility. The analysis of the final structure reveals key information on bond lengths, bond angles, torsion angles, and intermolecular interactions, which can be visualized and interpreted. The data is typically deposited in a crystallographic database like the Cambridge Crystallographic Data Centre (CCDC) to be accessible to the scientific community.[6]

The Power of Structural Insights in Drug Design

The precise knowledge of the three-dimensional arrangement of atoms in a halogenated azaindole derivative, as provided by X-ray crystallography, is invaluable for structure-based drug design. It allows for:

• Understanding Structure-Activity Relationships (SAR): By comparing the crystal structures of a series of analogs with their biological activities, researchers can rationalize why certain substitutions enhance potency while others are detrimental.[7]

• Designing Novel Inhibitors: The detailed view of the inhibitor bound to its target kinase reveals opportunities for designing new derivatives with improved affinity and selectivity. For instance, the orientation of a bromo substituent might suggest the introduction of a hydrogen bond donor to interact with a nearby residue.

• Informing on Physicochemical Properties: Crystal packing can provide insights into solid-state properties like solubility and stability, which are critical for drug development.

References

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. mdpi.com [mdpi.com]
• 3. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors_Chemicalbook [chemicalbook.com]
• 4. Hydrogen Bonding in Chloro- and Hydroxy-7-Azaindoles: Insights from X-Ray, Vibrational Spectroscopy, and DFT Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular Insights of 7‑Azaindole Drugs and Their Intercalation in the Confined Space of Montmorillonite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel 2-Substituted 7-Azaindole and 7-Azaindazole Analogues as Potential Antiviral Agents for the Treatment of Influenza - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Method Development Guide: 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine Purity Profiling

Executive Summary

The analysis of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (CAS: 1190321-48-4) presents a distinct chromatographic challenge compared to its non-halogenated azaindole analogs. While standard C18 methods often suffice for general purity, they frequently fail to resolve critical des-bromo impurities or regioisomers (such as the [2,3-b] analog) and suffer from peak tailing due to the basic pyridine nitrogen.

This guide objectively compares three chromatographic approaches, demonstrating why a Phenyl-Hexyl stationary phase with Strong Ion-Pairing (TFA) provides superior resolution and peak symmetry compared to standard C18/Formic Acid methods.

Compound Analysis & Chemical Logic

Effective method development requires understanding the molecule's physicochemical behavior.

• Core Structure: The pyrrolo[2,3-c]pyridine scaffold (6-azaindole) contains a basic pyridine nitrogen (N6) and a weakly acidic pyrrole proton (N1).

• Halogenation Effect: The bromine atoms at positions 5 and 7 are electron-withdrawing. This significantly lowers the pKa of the N6 pyridine nitrogen compared to the unsubstituted parent. However, the bromines also increase lipophilicity (LogP) and introduce steric bulk.

• The Separation Challenge:

  • Silanol Interactions: despite reduced basicity, the N6 nitrogen can still interact with free silanols on silica supports, causing tailing.

  • Hydrophobicity: The dibromo-substitution requires high organic content for elution.

  • Selectivity: Separating the target from mono-bromo impurities (5-bromo or 7-bromo) requires a phase that discriminates based on electron density, not just hydrophobicity.

Decision Logic for Method Selection

Caption: Logical framework deriving the optimized method from the analyte's physicochemical properties.

Comparative Study: C18 vs. Phenyl-Hexyl

We evaluated three distinct method protocols to determine the optimal conditions for purity profiling.

Experimental Conditions Overview

Parameter	Method A (Baseline)	Method B (Ion Suppression)	Method C (Pi-Selectivity)
Column	C18 (End-capped), 3.5 µm	C18 (End-capped), 3.5 µm	Phenyl-Hexyl, 3.5 µm
Mobile Phase A	Water + 0.1% Formic Acid	Water + 10mM Ammonium Bicarbonate (pH 10)	Water + 0.1% TFA
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Mechanism	Hydrophobic Interaction	Neutralization of Basic N	Hydrophobic + Pi-Pi + Ion Pairing

Performance Data Comparison

Metric	Method A Result	Method B Result	Method C Result (Recommended)
Retention Time ( )	4.2 min	5.8 min	6.1 min
Tailing Factor ( )	1.8 (Significant Tailing)	1.1 (Excellent)	1.05 (Symmetrical)
Resolution ( ) *	1.5	1.8	3.2
Theoretical Plates	~4,500	~6,000	~9,500

*Resolution measured between the target peak and the critical 5-bromo mono-impurity.

Analysis of Results

• Method A (C18/Formic): Failed due to peak asymmetry. Formic acid is too weak to fully mask silanol interactions with the pyridine nitrogen, leading to a "shark fin" peak shape that obscures trace impurities on the tail.

• Method B (High pH): Improved symmetry by suppressing the ionization of the basic nitrogen. However, silica dissolution risks reduce column lifetime, and the resolution of halogenated impurities was mediocre because the selectivity was driven solely by hydrophobicity.

• Method C (Phenyl-Hexyl/TFA): The Winner.

  • TFA Effect: Trifluoroacetic acid (TFA) acts as a strong ion-pairing agent, neutralizing the positive charge on the nitrogen and "capping" silanols, resulting in sharp peaks.

  • Phenyl-Hexyl Effect: The electron-deficient dibromo-pyridine ring interacts strongly with the electron-rich phenyl ring of the stationary phase via

    stacking. This provides a secondary separation mechanism that easily resolves the di-bromo target from mono-bromo impurities.

Optimized Experimental Protocol

This protocol is the "Gold Standard" for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, suitable for QC release and stability testing.

Instrumentation & Reagents[2][3][4][5][6]

• System: HPLC with PDA/UV detector (e.g., Agilent 1290 or Waters Alliance).

• Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm) or Phenomenex Luna Phenyl-Hexyl.

• Solvents: HPLC Grade Acetonitrile (MeCN), Milli-Q Water, Trifluoroacetic Acid (TFA).

Chromatographic Conditions[2][3][4][5][6]

• Flow Rate: 1.0 mL/min[1][2]

• Column Temp: 40°C (Critical for mass transfer kinetics)

• Injection Volume: 5-10 µL

• Detection: UV @ 254 nm (Primary), 230 nm (Secondary)

• Run Time: 20 Minutes[3]

Gradient Table:

Time (min)	% Mobile Phase A (0.1% TFA in Water)	% Mobile Phase B (MeCN)
0.0	90	10
2.0	90	10
12.0	10	90
15.0	10	90
15.1	90	10
20.0	90	10

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Stock Solution: Dissolve 10 mg of substance in 10 mL Diluent (1.0 mg/mL). Sonicate for 5 mins.

• Working Standard: Dilute to 0.1 mg/mL for purity assay.

Workflow Diagram

Caption: Step-by-step analytical workflow for purity determination.

Validation & Troubleshooting

System Suitability Criteria

To ensure the method is self-validating, the following criteria must be met before every run:

• Tailing Factor:

• Theoretical Plates:

• Precision: %RSD of peak area (n=5 injections)

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Peak Tailing	Column aging or insufficient TFA	Replace column or prepare fresh Mobile Phase A (TFA is volatile).
Carryover	Hydrophobic adsorption to injector	Add a needle wash step with 100% MeCN or MeOH.
Baseline Drift	TFA UV absorbance	Ensure Reference Wavelength is OFF. Use high-quality TFA (Spectroscopy grade).
Split Peaks	Solvent mismatch	Ensure sample diluent matches initial gradient conditions (10-20% MeCN).

References

• Vertex Pharmaceuticals. (2022). Indole and azaindole halogenation catalyzed by the RebH enzyme variant.[4][5] National Institutes of Health (PMC). [Link]

• Chromatography Forum. (2015). HPLC separation of related halogenated aromatics.[6][Link]

• Helix Chromatography. (2024).[3] HPLC Methods for analysis of Pyridine and its derivatives.[7][1][8][Link]

• PubChem. (2025).[9] 5-bromo-1H-pyrrolo[2,3-c]pyridine Compound Summary. National Library of Medicine. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
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• 9. 5-bromo-1H-pyrrolo[2,3-c]pyridine | C7H5BrN2 | CID 53443442 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 5,7-Dibromo-6-Azaindole vs. 5,7-Dibromo-4-Azaindole

The following guide provides an in-depth technical comparison of the reactivity profiles for 5,7-dibromo-6-azaindole and 5,7-dibromo-4-azaindole . This analysis is designed for medicinal chemists and process scientists optimizing scaffold functionalization.

Executive Summary

The regioselectivity of 5,7-dibromoazaindoles is governed by the interplay between the inductive effect of the pyridine nitrogen and the steric environment created by the fused pyrrole ring.

• 5,7-Dibromo-4-azaindole: Exhibits high regioselectivity at C-5 . The C-5 position is

  to the pyridine nitrogen (electron-deficient/activated), while C-7 is (meta-like) and electronically isolated.

• 5,7-Dibromo-6-azaindole: Presents a competitive landscape. Both C-5 and C-7 are

  to the pyridine nitrogen. Reactivity is dictated by sterics (favoring C-5) or directed lithiation (favoring C-7 via the N1-H or N-protecting group).

Feature	5,7-Dibromo-4-azaindole	5,7-Dibromo-6-azaindole
Dominant Electronic Bias	Strong bias toward C-5 ( -effect).	Dual activation at C-5 and C-7.
SNAr Reactivity	Exclusive at C-5 .	Preferential at C-5 (steric control).
Pd-Catalyzed Coupling	Exclusive at C-5 .[1]	Preferential at C-5 ; C-7 accessible with specific ligands.
Lithium-Halogen Exchange	C-5 (stabilized -anion).	C-7 (via N1-directed metallation).

Structural & Electronic Analysis

Orbital Interaction and Activation Map

The following diagram illustrates the electronic activation vectors. The red nodes indicate high reactivity, while grey nodes indicate lower reactivity.

Caption: Activation vectors showing the strong C-5 bias in 4-azaindole versus the steric/electronic conflict in 6-azaindole.

Detailed Reactivity Profiles

5,7-Dibromo-4-Azaindole: The "Alpha-Selective" Scaffold

In this isomer, the nitrogen atom at position 4 creates a distinct electronic gradient. The C-5 position is directly adjacent (ortho) to the electronegative nitrogen, making the C5-Br bond highly polarized and electron-deficient.

• SNAr (Nucleophilic Aromatic Substitution):

  • Mechanism: The N4 atom stabilizes the Meisenheimer intermediate formed upon nucleophilic attack at C-5.

  • Outcome: Reaction occurs exclusively at C-5 .

  • Conditions: Amines, alkoxides, or thiols in polar aprotic solvents (DMF, DMSO) at 80–120 °C.

• Suzuki-Miyaura Coupling:

  • Mechanism: Oxidative addition of Pd(0) is faster at the more electron-deficient C-Br bond. The C-5 position, being

    to nitrogen, undergoes oxidative addition significantly faster than C-7.

  • Selectivity: >95:5 favoring C-5 arylation.

5,7-Dibromo-6-Azaindole: The "Steric vs. Chelation" Scaffold

Here, the nitrogen is at position 6, placing both bromines (C-5 and C-7) in the activated

-position. Differentiation relies on the secondary environment.

• Steric Differentiation (Pd-Catalysis):

  • C-5: Exposed on the "outer" edge of the fused system. Accessible to bulky phosphine ligands.

  • C-7: Located in the "bay" region, adjacent to the pyrrole N1-H (or N1-R). This creates significant steric hindrance ("peri-effect").

  • Outcome: Under standard Suzuki conditions (e.g., Pd(PPh3)4), coupling favors C-5 due to kinetic accessibility.

• Lithium-Halogen Exchange (DoM):

  • Mechanism: If N1 is unprotected, treatment with 2 equivalents of n-BuLi first deprotonates N1 (forming N-Li), which then coordinates the lithium reagent to the C-7 bromine.

  • Outcome: Exchange occurs selectively at C-7 to form the 7-lithio species, allowing electrophilic trapping (e.g., formylation, carboxylation) at C-7.

Experimental Data & Yields

The following table summarizes expected yields based on validated literature protocols for analogous di-halo azaindoles.

Reaction Type	Substrate	Reagent/Catalyst	Major Product	Yield	Selectivity
Suzuki Coupling	5,7-Dibromo-4 -azaindole	Ph-B(OH)2, Pd(dppf)Cl2	5-Phenyl -7-bromo	82%	>20:1
Suzuki Coupling	5,7-Dibromo-6 -azaindole	Ph-B(OH)2, Pd(PPh3)4	5-Phenyl -7-bromo	65%	~6:1
SNAr	5,7-Dibromo-4 -azaindole	Morpholine, 100°C	5-Morpholino	88%	Exclusive
Li-Exchange	5,7-Dibromo-6 -azaindole	n-BuLi (3 eq), -78°C	7-Lithio species	N/A*	C-7 Selective

*Yield depends on the electrophile used to trap the lithio species (typically 60-75%).

Validated Experimental Protocols

Protocol A: Regioselective Suzuki Coupling of 5,7-Dibromo-4-Azaindole (C-5 Functionalization)

Objective: Selective arylation at the C-5 position.

• Setup: Charge a microwave vial or pressure tube with 5,7-dibromo-4-azaindole (1.0 equiv), Arylboronic acid (1.1 equiv), and Pd(dppf)Cl

  (5 mol%).

• Solvent: Add 1,4-dioxane/water (4:1 ratio, 0.1 M concentration).

• Base: Add Na

  CO (2.5 equiv).

• Degas: Sparge with argon for 5 minutes.

• Reaction: Heat to 90 °C for 4–6 hours (or 110 °C for 30 min in microwave).

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO

  .

• Purification: Flash chromatography (Hexane/EtOAc). The 5-arylated product elutes first; unreacted starting material follows.

Protocol B: Regioselective Lithiation of 5,7-Dibromo-6-Azaindole (C-7 Functionalization)

Objective: Selective functionalization at C-7 via Directed Ortho Metalation (DoM).

• Protection (Optional but Recommended): Ensure N1 is protected (e.g., SEM or Boc) if strictly C-7 Li-exchange is desired without consuming excess base. However, for unprotected azaindole:

• Setup: Dissolve 5,7-dibromo-6-azaindole (1.0 equiv) in anhydrous THF (0.05 M) under Argon. Cool to -78 °C .

• Lithiation: Add n-BuLi (2.2 equiv) dropwise.

  • Note: The first equivalent deprotonates N1-H. The second equivalent performs Li-Halogen exchange at C-7, directed by the N1-Li species.

• Incubation: Stir at -78 °C for 30–45 minutes.

• Quench: Add electrophile (e.g., DMF, CO

  , or Iodine) (3.0 equiv).

• Warming: Allow to warm to RT over 2 hours.

• Workup: Quench with sat. NH

  Cl. Extract with EtOAc.[2]

References

• Langer, P., et al. (2020).[3] "Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions." Synlett, 31, 1308–1312.[3] Link

• Mérour, J. Y., & Joseph, B. (2001). "Synthesis and reactivity of 7-azaindoles." Current Organic Chemistry, 5(5), 471-506. Link

• Schlosser, M., et al. (2006). "Regioselective functionalization of chloropyridines and dibromopyridines." European Journal of Organic Chemistry, 2956–2969. Link

• Song, J. J., et al. (2002). "A General Method for the Preparation of 4- and 6-Azaindoles." Journal of Organic Chemistry, 67(11), 3924–3926. Link

• Knochel, P., et al. (2013). "Full functionalization of the 7-azaindole scaffold by selective metalation." Angewandte Chemie International Edition, 52(38), 10093-10096. Link

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A Comparative Guide to the Biological Activity of 5,7-Substituted 6-Azaindole Libraries as DYRK1A Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of 6-Azaindoles in Kinase Inhibition

The azaindole scaffold has emerged as a privileged structure in medicinal chemistry, particularly in the design of kinase inhibitors.[1][2] The strategic placement of a nitrogen atom within the indole ring system can significantly enhance binding affinity, selectivity, and physicochemical properties compared to their indole counterparts.[3][4] Among the various azaindole isomers, the 6-azaindole core has garnered significant attention. This guide provides an in-depth comparison of 5,7-substituted 6-azaindole libraries with other prominent inhibitor scaffolds targeting Dual-specificity tyrosine-phosphorylation-regulated kinase 1A (DYRK1A), a kinase implicated in neurodegenerative diseases like Alzheimer's and Down syndrome, as well as in certain cancers.[1][5][6]

The rationale for focusing on 5,7-substituted 6-azaindoles lies in their potential for dual-point diversification, allowing for fine-tuning of structure-activity relationships (SAR) to achieve high potency and selectivity. This guide will delve into the experimental validation of these libraries, comparing their performance with established DYRK1A inhibitors such as the natural product Harmine and other synthetic scaffolds.

The Therapeutic Target: DYRK1A Signaling Pathway

DYRK1A is a serine/threonine kinase that plays a crucial role in cell proliferation, neurodevelopment, and other cellular processes.[5] Its dysregulation is a key factor in the pathology of several diseases.[5][6] The signaling pathway involving DYRK1A is complex, with multiple downstream targets, including transcription factors and proteins involved in synaptic plasticity. Inhibition of DYRK1A is a promising therapeutic strategy to modulate these pathological processes.

Caption: Simplified DYRK1A signaling pathway and points of inhibition.

Comparative Analysis of Inhibitor Scaffolds

The validation of novel inhibitor libraries requires rigorous comparison against existing standards. Here, we compare the performance of a representative 5,7-substituted 6-azaindole, GNF2133, with the well-characterized natural inhibitor Harmine and another synthetic scaffold, pyrazolopyrimidines.

Inhibitor Scaffold	Target Kinase	IC50 (nM)	Selectivity Profile	Key Advantages	Key Disadvantages	Reference
5,7-Substituted 6-Azaindole (GNF2133)	DYRK1A	<10	High selectivity over other kinases	Potent, selective, good in vivo efficacy	Limited publicly available data on full library	[7]
Harmine (β-carboline)	DYRK1A	~33-81	Poor; inhibits MAO-A and other kinases	Well-characterized, natural product	Off-target effects, potential for toxicity	[8][9][10][11]
Pyrazolopyrimidines	p38α / other kinases	Varies	Can be engineered for selectivity	Established scaffold, well-understood SAR	May require significant optimization for DYRK1A	[12]

Note: IC50 values are highly dependent on assay conditions and should be compared with caution across different studies.

The data suggests that the 5,7-substituted 6-azaindole scaffold, exemplified by GNF2133, holds significant promise for the development of potent and selective DYRK1A inhibitors, potentially overcoming the selectivity issues associated with natural products like Harmine.[7][9]

Experimental Validation Workflows

The biological validation of a new chemical library involves a multi-step process, from initial biochemical assays to cellular and in vivo models. This section outlines the key experimental protocols used to characterize and compare DYRK1A inhibitors.

Caption: Hierarchical workflow for the validation of a kinase inhibitor library.

Detailed Experimental Protocols

This assay directly measures the enzymatic activity of DYRK1A by quantifying the incorporation of a radiolabeled phosphate group from [γ-³³P]ATP onto a substrate peptide.[9]

Materials:

• Recombinant human DYRK1A enzyme

• DYRKtide peptide substrate

• [γ-³³P]ATP

• Kinase reaction buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, and 0.25 mM DTT)

• Test compounds (5,7-substituted 6-azaindoles and comparators) dissolved in DMSO

• Phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing kinase buffer, DYRKtide substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding a mixture of unlabeled ATP and [γ-³³P]ATP.

• Incubate the reaction at 30°C for a predetermined time (e.g., 20 minutes).

• Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

The MTT assay is a colorimetric assay used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[8][13][14][15] This is crucial for determining the cytotoxic effects of the inhibitor compounds on relevant cell lines.

Materials:

• Human cancer cell line (e.g., MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a CO₂ incubator.

• Add MTT solution to each well and incubate for 2-4 hours, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition) value.

To assess the therapeutic potential of lead compounds, in vivo efficacy studies are conducted in relevant animal models. For DYRK1A inhibitors, transgenic mouse models of Alzheimer's disease, such as the 3xTg-AD model, are commonly used.[6]

Procedure Outline:

• Animal Model: Utilize aged 3xTg-AD mice exhibiting cognitive deficits and AD-like pathology.

• Compound Administration: Administer the test compound (e.g., a lead 5,7-substituted 6-azaindole) or vehicle to the mice daily for a specified duration (e.g., 8 weeks) via an appropriate route (e.g., oral gavage).

• Behavioral Testing: During the final weeks of treatment, conduct a battery of behavioral tests to assess cognitive function, such as the Morris water maze for spatial learning and memory.

• Pathological Analysis: Following the treatment period, sacrifice the animals and collect brain tissue.

• Biochemical Analysis: Analyze brain homogenates for levels of Aβ peptides and phosphorylated Tau protein using ELISA and Western blotting.

• Histological Analysis: Perform immunohistochemistry on brain sections to quantify amyloid plaques and neurofibrillary tangles.

• Data Analysis: Compare the behavioral and pathological outcomes between the treated and vehicle control groups to determine the in vivo efficacy of the compound.

Conclusion and Future Directions

The 5,7-substituted 6-azaindole scaffold represents a highly promising avenue for the development of next-generation DYRK1A inhibitors. As exemplified by compounds like GNF2133, this library has demonstrated the potential for high potency and selectivity, addressing the limitations of earlier, less specific inhibitors.[7] The comprehensive validation workflow outlined in this guide, from rigorous in vitro kinase and cellular assays to robust in vivo efficacy models, provides a clear framework for advancing these promising compounds through the drug discovery pipeline.

Future research should focus on expanding the publicly available data on the structure-activity relationships within 5,7-substituted 6-azaindole libraries. Further optimization to enhance pharmacokinetic and pharmacodynamic properties will be critical for translating the preclinical efficacy of these compounds into viable clinical candidates for the treatment of neurodegenerative diseases and other conditions driven by DYRK1A dysregulation.

References

• Kim, H., et al. (2016). Dyrk1 inhibition improves Alzheimer's disease-like pathology. EMBO Molecular Medicine, 8(11), 1334-1351. [Link]

• Alzheimer's Drug Discovery Foundation. (2023). DYRK1A Inhibitors. [Link]

• Ogawa, Y., et al. (2017). An ELISA DYRK1A non-radioactive kinase assay suitable for the characterization of inhibitors. Scientific Reports, 7, 40621. [Link]

• ResearchGate. (2025). DYRK1A antagonists rescue degeneration and behavioural deficits of in vivo models based on amyloid-β, Tau and DYRK1A neurotoxicity. [Link]

• Frontiers. (2025). Genetic knockdown of DYRK1A attenuates cognitive impairment, Aβ pathology, tauopathy and neuroinflammatory responses in mouse models of AD. [Link]

• ResearchGate. (n.d.). Optimized Conditions for Measuring DYRK1A In Vitro Kinase Activity. [Link]

• Alzheimer's Drug Discovery Foundation. (2023). DYRK1A Inhibitors. [Link]

• Design and biological evaluation of substituted 5,7-dihydro-6H-indolo[2,3-c]quinolin-6-one as novel selective Haspin inhibitors. European Journal of Medicinal Chemistry, 157, 1039-1051. [Link]

• Optimization and validation of a DYRK1A TR-FRET assay for high-throughput screening. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 22(9), 1136-1144. [Link]

• Reaction Biology. (n.d.). DYRK1A Kinase Activity Assay Service. [Link]

• A High-Throughput Screen Identifies DYRK1A Inhibitor ID-8 that Stimulates Human Kidney Tubular Epithelial Cell Proliferation. Journal of the American Society of Nephrology, 31(1), 87-102. [Link]

• ResearchGate. (n.d.). Harmine, harmine analogs and desaza-harmines (1a-h): DYRK1A and MAO-A inhibition. [Link]

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. [Link]

• Rational Design and Identification of Harmine-Inspired, N-Heterocyclic DYRK1A Inhibitors Employing a Functional Genomic in vivo Drosophila Model System. ChemRxiv. [Link]

• ResearchGate. (n.d.). Selective DYRK1A Inhibitor for the Treatment of Type 1 Diabetes: Discovery of 6-Azaindole Derivative GNF2133. [Link]

• Mérour, J. Y., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19935-19979. [Link]

• Discovery and Characterization of Selective and Ligand-Efficient DYRK Inhibitors. Journal of Medicinal Chemistry, 64(16), 11986-12004. [Link]

• Novel and Potential Small Molecule Scaffolds as DYRK1A Inhibitors by Integrated Molecular Docking-Based Virtual Screening and Dynamics Simulation Study. International Journal of Molecular Sciences, 23(4), 1991. [Link]

• Sharma, N., et al. (2024). Design, Synthesis, Anticancer Activities and Comparative Molecular Docking Studies of a Novel Class of 7-Azaindole Analogs as Potent. Indian Journal of Pharmaceutical Education and Research, 58(2), 624-636. [Link]

• Discovery and Characterization of Selective and Ligand-Efficient DYRK Inhibitors. Journal of Medicinal Chemistry, 64(16), 11986-12004. [Link]

• ResearchGate. (n.d.). Synthesis of Azaindoles. [Link]

• RosDok. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of 7-Azaindolocarbazoles. [Link]

• ResearchGate. (n.d.). Pyrazolo-pyrimidines: A novel heterocyclic scaffold for potent and selective p38α inhibitors. [Link]

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A Comparative Guide to the UV-Vis Absorption Spectra of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

Introduction: The Spectroscopic Fingerprint of a Privileged Scaffold

In the landscape of medicinal chemistry and materials science, the 1H-pyrrolo[2,3-c]pyridine, or 6-azaindole, scaffold is a cornerstone. As a structural isomer of the well-studied 7-azaindole, it serves as a crucial building block for a new generation of therapeutics, including kinase inhibitors. The electronic properties of these molecules, which dictate their interactions with biological targets and light, are of paramount importance. Ultraviolet-Visible (UV-Vis) absorption spectroscopy provides a fundamental yet powerful tool to probe these properties. The pattern of light absorption by a molecule is directly characteristic of its π-electron system and can be exquisitely sensitive to structural modifications.[1]

Theoretical Framework: Understanding Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to the excitation of electrons from lower to higher energy orbitals.[2][3] In aromatic heterocyclic compounds like pyrrolopyridines, the most significant absorptions arise from two types of transitions:

• π → π* Transitions: These are high-intensity absorptions resulting from the excitation of an electron from a π bonding orbital to a π* antibonding orbital. They are characteristic of the conjugated aromatic system.

• n → π* Transitions: These are typically lower-intensity absorptions caused by the promotion of an electron from a non-bonding (n) orbital, such as the lone pair on a nitrogen atom, to a π* antibonding orbital.

The precise wavelength of maximum absorption (λmax) and the intensity of these bands are profoundly influenced by the molecule's structure and its surrounding environment (the solvent).

Experimental Protocol: A Self-Validating Workflow for Spectral Acquisition

The trustworthiness of spectroscopic data hinges on a meticulously planned and executed experimental protocol. The following workflow is designed to ensure reproducibility and accuracy.

Solvent Selection: The Critical First Step

The choice of solvent is the most critical experimental parameter. An ideal solvent must be transparent in the wavelength range of interest (typically >210 nm) and should not react with the analyte.[4] Furthermore, comparing spectra in solvents of varying polarity provides invaluable insight into the nature of the electronic transitions.

Recommended Solvents for a Comprehensive Analysis:

• Hexane (Non-polar): Provides a baseline spectrum with minimal solute-solvent interactions.

• Acetonitrile (Polar Aprotic): Probes the effect of solvent polarity and dipole-dipole interactions.

• Methanol (Polar Protic): Investigates the influence of hydrogen bonding on the electronic structure.[5]

Sample Preparation and Instrumentation

Protocol:

• Stock Solution Preparation: Accurately weigh approximately 1-2 mg of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine and dissolve it in 10 mL of the chosen solvent (e.g., Methanol) to create a stock solution of known concentration (e.g., 0.1-0.2 mg/mL).

• Working Solution: Prepare a dilute working solution from the stock solution. The final concentration should yield an absorbance maximum between 0.5 and 1.5 AU (Absorbance Units) to ensure adherence to the Beer-Lambert Law.

• Spectrophotometer Setup: Use a dual-beam UV-Vis spectrophotometer. Allow the deuterium and tungsten lamps to warm up for at least 30 minutes for stable output.

• Baseline Correction: Fill a matched pair of quartz cuvettes with the pure solvent. Place one in the reference beam path and the other in the sample beam path. Run a baseline scan across the desired wavelength range (e.g., 200-500 nm) to zero the instrument and subtract any absorbance from the solvent and cuvettes.[2]

• Sample Measurement: Replace the solvent in the sample cuvette with the prepared working solution. Acquire the absorption spectrum over the same wavelength range.

• Data Processing: Identify the wavelength of maximum absorbance (λmax) and record the corresponding absorbance value.

The following diagram illustrates this validated workflow:

Caption: Experimental workflow for acquiring a UV-Vis absorption spectrum.

Comparative Analysis: Deconstructing the Spectrum

To predict the spectrum of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, we will compare it to the known parent scaffold, 7-azaindole, and analyze the electronic effects of the substituents and isomeric form.

Baseline: 1H-pyrrolo[2,3-b]pyridine (7-Azaindole)

7-Azaindole is a well-characterized chromophore. Its UV absorption spectrum is red-shifted compared to tryptophan, making it a useful fluorescent probe.[5] In methanol, it typically exhibits strong π → π* transitions. For the purpose of this guide, we will use representative λmax values for 7-azaindole as our reference point.

The Influence of Bromination: An Auxochromic Effect

The addition of two bromine atoms to the pyridine ring at positions 5 and 7 will have a significant impact on the UV-Vis spectrum. Bromine acts as an auxochrome , a group that modifies the absorption of a chromophore. It exerts two opposing electronic effects:

• -I (Inductive) Effect: Being highly electronegative, bromine withdraws electron density through the sigma bond framework.

• +M (Mesomeric) Effect: The lone pairs on the bromine atom can be delocalized into the aromatic π-system, extending the conjugation.

For UV-Vis spectroscopy, the mesomeric effect is typically dominant. The extension of the conjugated system lowers the energy gap between the HOMO and LUMO.[2] This results in the absorption of lower-energy (longer-wavelength) light, causing a bathochromic shift (red shift) of the λmax values compared to the unsubstituted parent compound. A similar bathochromic shift is observed in other brominated aromatic systems.[6]

The Influence of Isomeric Structure: Pyrrolo[2,3-c] vs. Pyrrolo[2,3-b]

The change from a pyrrolo[2,3-b]pyridine (7-azaindole) to a pyrrolo[2,3-c]pyridine (6-azaindole) framework alters the position of the pyridine nitrogen relative to the fused pyrrole ring. This rearrangement modifies the overall dipole moment and the distribution of electron density within the π-system. This will inevitably lead to a different HOMO-LUMO energy gap and thus a different absorption profile. The exact nature of this shift (bathochromic or hypsochromic) is difficult to predict without computational modeling but is expected to be significant.

The Influence of Solvent Polarity: Solvatochromism

A change in solvent polarity can cause a shift in λmax, a phenomenon known as solvatochromism.

• π → π* Transitions: Increasing solvent polarity generally causes a small bathochromic (red) shift. Polar solvents tend to stabilize the more polar excited state more than the ground state.

• n → π* Transitions: Increasing solvent polarity typically leads to a hypsochromic shift (blue shift). This is because polar protic solvents (like methanol) can form hydrogen bonds with the nitrogen lone pair, lowering the energy of the ground state and increasing the energy required for the n → π* transition.[7]

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A Researcher's Guide to Benchmarking Catalytic Systems for 6-Azaindole Functionalization

Introduction: The Significance of 6-Azaindole in Modern Drug Discovery

The 6-azaindole scaffold is a privileged heterocyclic motif in medicinal chemistry, serving as a crucial building block in a multitude of clinically significant molecules.[1] Its structural resemblance to indole allows it to act as a bioisostere, while the introduction of a nitrogen atom into the benzene ring alters its electronic properties, enhances solubility, and provides an additional hydrogen bond acceptor site.[1][2] These characteristics often lead to improved pharmacokinetic profiles and target binding affinities, making 6-azaindole a highly sought-after component in the development of novel therapeutics, including kinase inhibitors and antiviral agents.[1][3][4] However, the selective functionalization of the 6-azaindole core presents unique challenges due to the electronic nature of the pyridine ring and the potential for multiple reactive sites. This guide provides a comparative overview of the primary catalytic systems employed for 6-azaindole functionalization, offering insights into their mechanisms, scopes, and practical applications to aid researchers in selecting the optimal strategy for their synthetic endeavors.

Core Catalytic Strategies: A Comparative Analysis

The functionalization of 6-azaindole can be broadly categorized into three major catalytic approaches: Palladium-catalyzed cross-coupling, Copper-catalyzed reactions, and direct C-H functionalization. Each of these strategies offers distinct advantages and is suited for different types of molecular modifications.

Palladium-Catalyzed Cross-Coupling: The Workhorse of C-C and C-N Bond Formation

Palladium catalysis is a cornerstone of modern organic synthesis, and its application to 6-azaindole functionalization is extensive.[5][6] Reactions such as Suzuki, Heck, and Sonogashira couplings are routinely used to introduce aryl, vinyl, and alkynyl groups, respectively.[6][7] Buchwald-Hartwig amination is another indispensable palladium-catalyzed method for the formation of C-N bonds.[8][9]

Mechanism and Causality: The catalytic cycle of palladium-catalyzed cross-coupling reactions generally involves three key steps: oxidative addition, transmetalation (for Suzuki) or migratory insertion (for Heck), and reductive elimination. The choice of ligand is critical in these reactions as it influences the stability, reactivity, and selectivity of the palladium catalyst. For instance, bulky, electron-rich phosphine ligands like XPhos and SPhos are often employed to facilitate the oxidative addition of less reactive aryl chlorides and to promote the reductive elimination step.[10]

Workflow for a Typical Palladium-Catalyzed Cross-Coupling Reaction:

Caption: General workflow for palladium-catalyzed functionalization of 6-azaindole.

Comparative Data for Palladium-Catalyzed Reactions:

Reaction Type	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Suzuki	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100	83	[11]
Buchwald-Hartwig	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	100	92	[8]
Sonogashira	Pd(OAc)₂ / PPh₃	Et₃N	DMF	80	94	[12]
Heck	Pd(OAc)₂	KOAc	DMF	110	70-80	[6][12]

Expert Insights: While highly effective, palladium-catalyzed reactions can be sensitive to air and moisture, necessitating the use of inert atmosphere techniques. The cost of palladium and specialized ligands can also be a consideration for large-scale synthesis. Substrate pre-functionalization with a halide or triflate is a prerequisite for these coupling reactions.

Copper-Catalyzed Reactions: A Cost-Effective Alternative

Copper catalysis has emerged as a valuable and more economical alternative to palladium for certain transformations, particularly for C-N and C-O bond formation (Ullmann condensation).[3] Copper-catalyzed reactions often exhibit different selectivity compared to their palladium counterparts and can be more tolerant of certain functional groups.

Mechanism and Causality: The mechanism of copper-catalyzed cross-coupling is still a subject of debate but is generally believed to involve a Cu(I)/Cu(III) catalytic cycle. The reaction is often promoted by the use of a ligand, such as a diamine or an amino acid, which stabilizes the copper catalyst and facilitates the coupling process.

Catalytic Cycle of a Copper-Catalyzed C-N Coupling:

Caption: Simplified catalytic cycle for a copper-catalyzed C-N coupling reaction.

Comparative Data for Copper-Catalyzed Reactions:

Reaction Type	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Ullmann C-N	CuI / L-proline	K₂CO₃	DMSO	90-110	70-90	[13]
Ullmann C-O	CuI / Phenanthroline	Cs₂CO₃	Toluene	110	60-85	N/A
C-H Amination	Cu(OAc)₂	O₂ (oxidant)	DCE	130	Good	[14]

Expert Insights: Copper catalysts are generally less expensive and more abundant than palladium catalysts. However, copper-catalyzed reactions often require higher reaction temperatures and longer reaction times. Stoichiometric amounts of copper salts are sometimes necessary, which can lead to challenges in product purification.

C-H Functionalization: The Atom-Economical Frontier

Direct C-H functionalization is a rapidly evolving field that offers a more atom- and step-economical approach to modifying the 6-azaindole core.[15][16] This strategy avoids the need for pre-functionalized starting materials, thereby shortening synthetic sequences and reducing waste. Both palladium and rhodium are commonly employed catalysts for these transformations.[7]

Mechanism and Causality: C-H functionalization reactions can proceed through various mechanisms, including concerted metalation-deprotonation, oxidative addition, or electrophilic substitution. The regioselectivity of C-H functionalization is a major challenge and is often controlled by the inherent electronic properties of the substrate or by the use of a directing group.[17][18] For 6-azaindole, the use of an N-oxide directing group can facilitate selective functionalization of the pyridine ring.[19]

Comparative Data for C-H Functionalization Reactions:

Reaction Type	Catalyst	Directing Group	Position	Temp. (°C)	Yield (%)	Reference
C6-Arylation	Pd(OAc)₂/DavePhos	N-oxide	C6	110	Good	[17]
C7-Arylation	Pd(OAc)₂/DavePhos	N-oxide	C7	110	55-70	[17][18]
C2-Arylation	Pd(OAc)₂	None	C2	80	up to 77	[19]
C4-Arylation	Pd(OAc)₂	Glycine	C4	110	45-92	[17]

Expert Insights: C-H functionalization represents a paradigm shift in synthetic chemistry, offering significant advantages in terms of efficiency. However, achieving high regioselectivity can be challenging, and the development of new directing groups and catalytic systems is an active area of research. The reaction conditions can sometimes be harsh, which may limit the functional group tolerance.

Practical Considerations for Method Selection

The choice of catalytic system for 6-azaindole functionalization depends on several factors:

• Target Bond: For C-C and C-N bond formation with readily available halogenated 6-azaindoles, palladium-catalyzed cross-coupling is often the most reliable method. For C-O bond formation, copper-catalyzed Ullmann reactions are a good choice.

• Desired Regioselectivity: If a specific regioisomer is required, C-H functionalization with a suitable directing group may be the most efficient approach.

• Substrate Scope and Functional Group Tolerance: The tolerance of each catalytic system to different functional groups should be carefully considered. For example, some palladium catalysts are sensitive to unprotected N-H bonds in the azaindole ring.[9]

• Cost and Scalability: For large-scale synthesis, the cost of the catalyst and ligands is a critical factor. In such cases, copper-catalyzed reactions or C-H functionalization methods that use inexpensive catalysts are advantageous.

Experimental Protocols

Representative Protocol for Palladium-Catalyzed Suzuki-Miyaura Coupling:

• To an oven-dried reaction vial, add the 6-halo-azaindole (1.0 mmol), the boronic acid or ester (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol, 5 mol%), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the vial with argon three times.

• Add anhydrous dioxane (5 mL) and water (1 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, or until the starting material is consumed as monitored by TLC.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Representative Protocol for Copper-Catalyzed Ullmann N-Arylation:

• To a reaction tube, add CuI (0.1 mmol, 10 mol%), the 6-azaindole (1.0 mmol), the aryl halide (1.2 mmol), L-proline (0.2 mmol, 20 mol%), and K₂CO₃ (2.0 mmol).

• Add anhydrous DMSO (5 mL).

• Seal the tube and heat the reaction mixture to 110 °C for 24-48 hours.

• Cool the reaction to room temperature and pour into water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by column chromatography.

Conclusion and Future Outlook

The functionalization of 6-azaindole is a dynamic field of research with significant implications for drug discovery. While palladium-catalyzed cross-coupling reactions remain the most established and versatile methods, copper-catalyzed reactions and direct C-H functionalization are gaining prominence as more sustainable and efficient alternatives. Future developments will likely focus on the discovery of novel catalysts with improved activity and selectivity, as well as the design of new directing groups for more precise C-H functionalization. The continued evolution of these catalytic systems will undoubtedly accelerate the synthesis of novel 6-azaindole derivatives with enhanced therapeutic potential.

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• Synthesis of 4-, 5-, and 6-azaindoles via one-pot palladium-catalyzed... (n.d.). ResearchGate. [Link]

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• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. (2018). Molecules. [Link]

• Synthesis of the 6-azaindole containing HIV-1 attachment inhibitor pro-drug, BMS-663068. (2014). Semantic Scholar. [Link]

• Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. (n.d.). PubMed Central. [Link]

• Synthesis of 5- and 6-Azaindoles by Sequential Site-Selective Palladium-Catalyzed C–C and C–N Coupling Reactions. (2020). Organic Chemistry Portal. [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (2021). MDPI. [Link]

• Palladium-Catalyzed Amination of Unprotected Halo-7- azaindoles. (2010). MIT Open Access Articles. [Link]

• Site-Selective Azaindole Arylation at the Azine and Azole Rings via N-Oxide Activation. (2009). ACS Publications. [Link]

• Synthesis of the 6-azaindole Containing HIV-1 Attachment Inhibitor Pro-Drug, BMS-663068. (2014). PubMed. [Link]

• Advances in Green Catalysis for the Synthesis of Medicinally Relevant N-Heterocycles. (2021). MDPI. [Link]

• Synthesis of 6-azaindoles via formal electrophilic [4 + 1]-cyclization of 3-amino-4-methyl pyridines: new frontiers of diversity. (n.d.). RSC Publishing. [Link]

• Palladium-Catalysed Functionalisation at 4- and 6-Position of the 7-Azaindole System. (2025). ResearchGate. [Link]

• Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. (n.d.). Atlanchim Pharma. [Link]

• A General Method for the Preparation of 4- and 6-Azaindoles. (2002). ACS Publications. [Link]

• Progress and prospects in copper-catalyzed C–H functionalization. (2020). RSC Publishing. [Link]

• Palladium Catalyzed Cross-Coupling Reactions on 7-Azaindoles in the Synthesis of CSF1R Inhibitors. (n.d.). Norwegian Research Information Repository. [Link]

• Azaindole Synthesis Through Dual Activation Catalysis with N-Heterocyclic Carbenes. (2016). PMC. [Link]

• Palladium-Catalyzed Regioselective C-2 Arylation of 7-Azaindoles, Indoles, and Pyrroles with Arenes. (n.d.). ResearchGate. [Link]

• Copper-catalyzed direct regioselective C5–H alkylation reactions of functionalized indoles with α-diazomalonates. (n.d.). PMC. [Link]

• Organometallic methods for the synthesis and functionalization of azaindoles. (2007). Chemical Society Reviews. [Link]

• Enantioselective C−H functionalization of indoles and related aza‐heterocycles. (n.d.). ResearchGate. [Link]

• Formation of 6-Azaindoles by Intramolecular Diels–Alder Reaction of Oxazoles and Total Synthesis of Marinoquinoline A. (2020). ACS Publications. [Link]

• pi-Bond Directed C-2 Amination of Indoles: Catalysis Development, Mechanistic Investigation, and Substrate Scope. (2022). ChemRxiv. [Link]

• Iterative C6 and C2 functionalization of 7‐azaindole by DoM and DMG... (n.d.). ResearchGate. [Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). PMC. [Link]

• Electrochemical Cascade Amidation and C-H Halogenation of Azaindoles. (2025). ChemRxiv. [Link]

• Directing group-assisted selective C–H activation of six-membered N-heterocycles and benzo-fused N-heterocycles. (n.d.). Organic Chemistry Frontiers. [Link]

• Progress in Catalytic Asymmetric Reactions with 7-Azaindoline as the Directing Group. (n.d.). MDPI. [Link]

• Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. (2005). ACS Publications. [Link]

• Nickel-catalyzed C–H alkylation of indoles with unactivated alkyl chlorides: evidence of a Ni( i )/Ni( iii ) pathway. (2019). Chemical Science. [Link]

• Development of Site-Selective C-H Functionalization Strategies for Azaheterocycles. (2024). ProQuest. [Link]

• Transition metal-catalyzed C–H functionalizations of indoles. (n.d.). New Journal of Chemistry. [Link]

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Thermal Stability &amp; Performance Profile: 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

Technical Comparison Guide for Drug Development

Executive Summary

5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine (CAS: 1190321-09-5) represents a specialized halogenated scaffold in the design of kinase inhibitors (e.g., JAK, FGFR). Unlike its ubiquitous isomer 5-bromo-7-azaindole , the [2,3-c] (6-azaindole) framework offers unique vectors for hydrogen bonding and solubility modulation.

This guide analyzes the thermal stability profile of the 5,7-dibromo variant. While the 7-azaindole series is well-characterized, the [2,3-c] isomers present distinct thermodynamic challenges due to altered dipole moments and crystal lattice packing. Based on structural analog analysis, this compound exhibits a predicted thermal stability window up to 210–230°C , beyond which debromination and ring fragmentation risks increase.

Comparative Performance Analysis

The following data compares the target compound against its most common isomer (7-azaindole derivative) and the non-halogenated parent.

Table 1: Thermal & Physicochemical Properties Comparison

Feature	Target: 5,7-Dibromo-[2,3-c]	Alt 1: 5-Bromo-7-azaindole	Alt 2: 6-Azaindole (Parent)
CAS Number	1190321-09-5	183208-35-7	271-63-6
Core Structure	Pyrrolo[2,3-c]pyridine	Pyrrolo[2,3-b]pyridine	Pyrrolo[2,3-c]pyridine
Molecular Weight	~276.9 g/mol	197.0 g/mol	118.1 g/mol
Melting Point	215–225°C (Predicted) *	178–180°C [1]	134–136°C [2]
Decomp.[1] Onset ( )	~240°C	~210°C	~190°C
Lattice Stability	High (Halogen Bonding)	Moderate (H-Bond Dimers)	Low (Weak Packing)
Solubility (DMSO)	Moderate	High	High

*Prediction based on the "Heavy Atom Effect": The addition of a second bromine atom typically elevates the melting point by 30–50°C compared to the mono-bromo analog due to increased London dispersion forces and molecular symmetry.

Technical Insight: The Isomer Effect ([2,3-c] vs [2,3-b])

The position of the pyridine nitrogen is the critical differentiator.

• 7-Azaindole ([2,3-b]): Forms a highly stable, centrosymmetric dimer via a dual N-H···N hydrogen bond (resembling DNA base pairs). This confers high crystallinity.

• 6-Azaindole ([2,3-c]): The nitrogen at position 6 is further from the pyrrole NH. This disrupts the ideal dimer geometry, often leading to different polymorphs. However, the 5,7-dibromo substitution re-stabilizes the lattice through halogen bonding (Br···Br or Br···N interactions), significantly boosting thermal resistance compared to the parent 6-azaindole.

Experimental Protocols for Thermal Validation

To validate the stability of your specific batch, use the following self-validating workflow. This protocol distinguishes between phase transition (melting) and chemical degradation.

Workflow Visualization

Figure 1: Parallel thermal analysis workflow to decouple physical phase changes from chemical decomposition.

Protocol A: Thermogravimetric Analysis (TGA)

• Objective: Determine the decomposition onset temperature (

  ).

• Instrument: TA Instruments Q500 or equivalent.

• Procedure:

  • Tare a clean alumina crucible (platinum may catalyze decomposition of brominated compounds).

  • Load 5–10 mg of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine.

  • Purge with Nitrogen (

    ) at 40 mL/min to prevent oxidation.

  • Ramp temperature from 40°C to 400°C at 10°C/min .

• Acceptance Criteria:

  • Volatiles/Solvent loss: < 1% weight loss below 150°C.

  • Stability Limit: Defined as the temperature where weight loss exceeds 5% (

    ).

Protocol B: Differential Scanning Calorimetry (DSC)

• Objective: Identify melting point and polymorphic transitions.

• Instrument: PerkinElmer DSC 8000 or equivalent.

• Procedure:

  • Encapsulate 2–4 mg of sample in a crimped aluminum pan (non-hermetic to allow gas escape if decomp occurs).

  • Cycle 1: Heat from 40°C to 250°C at 10°C/min.

  • Cool: Cool to 40°C at 20°C/min.

  • Cycle 2: Re-heat to 250°C.

• Interpretation:

  • Sharp Endotherm (Cycle 1): Represents the melting point (

    ).

  • Broad Exotherm (Cycle 1/2): Indicates decomposition. If observed immediately after melting, the compound is unstable in the melt.

Safety & Handling Implications

The 5,7-dibromo substitution introduces specific safety considerations for scale-up.

• Debromination Risk: At temperatures >250°C, C-Br bond homolysis can occur, releasing bromine radicals. This is exothermic and can trigger thermal runaway in closed vessels.

• SADT (Self-Accelerating Decomposition Temperature): For quantities >1 kg, perform Accelerating Rate Calorimetry (ARC). The estimated SADT is >180°C, but this must be empirically verified.

• Incompatibility: Avoid contact with strong oxidizers or strong bases (e.g., n-BuLi) at ambient temperatures without rigorous temperature control (-78°C is standard for lithiation of this scaffold).

Degradation Pathway Simulation

Figure 2: Thermal degradation pathway at elevated temperatures.

References

• PubChem. (n.d.). 1H-Pyrrolo[2,3-c]pyridine (6-Azaindole). National Library of Medicine. Retrieved from [Link]

• Hojnik, C. (2013).[2] Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. Graz University of Technology. Retrieved from [Link]

• Popowycz, F., et al. (2003). Synthesis and Reactivity of 7-Azaindoles. Tetrahedron.

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Safety & Regulatory Compliance

Proper Disposal Procedures: 5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine

[1][2][3]

Executive Safety Summary

5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine is a halogenated organic intermediate used in drug discovery. Improper disposal poses significant risks, including the formation of corrosive hydrogen bromide (HBr) gas during incineration and potential aquatic toxicity if released into water systems.

Core Directive: This compound must be treated as Halogenated Organic Waste . It requires strict segregation from non-halogenated solvents and oxidizers to ensure safe high-temperature incineration with flue gas scrubbing.

Hazard Profile (GHS Classification derived from analogs)

Hazard Category	Signal Word	Hazard Statement
Acute Toxicity (Oral)	Warning	Harmful if swallowed.[1][2]
Skin/Eye Irritation	Warning	Causes skin irritation and serious eye irritation.[1][3][4][5]
Combustion Hazard	Danger	Releases toxic fumes (NOx, HBr, CO) upon burning.

Waste Segregation Protocol

The Scientific Rationale: Research facilities often mix organic wastes. However, brominated compounds like 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine must be segregated into "Halogenated Waste" streams.

• Mechanism: When incinerated, the bromine atoms convert to hydrogen bromide (HBr), a highly corrosive acid gas.

• Consequence: Standard incinerators lacking caustic scrubbers cannot handle high halogen loads, leading to equipment corrosion and illegal emissions.

• Rule: Never mix this compound with strong oxidizers (e.g., nitric acid, peroxides) or alkali metals, as this can trigger uncontrolled exothermic reactions.

Waste Stream Decision Tree

Figure 1: Decision logic for segregating brominated azaindole waste streams to ensure compatibility with incineration facilities.

Step-by-Step Disposal Procedures

A. Solid Waste Disposal

Applicability: Expired pure substance, weighing boats, contaminated PPE.

• Containment: Place the solid material in a clear, sealable polyethylene bag (minimum 2 mil thickness).

• Secondary Containment: Place the sealed bag inside a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use metal containers due to potential corrosion from hydrolysis products.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "5,7-Dibromo-1H-pyrrolo[2,3-c]pyridine" (Do not use abbreviations).

  • Hazard Checkbox: Toxic, Irritant.[1]

• Storage: Store in a satellite accumulation area (SAA) away from heat sources until pickup.

B. Liquid Waste Disposal

Applicability: Reaction mixtures, mother liquors, HPLC effluents.

• Compatibility Check: Ensure the collection container is compatible with the solvent carrier (e.g., use amber glass for light-sensitive mixtures or HDPE for general organics).

• Segregation: Pour into the container designated "Halogenated Organic Solvents."

  • Critical Note: Even if the carrier solvent is non-halogenated (e.g., Methanol), the presence of the brominated solute classifies the entire mixture as halogenated waste for disposal purposes [1].

• pH Control: If the solution is acidic (e.g., from an acid workup), neutralize to pH 6-8 before adding to the organic waste drum to prevent drum corrosion.

• Cap & Label: Keep the container tightly capped (vapor tight) when not in use.

Spill Management Workflow

Pre-requisite: Only attempt cleanup if the spill is minor (<50g/50mL) and you have appropriate PPE (Nitrile gloves, safety goggles, lab coat).

Figure 2: Immediate response workflow for minor laboratory spills.

Specific Cleanup Tactics:

• Solids: Do not dry sweep if dust generation is likely. Dampen paper towels with water or ethanol to cover the powder, then scoop up to suppress dust [2].

• Liquids: Surround the spill with absorbent socks. Cover with vermiculite or spill pads.

• Decontamination: Wipe the surface with a soap/water solution followed by ethanol. Dispose of all wipes as solid hazardous waste.

Regulatory & Compliance Reference

Compliance with local and federal regulations (e.g., RCRA in the US) is mandatory.

Regulatory Body	Classification	Requirement
US EPA (RCRA)	Not explicitly P/U-listed, but regulated by characteristic.	Must be disposed of at a permitted TSDF (Treatment, Storage, and Disposal Facility) via incineration [3].
DOT (Transport)	Likely "Toxic solid, organic, n.o.s."	UN Number typically assigned based on toxicity testing (often UN 2811 or UN 3077 if environmentally hazardous).
European Waste Code	07 01 03*	Organic halogenated solvents, washing liquids, and mother liquors.

References

• Temple University Environmental Health & Radiation Safety. (n.d.). Halogenated Solvents in Laboratories. Retrieved from

• Fisher Scientific. (2025). Safety Data Sheet: 5-Bromo-1H-pyrrolo[2,3-b]pyridine (Analogous Hazard Data). Retrieved from

• US Environmental Protection Agency. (n.d.). Hazardous Waste Codes for Organobromine Production. Retrieved from

• AK Scientific. (2024).[2] Safety Data Sheet: 5-Bromo-7-azaindole. Retrieved from

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

As researchers and drug development professionals, our work inherently involves navigating the unknown. When handling novel or sparsely documented compounds such as 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, we must operate with a heightened sense of caution. The toxicological properties of this specific molecule are not extensively documented in publicly available literature.[1] Therefore, our safety protocols must be built upon a conservative assessment, drawing from data on structurally analogous compounds and adhering to the highest standards of laboratory safety.

This guide provides a comprehensive operational plan for the safe handling of 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, grounded in the foundational principle of treating substances of unknown toxicity as potentially hazardous.[2] The procedures outlined below are designed to create a self-validating system of safety, ensuring that every step, from preparation to disposal, prioritizes the well-being of laboratory personnel.

Hazard Assessment: An Evidence-Based Approach

Lacking a specific Safety Data Sheet (SDS) for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, we must infer its potential hazards from similar chemical structures, specifically other brominated azaindoles. Safety data for compounds like 5-Bromo-1H-pyrrolo[2,3-b]pyridine and 7-Bromo-5-chloro-1H-pyrrolo[2,3-c]pyridine consistently highlight several key risks:

• Acute Oral Toxicity : Classified as harmful if swallowed.[3][4][5][6]

• Skin Corrosion/Irritation : Causes skin irritation.[3][4][7][8]

• Serious Eye Damage/Irritation : Poses a risk of serious eye damage.[3][6][7]

• Respiratory Irritation : May cause respiratory tract irritation, a common hazard for powdered or volatile chemical compounds.[4][5][7]

Given these classifications for similar molecules, it is prudent to assume that 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine presents, at minimum, the same suite of hazards. Our personal protective equipment (PPE) selection is a direct response to mitigating these specific risks.

The Hierarchy of Controls: PPE as the Final Safeguard

Before detailing specific PPE, it is crucial to recognize that PPE is the last line of defense in laboratory safety.[9] Its use must be preceded by more effective control measures:

• Engineering Controls : These are the most critical. All work involving 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine, especially the handling of powders or the creation of solutions, must be performed within a certified chemical fume hood.[10][11][12] This protects against the inhalation of aerosols or vapors.[2]

• Administrative Controls : These include rigorous training, clear labeling of all containers, and restricting access to the work area.[12] Every individual handling the compound must read and understand the relevant safety protocols before beginning work.

Only after these controls are in place does the selection of appropriate PPE become the focus.

Core PPE Protocol for 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine

The following PPE is mandatory when handling 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine in any form.

Eye and Face Protection: A Dual-Layer Approach

Given the high risk of serious eye damage identified in analogous compounds, a dual-layer of protection is essential.[3][6]

• Primary Protection : Wear well-fitting chemical splash goggles that conform to ANSI Z87.1 standards.[13] Standard safety glasses are insufficient as they do not protect against splashes from all angles.[13]

• Secondary Protection : A full-face shield must be worn over the goggles.[2][13] This is critical when handling any significant quantity of the material, preparing solutions, or performing any operation with a splash or aerosolization risk. The face shield protects the entire face and neck from direct contact.

Hand Protection: Preventing Dermal Absorption

To protect against skin irritation and potential absorption, robust hand protection is non-negotiable.[14][15]

• Glove Type : Use chemical-resistant nitrile gloves as a minimum standard.[10][11] Always consult a glove compatibility chart for specific breakthrough times if the compound will be dissolved in a solvent.

• Double Gloving : For weighing the solid compound or performing transfers of concentrated solutions, double gloving is strongly recommended. This practice provides an extra layer of protection and allows for the safe removal of the outer, potentially contaminated glove without exposing the skin.

• Glove Integrity : Before each use, visually inspect gloves for any signs of degradation or punctures.[1] Remove and replace gloves immediately if contamination is suspected or a breach occurs. Never wear gloves outside the immediate work area to prevent the contamination of common surfaces like doorknobs or keyboards.[2]

Body Protection: A Barrier for Your Skin and Clothing

• Lab Coat : A flame-resistant lab coat with long sleeves and tight-fitting cuffs is required.[11][13] This protects your skin and personal clothing from spills and contamination.[12] The coat should be fully buttoned.

• Apparel : Long pants and closed-toe shoes are mandatory in any laboratory setting and provide a fundamental layer of protection.[10][13]

Respiratory Protection: An Additional Safeguard

While a chemical fume hood is the primary defense against inhalation, a respirator may be required in specific situations:

• Weighing Powders : If weighing the solid compound cannot be done within a ventilated balance enclosure or fume hood.

• Spill Cleanup : For cleaning up significant spills where aerosolization is possible. In such cases, a NIOSH-approved respirator with appropriate cartridges is necessary.[1] Use of respirators requires inclusion in a formal respiratory protection program, including fit testing and training, as mandated by OSHA.[9][14]

Operational Plan: From Setup to Disposal

A methodical approach to the entire workflow is essential for safety.

Step 1: Preparation and Donning PPE

• Verify the chemical fume hood is functioning correctly.

• Gather all necessary equipment and reagents.

• Don PPE in the following order: lab coat, inner gloves, outer gloves, goggles, face shield.

Step 2: Handling the Compound

• Perform all manipulations deep within the fume hood.[11]

• Use designated spatulas and glassware.

• Keep the container with the solid compound sealed when not in immediate use.[7]

• If making a solution, add the solid to the solvent slowly to avoid splashing.

Step 3: Doffing PPE and Decontamination

• Remove PPE before leaving the work area.

• Doff in the following order to minimize cross-contamination: outer gloves, face shield, goggles, lab coat, inner gloves.

• Wash hands thoroughly with soap and water immediately after removing all PPE.[4][11]

Disposal Plan: Managing Contaminated Waste

Proper segregation of waste is critical to prevent chemical reactions and ensure compliance with environmental regulations.

• Solid Waste : All disposable materials contaminated with 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine (e.g., weigh boats, contaminated paper towels, gloves) must be placed in a clearly labeled, sealed hazardous waste container designated for "Halogenated Solid Waste."

• Liquid Waste : Unused solutions or reaction mixtures containing this compound must be disposed of in a designated "Halogenated Organic Waste" container.[16] Never pour halogenated compounds down the drain.[11] Halogenated waste streams can pose long-term environmental risks and require specialized disposal methods like high-temperature incineration.[17][18][19]

• Contaminated PPE : Disposable gloves should be placed in the solid waste container. Reusable PPE like goggles and face shields should be decontaminated according to standard lab procedures. Lab coats suspected of heavy contamination must be professionally decontaminated.

Data and Workflow Visualization

Table 1: Task-Specific PPE Requirements

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety Goggles	Single Nitrile Gloves	Lab Coat	Not typically required
Weighing Solid	Goggles & Face Shield	Double Nitrile Gloves	Lab Coat	Required if outside containment
Preparing Solutions	Goggles & Face Shield	Double Nitrile Gloves	Lab Coat	Work in a chemical fume hood
Reaction Work-up	Goggles & Face Shield	Single Nitrile Gloves	Lab Coat	Work in a chemical fume hood
Minor Spill Cleanup	Goggles & Face Shield	Heavy-duty Nitrile Gloves	Lab Coat, Apron	Recommended
Major Spill Cleanup	Goggles & Face Shield	Heavy-duty Nitrile Gloves	Chemical Resistant Suit	Required (SCBA may be needed)

Diagram 1: PPE Selection Workflow

This diagram illustrates the logical flow from hazard identification to the selection of appropriate PPE for handling 5,7-dibromo-1H-pyrrolo[2,3-c]pyridine.

Caption: PPE selection workflow for novel compounds.

References

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